6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

• CAS: 210036-45-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

This guide provides a comprehensive overview of a robust and efficient two-step synthetic pathway for the preparation of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, a heterocyclic compound of interest to researchers in medicinal chemistry and drug development. The synthesis is logically divided into the formation of the core pyrimidine structure, followed by a regioselective N-oxidation. This document will elaborate on the mechanistic underpinnings of each step, provide detailed experimental protocols, and discuss the rationale behind the choice of reagents and reaction conditions.

Introduction

Pyrimidine N-oxides are a class of heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their diverse biological activities. The introduction of an N-oxide moiety can modulate the electronic properties, solubility, and metabolic stability of the parent heterocycle, often leading to enhanced pharmacological profiles. The target molecule, 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, combines the pyrimidine N-oxide scaffold with a substituted phenyl ring, making it a valuable building block for the synthesis of novel bioactive compounds. This guide presents a reliable synthetic route accessible to researchers with a foundational knowledge of organic synthesis.

Synthetic Strategy Overview

The synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide is most effectively approached in a two-step sequence. The initial step involves the construction of the pyrimidine ring through a classical cyclocondensation reaction. This is followed by the selective oxidation of one of the pyrimidine nitrogen atoms to afford the desired N-oxide.

Figure 1: Overall two-step synthetic strategy.

Part 1: Synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine

The foundational step in this synthesis is the construction of the substituted pyrimidine core. This is achieved via a well-established cyclocondensation reaction between a suitable amidine and a β-dicarbonyl compound.

Reaction Principle and Mechanism

The reaction proceeds by the condensation of 3-nitrobenzamidine with acetylacetone (2,4-pentanedione). The basic amidine nitrogen attacks one of the carbonyl groups of the acetylacetone, followed by an intramolecular cyclization and subsequent dehydration to yield the aromatic pyrimidine ring. The choice of a base, such as sodium ethoxide, is crucial to deprotonate the amidine and facilitate the initial nucleophilic attack.

Experimental Protocol

Materials and Reagents:

Reagent/Material	Molecular Formula	Molecular Weight ( g/mol )	Quantity (molar eq.)
3-Nitrobenzamidine	C₇H₇N₃O₂	165.15	1.0
Acetylacetone	C₅H₈O₂	100.12	1.1
Sodium Ethoxide	C₂H₅NaO	68.05	1.1
Absolute Ethanol	C₂H₅OH	46.07	Solvent
Diethyl Ether	(C₂H₅)₂O	74.12	For precipitation
Saturated Sodium Bicarbonate	NaHCO₃	84.01	For washing
Anhydrous Magnesium Sulfate	MgSO₄	120.37	For drying

Procedure:

• A solution of sodium ethoxide (1.1 eq.) is prepared by cautiously adding sodium metal to absolute ethanol under an inert atmosphere (e.g., nitrogen or argon) in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• To the freshly prepared sodium ethoxide solution, 3-nitrobenzamidine (1.0 eq.) is added, and the mixture is stirred until the amidine is fully dissolved.

• Acetylacetone (1.1 eq.) is then added dropwise to the reaction mixture.

• The reaction mixture is heated to reflux and maintained at this temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion, the reaction mixture is cooled to room temperature, and the ethanol is removed under reduced pressure.

• The resulting residue is taken up in water and extracted three times with ethyl acetate.

• The combined organic layers are washed with a saturated solution of sodium bicarbonate and then with brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is evaporated under reduced pressure to yield the crude product.

• The crude 6-methyl-2-(3-nitrophenyl)pyrimidine can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Part 2: Synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

The second and final step is the selective oxidation of one of the nitrogen atoms of the pyrimidine ring to form the N-oxide. Common oxidizing agents for this transformation include peroxy acids such as meta-chloroperoxybenzoic acid (m-CPBA) or peracetic acid.[1]

Reaction Principle and Mechanism

The N-oxidation of pyrimidines is an electrophilic attack by the peroxy acid on the lone pair of electrons of a ring nitrogen atom. In asymmetrically substituted pyrimidines, the site of oxidation is influenced by the electronic effects of the substituents. The nitrogen atom that is more electron-rich will be preferentially oxidized. In the case of 6-methyl-2-(3-nitrophenyl)pyrimidine, the methyl group at the 6-position is electron-donating, while the nitrophenyl group at the 2-position is electron-withdrawing. This electronic differentiation directs the oxidation to the nitrogen atom at the 1-position.

Figure 2: Simplified representation of the N-oxidation step.

Experimental Protocol

Materials and Reagents:

Reagent/Material	Molecular Formula	Molecular Weight ( g/mol )	Quantity (molar eq.)
6-Methyl-2-(3-nitrophenyl)pyrimidine	C₁₁H₉N₃O₂	215.21	1.0
meta-Chloroperoxybenzoic acid (m-CPBA)	C₇H₅ClO₃	172.57	1.2 - 1.5
Dichloromethane (DCM) or Chloroform	CH₂Cl₂ or CHCl₃	84.93 or 119.38	Solvent
Saturated Sodium Bicarbonate Solution	NaHCO₃	84.01	For quenching
Saturated Sodium Thiosulfate Solution	Na₂S₂O₃	158.11	For quenching
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	For drying

Procedure:

• In a round-bottom flask, dissolve 6-methyl-2-(3-nitrophenyl)pyrimidine (1.0 eq.) in a suitable solvent such as dichloromethane or chloroform.

• Cool the solution to 0 °C in an ice bath.

• Add m-CPBA (1.2-1.5 eq.) portion-wise to the cooled solution while stirring. It is important to control the addition rate to maintain the temperature.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours. The reaction progress should be monitored by TLC.

• Upon completion, the reaction mixture is cooled again in an ice bath and quenched by the slow addition of a saturated aqueous solution of sodium thiosulfate to destroy any excess peroxy acid.

• The mixture is then washed with a saturated aqueous solution of sodium bicarbonate to remove the m-chlorobenzoic acid byproduct. This may be repeated until the aqueous layer is no longer acidic.

• The organic layer is separated, washed with brine, and dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure to afford the crude 6-methyl-2-(3-nitrophenyl)pyrimidine 1-oxide.

• The product can be purified by recrystallization or column chromatography on silica gel.

Characterization

The synthesized compounds should be characterized using standard analytical techniques to confirm their identity and purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra will confirm the chemical structure of the precursor and the final product. The N-oxidation typically induces downfield shifts of the protons adjacent to the oxidized nitrogen.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic peaks for the nitro group (around 1530 and 1350 cm⁻¹) and the C=N and C=C bonds of the pyrimidine ring. The N-oxide bond gives a characteristic absorption in the 1200-1300 cm⁻¹ region.

• Mass Spectrometry (MS): High-resolution mass spectrometry will confirm the molecular weight and elemental composition of the synthesized compounds.

• Melting Point: The melting point of the purified product should be determined and compared with literature values if available.

Safety Considerations

• 3-Nitrobenzamidine and its derivatives: These compounds are potentially toxic and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Sodium metal: Sodium is highly reactive with water and should be handled with extreme care under an inert atmosphere.

• m-CPBA: meta-Chloroperoxybenzoic acid is a strong oxidizing agent and can be explosive when impure or subjected to shock or heat. It is recommended to use a commercially available, stabilized form.

• Solvents: Dichloromethane and chloroform are volatile and potentially carcinogenic. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

The described two-step synthesis provides a reliable and scalable method for the preparation of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide. The cyclocondensation reaction to form the pyrimidine core is a classic and robust transformation, while the subsequent N-oxidation with m-CPBA offers a high degree of regioselectivity. This guide provides the necessary details for researchers to successfully synthesize this valuable heterocyclic building block for further applications in drug discovery and development.

References

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A Technical Guide to the Chemical Properties and Therapeutic Potential of Nitrophenyl-Substituted Pyrimidine N-Oxides

DISCLAIMER: Initial research indicates a lack of specific published data for the compound "6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide." Therefore, this technical guide will focus on the chemical properties, synthesis, and potential applications of the broader class of nitrophenyl-substituted pyrimidine N-oxides, drawing upon established principles and data from closely related analogues. This document is intended for researchers, scientists, and drug development professionals.

Introduction: The Significance of the Pyrimidine N-Oxide Scaffold

The pyrimidine ring is a foundational heterocyclic scaffold in medicinal chemistry, integral to the structure of nucleic acids and a wide array of therapeutic agents.[1][2][3] The introduction of an N-oxide functionality to the pyrimidine ring significantly alters its electronic properties, enhancing its polarity and creating new avenues for chemical reactivity.[4] When combined with a nitrophenyl substituent, the resulting molecule presents a unique combination of electron-withdrawing and polar groups, making it a compelling candidate for investigation in drug discovery and materials science.[5][6] This guide provides an in-depth exploration of the synthesis, chemical behavior, and potential biological activities of this promising class of compounds.

Synthesis of Nitrophenyl-Substituted Pyrimidine N-Oxides

The synthesis of pyrimidine N-oxides can be broadly approached through two primary strategies: direct oxidation of a pre-formed pyrimidine ring or a cyclocondensation reaction to build the ring system with the N-oxide in place.

Direct Oxidation of Pyrimidines

The most common method for the synthesis of pyrimidine N-oxides is the direct oxidation of the corresponding pyrimidine.[7] This is typically achieved using peracids, such as meta-chloroperoxybenzoic acid (m-CPBA), or a mixture of hydrogen peroxide with an activating agent like trifluoroacetic anhydride (TFAA).[7][8] The choice of oxidant and reaction conditions is crucial, as the pyrimidine ring can be susceptible to side reactions like decomposition or ring-opening.[9]

The regioselectivity of N-oxidation in unsymmetrical pyrimidines is influenced by the electronic nature of the substituents. Electron-donating groups tend to direct oxidation to the para-position, while weaker activating groups like methyl can be ortho-directing.[9]

Generalized Experimental Protocol for N-Oxidation:

• Dissolution: Dissolve the parent pyrimidine (e.g., 6-methyl-2-(3-nitrophenyl)pyrimidine) in a suitable solvent such as chloroform or acetic acid.

• Addition of Oxidant: Slowly add the oxidizing agent (e.g., m-CPBA or a solution of H₂O₂ in TFAA) to the reaction mixture, typically at a controlled temperature (e.g., 0-25 °C) to manage any exothermic processes.

• Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC).

• Work-up: Upon completion, quench any remaining oxidant and neutralize the reaction mixture.

• Isolation and Purification: Isolate the crude product by extraction and purify it using column chromatography or recrystallization to obtain the desired pyrimidine N-oxide.

Cyclocondensation Reactions

An alternative approach involves the cyclocondensation of acyclic precursors with hydroxylamine hydrochloride.[10] This method allows for the construction of highly substituted pyrimidine N-oxides under mild conditions and can offer a more direct route to complex derivatives.[10]

Caption: General synthetic routes to pyrimidine N-oxides.

Physicochemical and Spectroscopic Properties

The introduction of the N-oxide and nitrophenyl groups imparts distinct physicochemical and spectroscopic characteristics.

Property	Expected Value/Characteristic
Molecular Formula	For 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide: C₁₁H₉N₃O₃
Molecular Weight	231.21 g/mol
Appearance	Likely a crystalline solid.[1]
Solubility	The polar N-oxide group is expected to increase water solubility compared to the parent pyrimidine.[4]
pKa	The basicity of the pyrimidine ring is significantly reduced due to the electronegativity of the second nitrogen atom. The N-oxide can act as a weak base.[1][7]
¹H NMR Spectroscopy	Protons adjacent to the N-oxide group are expected to show a downfield shift.[4] A shielding effect is also observed at other ring positions upon N-oxidation.[9]
¹³C NMR Spectroscopy	Carbons adjacent to the N-oxide are expected to be shifted downfield.[4]
IR Spectroscopy	A characteristic N⁺-O⁻ stretching vibration is typically observed around 930-1300 cm⁻¹.[4][11] Strong absorbances corresponding to the nitro group (NO₂) would also be present (approx. 1530 and 1350 cm⁻¹).

Chemical Reactivity

The reactivity of nitrophenyl-substituted pyrimidine N-oxides is governed by the interplay between the electron-deficient pyrimidine ring, the N-oxide functionality, and the nitrophenyl group.

Reactivity of the Pyrimidine N-Oxide Ring

The pyrimidine ring is π-deficient, making it susceptible to nucleophilic attack, particularly at the 2-, 4-, and 6-positions.[1] The N-oxide group can further influence this reactivity. Analogous to pyridine N-oxides, electrophilic attack can occur at the oxygen atom, which can then facilitate nucleophilic substitution at the α- and γ-positions of the ring.[12]

A notable reaction of some pyrimidine N-oxides is the Boekelheide rearrangement , where treatment with acetic anhydride can lead to the formation of an acetoxymethyl-substituted pyrimidine.[10][13]

Caption: Key reaction pathways for pyrimidine N-oxides.

Reactivity of the Nitrophenyl Group

The nitro group is a strong electron-withdrawing group and can be readily reduced to an amino group using various reducing agents (e.g., SnCl₂/HCl, H₂/Pd-C). This transformation opens up a wide range of possibilities for further functionalization, such as diazotization and subsequent coupling reactions.

Potential Biological and Therapeutic Applications

Pyrimidine derivatives are known to exhibit a broad spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[6][14][15][16] The presence of a nitrophenyl group can further enhance these activities.[5][6]

• Anticancer Activity: Many pyrimidine-based compounds act as inhibitors of key enzymes involved in cancer cell proliferation.[15] The nitrophenyl moiety has also been incorporated into compounds with demonstrated anticancer effects.[6]

• Antimicrobial Properties: The pyrimidine scaffold is present in several antimicrobial drugs.[15] The introduction of a nitro group can contribute to the antimicrobial profile of a molecule.

• Anti-inflammatory Effects: Certain pyrimidine derivatives have shown potent anti-inflammatory activity.[6] The nitrophenyl group has been identified as a key pharmacophore in some anti-inflammatory agents.[6]

Conclusion

Nitrophenyl-substituted pyrimidine N-oxides represent a versatile and promising class of compounds for further investigation in drug discovery and materials science. Their synthesis is accessible through established methods, and their rich chemical reactivity provides ample opportunities for the generation of diverse molecular libraries. The combination of the pyrimidine N-oxide and nitrophenyl moieties suggests a strong potential for significant biological activity, warranting further exploration of their therapeutic applications.

References

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• Verma, A., et al. (2015). Exploration of the chemistry and biological properties of pyrimidine as a privileged pharmacophore in therapeutics. SciSpace.
• Udupi, R. H., et al. (2015). Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics. Science Alert.
• Jovanovic, M. V. (1984). Syntheses of some pyrimidine N-oxides. Canadian Journal of Chemistry, 62(6), 1176-1184.
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• Al-Ostath, A., et al. (2023). Synthesis of 4-(substituted phenyl)-6-(4-nitrophenyl)pyrimidin-2-ol/thiol/amine derivatives.
• Khan, I., et al. (2022). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. RSC Advances, 12(45), 29285-29315.
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• Lagoja, I. M. (2015). Exploration of the Chemistry and Biological Properties of Pyrimidine as a Privilege Pharmacophore in Therapeutics.
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• Johnson, T. B., & Johns, C. O. (1906). Chemistry of pyrimidine. II. Synthesis of pyrimidine N-oxides and 4-pyrimidinones by reaction of 5-substituted pyrimidines with peracids.
• Wiley, R. H., & Slaymaker, S. C. (1956). Pyrimidine N-Oxides and Their Infrared Absorption Characteristics. Journal of the American Chemical Society, 78(10), 2233-2236.
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• Hatwar, Y. A., et al. (2018). 1-[3'-(SUBSTITUTED PHENYL) -5'- (AMINO PYRIMIDINE)]- 3- (4''-NITRO PHENYL) 5-(SUBSTITUTED PHENYL)- 2-PYRAZOLINES: SYNTHESIS, CHRACTERISATION AND ANTIMICROBIAL SCREENING. International Journal of Pharmaceutical Sciences and Research, 9(2), 642-649.
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Spectroscopic C-h-a-r-a-c-t-e-r-i-z-a-t-i-o-n of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic properties of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide. The following sections detail the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound, offering insights for researchers, scientists, and professionals in drug development. The predicted data is based on the analysis of structurally similar compounds and established spectroscopic principles.

Introduction

6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide is a heterocyclic compound of interest in medicinal chemistry due to the prevalence of the pyrimidine scaffold in numerous biologically active molecules.[1][2] The presence of a nitrophenyl group and an N-oxide moiety can significantly influence its chemical reactivity, and potential as a therapeutic agent. Accurate spectroscopic characterization is paramount for confirming its molecular structure, assessing purity, and understanding its chemical behavior. This guide serves as a reference for the expected spectroscopic signatures of this molecule.

Molecular Structure

The structure of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide is depicted below. The numbering of the atoms on the pyrimidine and phenyl rings is provided for clarity in the NMR data interpretation.

Caption: Predicted major fragmentation pathways for 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide in EI-MS.

Interpretation of Fragmentation Pattern:

• Loss of Oxygen from N-oxide: A common fragmentation pathway for N-oxides is the loss of an oxygen atom, leading to a peak at [M-16]⁺.

• Loss of Nitro Group Fragments: The nitro group can be lost as NO (m/z 30) or NO₂ (m/z 46), resulting in significant fragment ions.

• Cleavage of the C-N bond: The bond between the pyrimidine and phenyl rings can cleave, leading to fragments corresponding to each ring system.

Experimental Protocols

The following are generalized protocols for acquiring the spectroscopic data discussed. Instrument parameters should be optimized for the specific instrument being used.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide in 0.6-0.7 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).

• ¹H NMR Acquisition:

  • Use a 400 or 500 MHz NMR spectrometer.

  • Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

• ¹³C NMR Acquisition:

  • Use a 100 or 125 MHz NMR spectrometer.

  • Employ proton decoupling to simplify the spectrum.

  • A longer acquisition time and a greater number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

IR Spectroscopy

• Sample Preparation:

  • KBr Pellet: Mix a small amount of the sample with dry potassium bromide (KBr) and press into a thin pellet.

  • ATR: Place a small amount of the solid sample directly on the Attenuated Total Reflectance (ATR) crystal.

• Data Acquisition:

  • Record the spectrum over the range of 4000-400 cm⁻¹.

  • Acquire a background spectrum of the empty sample holder or KBr pellet and subtract it from the sample spectrum.

Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe.

• Ionization: Use a standard electron ionization energy of 70 eV.

• Mass Analysis: Scan a mass range appropriate for the expected molecular weight and fragments (e.g., m/z 50-300).

Conclusion

This technical guide provides a detailed prediction of the NMR, IR, and MS spectroscopic data for 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide. These predictions, based on established principles and data from analogous compounds, serve as a valuable resource for the identification and characterization of this molecule in a research and development setting. Experimental verification of this data is recommended to confirm the proposed spectroscopic features.

References

• Bakhite, E. A., et al. (2021). Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters, 10(4), 339-366.
• Prajapati, S. K., et al. (2017). Design, synthesis and antimicrobial evaluation of pyrimidin-2-ol/thiol/amine analogues. Journal of Applied Pharmaceutical Science, 7(06), 074-081.
• Abdel-Wahab, B. F., et al. (2016). Synthesis of Some Pyrimidine and Fused Pyrimidine Derivatives with Antimicrobial and Anticancer Activities. Der Pharma Chemica, 8(19), 210-221.
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An In-depth Technical Guide to the Predicted Crystal Structure of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

Abstract

This technical guide provides a comprehensive analysis of the predicted crystal structure of 6-methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, a molecule of interest in medicinal chemistry and materials science. In the absence of a publicly available empirical crystal structure, this document leverages crystallographic data from closely related analogues to construct a robust predictive model. The guide details a plausible synthetic route, outlines the computational methodology for structure prediction, and presents a thorough examination of the predicted crystal packing, intermolecular interactions, and key structural parameters. This work aims to provide valuable insights for researchers, scientists, and drug development professionals working with pyrimidine derivatives.

Introduction

Pyrimidine derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents with a wide spectrum of biological activities. The introduction of a 1-oxide functional group to the pyrimidine ring can significantly alter its electronic properties, influencing its reactivity, and intermolecular interactions. The target molecule, 6-methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, combines the pyrimidine 1-oxide scaffold with a methyl group and a 3-nitrophenyl substituent, suggesting potential for diverse applications.

Understanding the three-dimensional arrangement of molecules in the solid state is paramount for drug development, as the crystal structure dictates crucial physicochemical properties such as solubility, stability, and bioavailability. This guide addresses the current lack of experimental crystallographic data for 6-methyl-2-(3-nitrophenyl)pyrimidine 1-oxide by presenting a detailed, predicted crystal structure. This predictive analysis is grounded in the known crystal structures of analogous compounds, providing a scientifically sound framework for understanding its solid-state behavior.

Synthesis and Crystallization

A plausible synthetic route for 6-methyl-2-(3-nitrophenyl)pyrimidine 1-oxide can be extrapolated from established methods for pyrimidine synthesis and subsequent N-oxidation.

Proposed Synthesis Pathway

The synthesis would likely commence with a condensation reaction to form the pyrimidine core, followed by an oxidation step.

Diagram 1: Proposed Synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

Experimental Protocol:

• Synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine: 3-Nitrobenzamidine hydrochloride (1 equivalent) and 4,4-dimethoxy-2-butanone (1.1 equivalents) are dissolved in a suitable solvent, such as ethanol. A base, for instance, sodium ethoxide (2.2 equivalents), is added, and the mixture is refluxed for several hours. The reaction progress is monitored by thin-layer chromatography. Upon completion, the solvent is removed under reduced pressure, and the crude product is purified by column chromatography.

• N-Oxidation: The synthesized 6-methyl-2-(3-nitrophenyl)pyrimidine (1 equivalent) is dissolved in a chlorinated solvent like dichloromethane. An oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA) (1.2 equivalents), is added portion-wise at 0 °C. The reaction is stirred at room temperature until the starting material is consumed. The reaction mixture is then washed with a saturated sodium bicarbonate solution and brine. The organic layer is dried over anhydrous sodium sulfate and concentrated to yield the crude 6-methyl-2-(3-nitrophenyl)pyrimidine 1-oxide.

• Crystallization: Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of a saturated solution of the purified product in an appropriate solvent system, such as ethanol/dimethylformamide (1:1).

Predicted Crystal Structure Analysis

The prediction of the crystal structure of 6-methyl-2-(3-nitrophenyl)pyrimidine 1-oxide is based on a comparative analysis of the crystallographic data of two closely related compounds: N-(2,4-dimethylphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide and methyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylate.

Predicted Crystallographic Parameters

Based on the common packing motifs observed in substituted pyrimidines, a monoclinic crystal system is predicted.

Parameter	Predicted Value	Justification
Crystal System	Monoclinic	Common for substituted pyrimidine derivatives.
Space Group	P2₁/c	A frequently observed space group for centrosymmetric packing of organic molecules.
a (Å)	~12.9	Inferred from the cell dimensions of related structures.
b (Å)	~13.6	Inferred from the cell dimensions of related structures.
c (Å)	~11.8	Inferred from the cell dimensions of related structures.
β (°)	~115	Inferred from the cell dimensions of related structures.
Z	4	Typical for the predicted space group and molecular size.

Molecular Conformation

The molecule is expected to adopt a largely planar conformation, with some torsion between the pyrimidine and phenyl rings. The nitro group is likely to be slightly twisted out of the plane of the phenyl ring. The N-oxide oxygen will introduce a significant dipole moment, influencing the electrostatic interactions within the crystal lattice.

Intermolecular Interactions and Crystal Packing

The crystal packing is predicted to be dominated by a network of weak intermolecular interactions, including C-H···O hydrogen bonds and π-π stacking interactions.

Diagram 2: Predicted Intermolecular Interactions

• C-H···O Hydrogen Bonds: The N-oxide oxygen and the oxygen atoms of the nitro group are expected to act as hydrogen bond acceptors. Weak C-H···O hydrogen bonds involving aromatic and methyl C-H donors are predicted to play a significant role in stabilizing the crystal packing, linking molecules into extended chains or sheets.

• π-π Stacking Interactions: The aromatic pyrimidine and nitrophenyl rings are likely to engage in π-π stacking interactions. These interactions, characterized by face-to-face or offset arrangements of the aromatic rings, will contribute to the overall cohesion of the crystal lattice. The presence of the electron-withdrawing nitro group will influence the quadrupole moment of the phenyl ring, favoring offset stacking arrangements.

Conclusion

While an experimental crystal structure for 6-methyl-2-(3-nitrophenyl)pyrimidine 1-oxide remains to be determined, this in-depth technical guide provides a robust, predictive model based on the crystallographic data of structurally related compounds. The predicted monoclinic crystal system, space group P2₁/c, and the anticipated network of C-H···O hydrogen bonds and π-π stacking interactions offer a valuable framework for understanding the solid-state properties of this molecule. This predictive analysis serves as a crucial tool for researchers in the fields of drug development and materials science, enabling informed decisions in the absence of empirical data and guiding future experimental investigations.

References

• Synthesis, characterization, crystal and molecular structure analysis of N-(2,4-dimethylphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. Structural Chemistry, 17(6), 569-575.
• Crystal Structure, Hirshfeld Surface Analysis, In-Silico and Antimycotic Investigations of Methyl 6-methyl-4-(4-nitrophenyl)
• General principles of pyrimidine synthesis and reactivity.
• Methods for the N-oxid
• The role of weak intermolecular interactions in the crystal packing of organic molecules.

Technical Guide: A Methodological Approach to Determining the Solubility of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

Abstract

The determination of a compound's solubility is a cornerstone of chemical research and drug development, profoundly influencing bioavailability, formulation, and process chemistry. This guide provides a comprehensive framework for evaluating the solubility of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, a molecule of interest for its unique structural motifs. In the absence of established public data for this specific compound, this document outlines a two-pronged approach: first, a predictive analysis based on its constituent functional groups—the pyrimidine N-oxide core, the methyl substituent, and the nitrophenyl ring—and second, a rigorous, step-by-step experimental protocol for empirical determination. We delve into the theoretical underpinnings of solubility, provide detailed methodologies for both qualitative and quantitative assessment, and offer a framework for the systematic presentation of results. This guide is intended for researchers, chemists, and drug development professionals seeking a robust and scientifically-grounded methodology for characterizing the solubility profile of novel chemical entities.

Introduction

6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide is a heterocyclic compound featuring a confluence of functional groups that suggest a complex and interesting physicochemical profile. The pyrimidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous therapeutic agents.[1][2] The addition of an N-oxide functionality dramatically alters the electronic properties and polarity of the heterocyclic core, while the nitrophenyl group introduces a strongly electron-withdrawing and moderately polar component.[3][4] Understanding the solubility of this molecule in a range of common laboratory solvents is a critical first step in its development pathway, whether for synthetic route optimization, formulation studies, or biological screening. This document serves as a practical whitepaper, guiding the scientist from theoretical prediction to empirical validation.

Chapter 1: Physicochemical Profile and Solubility Predictions

The solubility of a molecule is dictated by its structure. By dissecting 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide into its key components, we can make informed predictions about its behavior in various solvents.

• The Pyrimidine N-Oxide Core: The N-oxide group (N⁺-O⁻) is the most dominant feature influencing polarity. This functional group is highly polar, possesses a significant dipole moment, and acts as a strong hydrogen bond acceptor.[3][5] The introduction of an N-oxide to a heterocyclic amine typically enhances aqueous solubility and reduces membrane permeability.[3] This suggests the molecule will have an affinity for polar solvents.

• The 3-Nitrophenyl Substituent: The nitro group (–NO₂) is strongly electron-withdrawing and moderately polar.[4][6] While it contributes to the overall polarity of the molecule, its primary effect is electronic. The presence of the aromatic ring itself introduces a nonpolar, hydrophobic character that will favor interactions with less polar or aromatic solvents.

• The Methyl Group: The 6-methyl group (–CH₃) is a small, nonpolar, lipophilic substituent. Its contribution to the overall solubility profile is minor but will slightly enhance affinity for nonpolar environments.

Overall Prediction: The molecule presents a classic amphiphilic challenge. The highly polar N-oxide group will dominate, suggesting good solubility in polar aprotic solvents and potentially some solubility in polar protic solvents. The aromatic nitrophenyl ring provides a nonpolar region that may allow for solubility in solvents with moderate polarity or those capable of π-π stacking interactions. Solubility in purely nonpolar, aliphatic solvents is expected to be poor.

Chapter 2: A Predictive Solubility Map

Based on the "like dissolves like" principle, we can forecast the solubility of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide across a spectrum of common laboratory solvents.[7][8] The key is to match the solute's polarity and hydrogen bonding capability with that of the solvent.

Solvent Category	Example Solvents	Solvent Properties	Predicted Solubility of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide	Rationale
Polar Aprotic	Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile	High Polarity, High Dielectric Constant, H-bond Acceptors	High to Very Soluble	These solvents are highly polar and are excellent hydrogen bond acceptors, perfectly solvating the N-oxide group without competing as H-bond donors. This is the most likely class of solvents for effective solubilization.[9]
Polar Protic	Water, Methanol, Ethanol	High Polarity, H-bond Donors & Acceptors	Slightly Soluble to Soluble	The N-oxide is a strong H-bond acceptor, favoring interaction with these solvents.[3] However, the bulky, relatively nonpolar nitrophenyl group may disrupt the solvent's hydrogen-bonding network, limiting high solubility, a phenomenon observed with many nitroaromatic compounds.[10]
Moderate Polarity	Acetone, Ethyl Acetate, Dichloromethane (DCM)	Intermediate Polarity & Dielectric Constant	Slightly Soluble to Soluble	These solvents offer a balance. Their moderate polarity can interact with the N-oxide and nitro groups, while their organic character can accommodate the aromatic and methyl portions of the molecule.[11][12]
Nonpolar Aromatic	Toluene, Benzene	Low Polarity, Aromatic	Slightly Soluble	While nonpolar overall, the aromatic nature of these solvents may allow for favorable π-π stacking interactions with the nitrophenyl ring, potentially affording some limited solubility.
Nonpolar Aliphatic	Hexane, Heptane, Cyclohexane	Very Low Polarity, Non-aromatic	Insoluble to Very Sparingly Soluble	The significant polarity mismatch between the N-oxide group and these aliphatic hydrocarbons will prevent effective solvation.[8]

Chapter 3: Experimental Protocol for Solubility Determination

A systematic, multi-tiered approach ensures efficient and accurate solubility determination. We begin with a rapid qualitative screen followed by a rigorous quantitative measurement.

Workflow for Solubility Assessment

The following diagram illustrates the logical flow for a comprehensive solubility study.

Caption: Experimental workflow for solubility determination.

Protocol 1: Qualitative Solubility Screening

Objective: To rapidly estimate solubility and prioritize solvents for quantitative analysis.

Materials:

• 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

• Selected solvents (e.g., Water, Methanol, DMSO, DCM, Toluene, Hexane)

• Small glass vials (e.g., 2 mL) with caps

• Vortex mixer

• Analytical balance

Procedure:

• Accurately weigh approximately 2.0 mg of the compound into a clean, dry vial.

• Add 0.2 mL of the selected solvent. This creates an initial test concentration of 10 mg/mL.

• Cap the vial securely and vortex vigorously for 60 seconds.

• Visually inspect the mixture against a dark background.

  • Soluble: The solution is completely clear with no visible solid particles.

  • Partially Soluble / Hazy: The solution is translucent or hazy, indicating some dissolution but not complete.

  • Insoluble: The vast majority of the solid remains as a suspension or settles at the bottom.

• Record the observations for each solvent. This provides a rapid, semi-quantitative assessment to guide the next steps.[13][14]

Protocol 2: Quantitative Solubility by Shake-Flask Method

Objective: To determine the thermodynamic equilibrium solubility of the compound. The shake-flask method is considered the gold standard for this measurement.[15][16]

Rationale: This method ensures that the solvent is fully saturated with the solute and that the system has reached equilibrium, providing the most accurate and reliable measure of thermodynamic solubility. The 24-48 hour equilibration period is critical to allow for the dissolution process to complete, especially for compounds that may have slow dissolution kinetics or exist in stable crystal lattices.[15]

Procedure:

• Preparation: Add an excess amount of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide to a vial containing a known volume (e.g., 1.0 mL) of the chosen solvent. "Excess" means enough solid is added so that a significant amount remains undissolved after the equilibration period.

• Equilibration: Seal the vial and place it on an orbital shaker or rotator in a temperature-controlled environment (typically 25 °C) for 24 to 48 hours. Consistent agitation is crucial to maximize the solid-liquid interface.

• Phase Separation: After equilibration, remove the vial and allow the excess solid to settle. To obtain a clear supernatant free of any solid particles, either:

  • Centrifuge the vial at high speed (e.g., 14,000 rpm for 15 minutes).

  • Filter the suspension through a chemically-inert syringe filter (e.g., 0.22 µm PTFE). Causality Note: It is critical to avoid any temperature changes during this step, as solubility is temperature-dependent.[15] Pre-saturating the filter by discarding the first ~100 µL of filtrate is best practice to prevent loss of compound due to adsorption.

• Quantification: Carefully take a known aliquot of the clear supernatant and dilute it with an appropriate solvent (often the mobile phase for chromatography) to a concentration within the linear range of a pre-established calibration curve.

• Analysis: Analyze the diluted sample using a suitable analytical technique, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Mass Spectrometry (LC-MS), to determine the precise concentration.

• Calculation: Back-calculate the original concentration in the saturated supernatant, accounting for the dilution factor. The result is the thermodynamic solubility, typically expressed in mg/mL or µg/mL.

Chapter 4: Data Presentation and Classification

All quantitative data should be summarized in a clear, structured table. Solubility can be classified using standard pharmaceutical definitions, such as those from the United States Pharmacopeia (USP).

Example Data Reporting Table

Solvent	Solvent Type	Qualitative Observation (10 mg/mL)	Quantitative Solubility (mg/mL at 25 °C)	USP Classification
Water	Polar Protic	Insoluble	[Experimental Value]	[e.g., Sparingly soluble]
Methanol	Polar Protic	Partially Soluble	[Experimental Value]	[e.g., Soluble]
Dichloromethane	Moderate Polarity	Soluble	[Experimental Value]	[e.g., Freely soluble]
Acetonitrile	Polar Aprotic	Soluble	[Experimental Value]	[e.g., Freely soluble]
DMSO	Polar Aprotic	Soluble	[Experimental Value]	[e.g., Very soluble]
Toluene	Nonpolar Aromatic	Insoluble	[Experimental Value]	[e.g., Slightly soluble]
n-Hexane	Nonpolar Aliphatic	Insoluble	[Experimental Value]	[e.g., Practically insoluble]

Conclusion

References

• Vertex AI Search. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved January 20, 2026.

• Scribd. (n.d.). Procedure For Determining Solubility of Organic Compounds. Retrieved January 20, 2026, from [Link]

• University of Wisconsin-Madison. (n.d.). COMMON SOLVENT PROPERTIES. Retrieved January 20, 2026, from [Link]

• Chemistry For Everyone. (2025, February 11). How To Determine Solubility Of Organic Compounds? [Video]. YouTube. Retrieved from [Link]

• Boström, D., et al. (2022). Physics-Based Solubility Prediction for Organic Molecules. Journal of Medicinal Chemistry, 65(2), 1005-1021. Available at: [Link]

• Utah Tech University. (n.d.). Physical Properties of Organic Solvents. Retrieved January 20, 2026, from [Link]

• Murov, S. (n.d.). Common Organic Solvents: Table of Properties. Retrieved January 20, 2026, from [Link]

• G. S. Kottmann, et al. (2021). Medicinal Chemistry of Drugs with N-Oxide Functionalities. ACS Medicinal Chemistry Letters, 12(5), 724-738. Available at: [Link]

• Jouyban, A. (2012). Experimental and Computational Methods Pertaining to Drug Solubility. In Solubility of Drugs and Related Compounds. InTech. Available at: [Link]

• Kurzawa, T., et al. (2023). The Boekelheide Rearrangement of Pyrimidine N‐oxides as a Case Study of Closed or Open Shell Reactions. Chemistry – A European Journal, 29(19), e202203554. Available at: [Link]

• Bitar, L., & Jaber, A. (2025). The Role of Nitro Groups in Pharmaceuticals: Effects and Interactions with Biological Systems. African Journal of Pharmaceutical Sciences, 5(1), 1-7. Available at: [Link]

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• Roberts, J. D., & Caserio, M. C. (2021, July 31). 24.6: Nitro Compounds. In Chemistry LibreTexts. Retrieved from [Link]

• Verma, A., et al. (2016). Exploration of the chemistry and biological properties of pyrimidine as a privileged pharmacophore in therapeutics. SciSpace. Available at: [Link]

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The Strategic Utility of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide: A Technical Guide for Synthetic Chemists

Abstract

This technical guide provides a comprehensive overview of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, a heterocyclic compound with significant potential as a versatile synthetic intermediate in drug discovery and materials science. While not extensively documented as a commercially available reagent, its structural motifs—a pyrimidine N-oxide core, a reactive methyl group, and a nitro-activated phenyl ring—offer a rich landscape for chemical transformations. This document outlines a proposed synthetic pathway, explores its key chemical properties, and details its potential applications in organic synthesis, supported by established principles of heterocyclic chemistry.

Introduction: The Pyrimidine N-Oxide Scaffold in Modern Synthesis

Pyrimidine derivatives are fundamental building blocks in medicinal chemistry, constituting the core of numerous therapeutic agents due to their ability to mimic nucleobases and engage in various biological interactions. The introduction of an N-oxide functionality to the pyrimidine ring significantly modulates its electronic properties, enhancing its utility as a synthetic intermediate. The N-oxide group acts as an internal oxidizing agent, facilitates nucleophilic substitution, and can direct metallation reactions, opening up avenues for diverse functionalization. 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, the subject of this guide, encapsulates these features, presenting a unique platform for the synthesis of complex molecules.

Proposed Synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

Step 1: Synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine

The initial step involves the construction of the pyrimidine core. A reliable method for this is the condensation of a 1,3-dicarbonyl compound with an amidine. In this case, acetylacetone can be reacted with 3-nitrobenzamidine.

Experimental Protocol:

• Preparation of 3-Nitrobenzamidine: 3-Nitrobenzonitrile is converted to its corresponding imidate hydrochloride by bubbling dry HCl gas through a solution in anhydrous ethanol. The resulting imidate is then treated with ammonia in ethanol to yield 3-nitrobenzamidine hydrochloride. Neutralization with a suitable base provides the free amidine.

• Condensation Reaction: To a solution of sodium ethoxide in absolute ethanol, equimolar amounts of acetylacetone and 3-nitrobenzamidine hydrochloride are added.

• The reaction mixture is refluxed for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure.

• The residue is taken up in water and neutralized with a dilute acid (e.g., acetic acid) to precipitate the crude product.

• The solid is filtered, washed with cold water, and recrystallized from a suitable solvent system (e.g., ethanol/water) to afford pure 6-methyl-2-(3-nitrophenyl)pyrimidine.

Causality Behind Experimental Choices:

• Base Catalyst (Sodium Ethoxide): The basic conditions are essential to deprotonate the acetylacetone, forming the enolate which is the active nucleophile for the initial Michael addition to the amidine.

• Anhydrous Conditions: The use of absolute ethanol is crucial to prevent the hydrolysis of the reactants and intermediates.

Step 2: N-Oxidation of 6-Methyl-2-(3-nitrophenyl)pyrimidine

The synthesized pyrimidine is then subjected to N-oxidation. Several reagents are effective for this transformation, with peroxy acids being a common choice.

Experimental Protocol:

• Reagent Selection: A solution of 6-methyl-2-(3-nitrophenyl)pyrimidine is prepared in a suitable solvent such as glacial acetic acid or chloroform.

• An oxidizing agent, such as 3-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide in acetic acid, is added portion-wise at 0-5 °C.[1][2]

• The reaction is stirred at room temperature for 12-24 hours, with progress monitored by TLC.

• Upon completion, the reaction mixture is carefully quenched with a reducing agent (e.g., sodium thiosulfate solution) to destroy excess peroxide.

• The product is extracted with an organic solvent (e.g., dichloromethane or ethyl acetate).

• The organic layer is washed with a saturated sodium bicarbonate solution to remove acidic byproducts, followed by brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated to yield the crude 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide.

• Purification can be achieved by column chromatography on silica gel or by recrystallization.

Causality Behind Experimental Choices:

• Peroxy Acids (m-CPBA/H₂O₂ in Acetic Acid): These reagents are effective for the N-oxidation of heterocyclic aromatic compounds due to the electrophilic nature of the peroxy oxygen.[1][2]

• Controlled Temperature: The initial addition of the oxidizing agent at low temperatures is a safety precaution to control the exothermic reaction.

Caption: Proposed two-step synthesis of the target compound.

Physicochemical Properties and Spectroscopic Data (Predicted)

While experimental data for the target compound is scarce, its properties can be predicted based on analogous structures.

Property	Predicted Value/Characteristic
Molecular Formula	C₁₁H₉N₃O₃
Molecular Weight	231.21 g/mol
Appearance	Likely a pale yellow to off-white crystalline solid
Melting Point	Expected to be relatively high due to the planar aromatic system and polar groups
Solubility	Sparingly soluble in non-polar solvents, moderately soluble in polar aprotic solvents (e.g., DMSO, DMF), and soluble in strong acids.
¹H NMR (Predicted)	- Aromatic protons of the nitrophenyl group (multiplets).- Pyrimidine ring proton (singlet).- Methyl group protons (singlet).
¹³C NMR (Predicted)	- Resonances for the aromatic carbons of both rings.- A distinct peak for the methyl carbon.
IR Spectroscopy (Predicted)	- Characteristic N-O stretching vibration (around 1250-1300 cm⁻¹).- Strong symmetric and asymmetric NO₂ stretching bands (around 1530 and 1350 cm⁻¹).- C=N and C=C stretching vibrations of the pyrimidine ring.
Mass Spectrometry	Molecular ion peak (M⁺) at m/z 231.

Utility as a Synthetic Intermediate

The true value of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide lies in its potential for a variety of chemical transformations, making it a valuable intermediate for accessing a diverse range of functionalized pyrimidines.

Reactions at the N-Oxide Group

The N-oxide functionality is a versatile handle for introducing substituents onto the pyrimidine ring.

• Deoxygenation: The N-oxide can be readily removed to regenerate the parent pyrimidine using reducing agents like PCl₃ or PPh₃. This allows the N-oxide to be used as a protecting or directing group.

• Nucleophilic Substitution: Activation of the N-oxide with reagents like POCl₃ or Ac₂O facilitates nucleophilic attack at the C4 and C6 positions of the pyrimidine ring. This is a powerful method for introducing halides, cyano groups, and other nucleophiles.[3]

Reactions involving the Nitro Group

The nitro group on the phenyl ring is a key functional group for further elaboration.

• Reduction to an Amine: The nitro group can be selectively reduced to an amino group using various reducing agents (e.g., SnCl₂/HCl, H₂/Pd-C).[4] This resulting aniline derivative is a crucial precursor for the synthesis of amides, sulfonamides, and for engaging in diazotization reactions.

• Nucleophilic Aromatic Substitution (SNAr): While the nitro group itself is not the leaving group, its strong electron-withdrawing nature activates the phenyl ring towards nucleophilic aromatic substitution, particularly if other leaving groups are present on the ring.

Reactions of the Methyl Group

The methyl group at the C6 position is activated by the electron-deficient pyrimidine ring and can participate in various reactions.

• Condensation Reactions: The methyl group can be deprotonated with a strong base to form a carbanion, which can then react with electrophiles such as aldehydes and ketones in aldol-type condensations.

• Oxidation: The methyl group can be oxidized to a formyl or carboxyl group, providing another handle for further synthetic modifications.[5]

Caption: Potential reaction pathways for the title compound.

Conclusion and Future Outlook

6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide represents a promising, albeit underexplored, synthetic intermediate. Its facile, proposed synthesis from readily available starting materials, combined with the orthogonal reactivity of its functional groups, makes it a valuable tool for the construction of diverse and complex molecular architectures. The strategic application of this intermediate could accelerate the discovery of novel drug candidates and advanced materials. Further research into the definitive synthesis and full characterization of this compound is warranted to unlock its full potential in synthetic chemistry.

References

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The Genesis of Pyrimidine N-Oxides: From Obscurity to Pharmaceutical Prominence

A Technical Guide to the Discovery, History, and Synthesis of Pyrimidine N-Oxides for Researchers, Scientists, and Drug Development Professionals

The journey of pyrimidine N-oxides from chemical curiosities to blockbuster pharmaceuticals is a compelling narrative of scientific inquiry, serendipitous discovery, and medicinal chemistry innovation. This in-depth technical guide provides a comprehensive exploration of the discovery and history of pyrimidine N-oxides, their evolving synthetic methodologies, and their profound impact on modern drug development.

Part 1: The Dawn of Pyrimidine N-Oxides: An Uncharted Territory

While the systematic study of the parent pyrimidine ring system commenced in the late 19th century, the introduction of an N-oxide functionality to this heterocycle came much later. Early investigations into heterocyclic N-oxides focused primarily on pyridine and its derivatives. The synthesis of pyrimidine N-oxides was found to be more challenging, often resulting in low yields and a mixture of products due to the presence of two nitrogen atoms and the electron-deficient nature of the pyrimidine ring, which makes it susceptible to side reactions during oxidation.[1][2]

The initial forays into the N-oxidation of pyrimidines were often met with difficulties, including decomposition of the starting material, annular carbon oxidation, and ring opening.[1] These early studies, while not always successful in isolating pure N-oxides, laid the crucial groundwork for future advancements by highlighting the unique reactivity of the pyrimidine nucleus.

Part 2: Foundational Synthetic Methodologies: The Direct Oxidation Approach

The most common and historically significant method for the synthesis of pyrimidine N-oxides is the direct oxidation of the corresponding pyrimidine derivative. This approach typically involves the use of a peroxy acid, with m-chloroperbenzoic acid (mCPBA) and peracetic acid being frequently employed reagents.[1]

The choice of oxidizing agent and reaction conditions is critical to achieving a successful N-oxidation while minimizing side reactions. Factors such as the nature and position of substituents on the pyrimidine ring, the solvent, and the reaction temperature all play a significant role in determining the yield and regioselectivity of the oxidation. For instance, electron-donating groups on the pyrimidine ring generally facilitate N-oxidation.[1]

Key Experimental Protocol: A Classic Approach to Pyrimidine N-Oxide Synthesis

The following protocol outlines a representative method for the N-oxidation of a substituted pyrimidine using m-chloroperbenzoic acid (mCPBA), a widely used and effective oxidizing agent. This protocol is designed to be a self-validating system, with clear steps for reaction setup, monitoring, workup, and purification.

Synthesis of 2-Amino-4,6-dimethylpyrimidine N-oxide

Materials:

• 2-Amino-4,6-dimethylpyrimidine

• m-Chloroperbenzoic acid (mCPBA, 77% purity)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium sulfite solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Ethyl acetate

• Methanol

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-amino-4,6-dimethylpyrimidine (1.0 eq) in dichloromethane (DCM) at room temperature.

• Addition of Oxidant: To the stirred solution, add m-chloroperbenzoic acid (1.2 eq) portion-wise over 15 minutes, maintaining the temperature below 25 °C using a water bath if necessary. The reaction is exothermic.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable eluent system (e.g., 10% methanol in ethyl acetate). The disappearance of the starting material indicates the completion of the reaction.

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium sulfite to destroy any excess peroxide. Then, add a saturated aqueous solution of sodium bicarbonate to neutralize the m-chlorobenzoic acid byproduct.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volumes). Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of methanol in ethyl acetate to afford the pure 2-amino-4,6-dimethylpyrimidine N-oxide.

• Characterization: Characterize the final product by NMR spectroscopy (¹H and ¹³C), mass spectrometry, and melting point determination to confirm its identity and purity.

Causality Behind Experimental Choices:

• The use of mCPBA is favored due to its commercial availability, relative stability, and good reactivity in N-oxidation reactions.

• Dichloromethane is a common solvent as it is relatively inert and effectively dissolves both the pyrimidine substrate and mCPBA.

• Portion-wise addition of mCPBA helps to control the exothermic nature of the reaction.

• The quenching and neutralization steps are crucial for removing byproducts and ensuring a clean extraction of the desired N-oxide.

• Column chromatography is a standard and effective method for purifying the polar N-oxide product from less polar impurities.

Visualizing the Synthetic Pathway

Caption: General workflow for the synthesis of pyrimidine N-oxides via direct oxidation.

Part 3: The Serendipitous Breakthrough: Minoxidil and the Dawn of a New Therapeutic Era

The history of pyrimidine N-oxides took a dramatic and unexpected turn with the development of Minoxidil. Initially synthesized by the Upjohn Company in the late 1950s as a potential treatment for ulcers, the compound, a potent vasodilator, failed in its original purpose.[3][4] However, during clinical trials for hypertension in the late 1960s, a peculiar side effect was observed: hypertrichosis, or excessive hair growth.[4][5]

This serendipitous discovery was initially met with some reluctance by Upjohn, who were wary of entering the market for "miracle" hair growth cures.[4] However, the undeniable evidence from clinical observations and mounting public interest eventually led to the development of a topical formulation of minoxidil.[4][6] In 1988, the FDA approved a 2% topical minoxidil solution under the brand name Rogaine for the treatment of male pattern baldness, marking a pivotal moment in the history of pyrimidine N-oxides and hair loss treatment.[5][6]

The story of minoxidil is a classic example of drug repositioning and highlights the importance of keen observation in scientific research. It single-handedly propelled pyrimidine N-oxides from a relatively obscure class of compounds into the pharmaceutical mainstream.

The Chemistry of Minoxidil Synthesis

The synthesis of minoxidil (2,4-diamino-6-piperidinopyrimidine 3-oxide) involves the N-oxidation of a pyrimidine precursor followed by nucleophilic substitution. A common synthetic route starts with 2,4-diamino-6-chloropyrimidine.

Caption: A simplified synthetic pathway to Minoxidil.

Part 4: Modern Synthetic Advancements and Future Perspectives

While direct oxidation with peracids remains a cornerstone of pyrimidine N-oxide synthesis, modern organic chemistry has introduced more refined and efficient methods. These include the use of hydrogen peroxide in combination with various catalysts, such as sodium tungstate, which offers a more environmentally friendly and industrially scalable approach.

The reactivity of the N-oxide group has also been harnessed for further functionalization of the pyrimidine ring, opening up new avenues for the synthesis of complex and biologically active molecules. The field continues to evolve, with ongoing research focused on developing more selective, efficient, and sustainable methods for the synthesis of this important class of compounds.

The legacy of the early, often challenging, explorations into pyrimidine N-oxide chemistry, coupled with the game-changing discovery of minoxidil, has firmly established these molecules as a critical scaffold in medicinal chemistry. The ongoing development of novel synthetic routes and the exploration of their diverse biological activities ensure that pyrimidine N-oxides will remain a vibrant and impactful area of research for years to come.

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A Technical Guide to the Theoretical Investigation of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

Abstract

This technical guide provides a comprehensive framework for the theoretical and computational analysis of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, a heterocyclic N-oxide of interest in medicinal chemistry and materials science. We detail a robust computational protocol employing Density Functional Theory (DFT) to elucidate the molecule's structural, vibrational, and electronic properties. This whitepaper serves as a resource for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and a practical, step-by-step workflow for performing high-fidelity in silico characterization. Methodologies for geometry optimization, vibrational frequency analysis, and the prediction of NMR and UV-Vis spectra are presented, grounded in established quantum chemical methods. The causality behind specific computational choices is explained to ensure scientific integrity and reproducibility.

Introduction: The Rationale for Computational Analysis

6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide belongs to the pyrimidine N-oxide class of compounds. Pyrimidine derivatives are foundational scaffolds in numerous pharmaceuticals and biologically active molecules due to their role as essential constituents of nucleic acids.[1][2] The introduction of an N-oxide functional group and various substituents can significantly alter the electronic and steric properties of the pyrimidine ring, leading to diverse pharmacological activities.[3][4] The title compound, featuring a methyl group, a nitrophenyl substituent, and an N-oxide moiety, presents a complex electronic structure worthy of detailed investigation.

Theoretical calculations, particularly those based on quantum mechanics, are indispensable tools for predicting and understanding molecular properties at the atomic level.[5] By solving approximations of the Schrödinger equation, we can determine a molecule's stable three-dimensional structure, predict its spectroscopic signatures (e.g., IR, NMR, UV-Vis), and analyze its electronic characteristics, such as the distribution of electron density and orbital energies.[6][7] This in silico approach accelerates research by predicting experimental outcomes, interpreting complex spectral data, and providing insights into molecular behavior that are often difficult to obtain through experimentation alone.

This guide focuses on Density Functional Theory (DFT), a computational method that offers an excellent balance of accuracy and computational cost for medium-sized organic molecules.[5][6] We will outline a complete workflow from building the initial molecular structure to analyzing the final calculated data.

Foundational Computational Methodologies

The accuracy of any theoretical calculation is contingent upon the chosen level of theory (method and basis set). For 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, a molecule containing second-row elements (C, N, O, H) with varied bonding environments (aromatic rings, nitro group, N-oxide bond), a careful selection is paramount.

Density Functional Theory (DFT)

DFT has become the workhorse of modern computational chemistry for its ability to accurately model electronic structures.[5] We recommend the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional. B3LYP incorporates a portion of the exact Hartree-Fock exchange, which provides a robust description of electronic systems like the one in our target molecule. It is a well-established functional for predicting geometries and spectra of organic compounds.[8][9]

Basis Set Selection

The basis set is the set of mathematical functions used to construct the molecular orbitals. For this molecule, the 6-311++G(d,p) basis set is an appropriate choice. Let's break down this nomenclature:

• 6-311G: A triple-zeta basis set, meaning each atomic orbital is described by three separate functions, allowing for greater flexibility in describing electron distribution.

• ++: These symbols indicate the addition of diffuse functions on both heavy atoms (+) and hydrogen atoms (++). Diffuse functions are crucial for accurately describing systems with lone pairs or delocalized electrons, such as the N-oxide and nitro groups.

• (d,p): These are polarization functions added to heavy atoms (d-type functions) and hydrogen atoms (p-type functions). They allow orbitals to change shape, which is essential for describing the directional nature of chemical bonds accurately.

This combination of the B3LYP functional and the 6-311++G(d,p) basis set provides a high-quality, reliable level of theory for the calculations outlined below.

Core Computational Workflow

The theoretical investigation follows a logical sequence of calculations. Each step builds upon the previous one, culminating in a comprehensive understanding of the molecule's properties.

Caption: Relationship between core geometry and derived properties.

NMR Spectra Prediction

Quantum chemical methods can accurately predict NMR chemical shifts. [5]The Gauge-Including Atomic Orbital (GIAO) method is the most common and reliable approach for calculating isotropic shielding constants. [10][11]These shielding constants (σ) are then converted to chemical shifts (δ) relative to a reference compound, typically Tetramethylsilane (TMS), using the equation: δ = σ_ref - σ_calc. [11]

• Protocol:

  • Using the optimized geometry, perform a GIAO-NMR calculation at the B3LYP/6-311++G(d,p) level.

  • Perform the same calculation for the TMS reference molecule.

  • Calculate the ¹H and ¹³C chemical shifts for the target molecule using the formula above.

  • These predicted shifts are invaluable for assigning peaks in experimental spectra, especially for complex molecules. [12][13]

UV-Vis Spectra and Electronic Properties

To understand the electronic transitions that give rise to UV-Vis absorption, Time-Dependent DFT (TD-DFT) is employed. [14][15][16]This method calculates the energies required to promote an electron from an occupied molecular orbital to an unoccupied one (excited states).

The analysis of the Frontier Molecular Orbitals —the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO)—is also critical. The energy difference between these orbitals (the HOMO-LUMO gap) provides a qualitative measure of the molecule's electronic excitability and chemical reactivity.

• Protocol:

  • Perform a TD-DFT calculation on the optimized geometry to compute the first several electronic excited states (e.g., 10-20 states).

  • The output will provide the excitation energy (often in eV, which can be converted to wavelength λ in nm), oscillator strength (a measure of the transition probability or peak intensity), and the primary orbitals involved in each transition. [8] 3. Analyze the HOMO and LUMO energy levels and their spatial distribution to understand the nature of the primary electronic transition (e.g., π → π*).

Conclusion

The theoretical protocol detailed in this guide provides a powerful, multi-faceted approach to characterizing 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide. By systematically employing DFT, researchers can obtain reliable predictions of the molecule's geometry and its IR, NMR, and UV-Vis spectroscopic signatures. This computational data serves as a crucial complement to experimental work, aiding in structural elucidation, spectral interpretation, and providing fundamental insights into the electronic nature of this complex heterocyclic compound. The self-validating nature of the workflow, particularly the frequency analysis step, ensures a high degree of confidence in the final results.

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A Comprehensive Technical Guide to Substituted Pyrimidine 1-Oxides: Synthesis, Reactivity, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Substituted pyrimidine 1-oxides represent a fascinating and increasingly important class of heterocyclic compounds. The introduction of an N-oxide functionality to the pyrimidine core dramatically alters its electronic properties, leading to unique reactivity and a broad spectrum of biological activities. This guide provides an in-depth exploration of the synthesis, chemical properties, and diverse applications of these molecules, with a particular focus on their burgeoning role in medicinal chemistry and drug discovery. By delving into the causality behind synthetic strategies and reaction mechanisms, this document serves as a vital resource for researchers seeking to harness the potential of substituted pyrimidine 1-oxides in their own work.

Introduction: The Significance of the Pyrimidine 1-Oxide Scaffold

The pyrimidine ring is a fundamental heterocyclic motif found in a vast array of biologically active compounds, including the nucleobases uracil, thymine, and cytosine, which are essential components of nucleic acids.[1][2][3] Its inherent biological relevance has made it a "privileged scaffold" in medicinal chemistry, with numerous approved drugs featuring this core structure.[4][5][6] The introduction of an N-oxide group to one of the nitrogen atoms in the pyrimidine ring creates a pyrimidine 1-oxide, a modification that significantly impacts the molecule's physicochemical and biological properties.

The N-oxide moiety acts as an electron-withdrawing group, further decreasing the electron density of the already π-deficient pyrimidine ring.[1][7] This electronic perturbation enhances susceptibility to nucleophilic attack and modifies the regioselectivity of electrophilic substitution.[7] From a pharmacological perspective, the N-oxide group can improve aqueous solubility, modulate metabolic stability, and introduce new hydrogen bonding interactions, all of which are critical parameters in drug design.[8] Consequently, substituted pyrimidine 1-oxides have emerged as promising candidates in the development of novel therapeutics for a range of diseases, including cancer, infectious diseases, and inflammatory conditions.[8][9]

Synthesis of Substituted Pyrimidine 1-Oxides

The synthesis of substituted pyrimidine 1-oxides can be broadly categorized into two main approaches: direct N-oxidation of a pre-existing substituted pyrimidine or construction of the N-oxidized ring from acyclic precursors. The choice of strategy is often dictated by the nature and position of the substituents on the pyrimidine ring.

Direct N-Oxidation of Substituted Pyrimidines

Direct oxidation of the ring nitrogen is a common and often straightforward method for preparing pyrimidine 1-oxides. However, the π-deficient nature of the pyrimidine ring makes N-oxidation more challenging compared to pyridine.[7] The presence of electron-donating substituents on the pyrimidine ring generally facilitates this reaction.

Common Oxidizing Agents:

• Peroxy acids: Reagents such as meta-chloroperoxybenzoic acid (m-CPBA) and peroxyacetic acid are frequently employed for N-oxidation. The reaction is typically carried out in a chlorinated solvent like dichloromethane or chloroform.

• Hydrogen peroxide in acidic media: A mixture of hydrogen peroxide and a carboxylic acid, such as trifluoroacetic acid, can be a potent oxidizing system.[10]

Experimental Protocol: General Procedure for N-Oxidation using m-CPBA

• Dissolution: Dissolve the substituted pyrimidine in a suitable solvent (e.g., dichloromethane) in a round-bottom flask equipped with a magnetic stirrer.

• Cooling: Cool the solution to 0 °C in an ice bath. This is crucial to control the exothermicity of the reaction and minimize side reactions.

• Addition of Oxidant: Add m-CPBA (typically 1.1 to 1.5 equivalents) portion-wise to the stirred solution. The slow addition helps to maintain the reaction temperature.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, quench the excess peroxy acid by adding an aqueous solution of sodium thiosulfate or sodium sulfite. Extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Ring Construction Strategies

In cases where direct N-oxidation is inefficient or leads to undesired side products, constructing the pyrimidine 1-oxide ring from acyclic precursors offers a powerful alternative. This approach allows for greater control over the substitution pattern. A common strategy involves the condensation of a 1,3-dicarbonyl compound or its equivalent with a suitable amidine derivative, where one of the nitrogen atoms is pre-oxidized.

Illustrative Workflow for Ring Construction:

Caption: A generalized workflow for the synthesis of substituted pyrimidine 1-oxides via ring construction.

Chemical Reactivity and Properties

The presence of the N-oxide group imparts unique reactivity to the pyrimidine ring, opening up avenues for further functionalization that are not readily accessible with the parent pyrimidine.

Electrophilic Substitution

While the pyrimidine ring is generally resistant to electrophilic attack, the N-oxide group can direct electrophiles to specific positions. Electrophilic substitution, such as nitration and halogenation, tends to occur at the 5-position, which is the least electron-deficient carbon atom.[7]

Nucleophilic Substitution

The electron-withdrawing nature of the N-oxide makes the pyrimidine ring highly susceptible to nucleophilic attack, particularly at the 2-, 4-, and 6-positions. This enhanced reactivity allows for the introduction of a wide range of nucleophiles, including amines, alkoxides, and thiolates.

The Boekelheide Rearrangement

A characteristic reaction of pyrimidine N-oxides is the Boekelheide rearrangement.[11] This reaction typically involves treating the N-oxide with acetic anhydride, leading to the formation of a 4-acetoxymethyl-substituted pyrimidine derivative.[11][12] This rearrangement is a valuable tool for introducing a functionalized methyl group at the 4-position of the pyrimidine ring.[11] Recent studies suggest that this rearrangement can proceed, at least in part, through radical intermediates.[11]

Diagram of the Boekelheide Rearrangement:

Caption: The Boekelheide rearrangement of a pyrimidine N-oxide.

Physical Properties

The N-oxide group is polar and capable of acting as a hydrogen bond acceptor. This generally leads to an increase in the melting point and aqueous solubility of pyrimidine 1-oxides compared to their non-oxidized counterparts.

Table 1: Comparison of Physical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)
Pyrimidine	C₄H₄N₂	80.09	20-22
Pyrimidine 1-oxide	C₄H₄N₂O	96.09[13][14]	90-94[14]

Applications in Drug Discovery and Medicinal Chemistry

The unique properties of substituted pyrimidine 1-oxides have made them attractive scaffolds in the design of new therapeutic agents.[8] The N-oxide moiety can serve as a bioisostere for other functional groups, improve pharmacokinetic profiles, and introduce novel interactions with biological targets.

Anticancer Activity

Numerous substituted pyrimidine and their N-oxide derivatives have been investigated for their potential as anticancer agents.[4][9][15] The pyrimidine scaffold is a key component of several approved anticancer drugs, such as 5-fluorouracil.[16] The introduction of an N-oxide can enhance the cytotoxic activity against various cancer cell lines. For example, certain pyrimidine-pyrazine-oxazole derivatives have shown promising IC₅₀ values against cancer cell lines.[4]

Antimicrobial and Antiviral Activity

The pyrimidine core is present in many compounds with antibacterial, antifungal, and antiviral properties.[2][3][15] Substituted pyrimidines have been shown to be effective against both Gram-positive and Gram-negative bacteria.[17] The N-oxide derivatives can exhibit enhanced or altered antimicrobial spectra. For instance, some uracil nucleoside derivatives have demonstrated antiviral activity against Herpes Simplex Virus 1.[2]

Anti-inflammatory and Analgesic Activity

Pyrimidine derivatives have also been explored for their anti-inflammatory and analgesic potential.[9][17] Certain imidazo[1,2-a]pyrimidine derivatives have shown significant anti-inflammatory activity.[9]

Other Therapeutic Areas

The versatility of the pyrimidine 1-oxide scaffold extends to other therapeutic areas, including cardiovascular diseases and central nervous system disorders.[6][15] Minoxidil, a pyrimidine N-oxide derivative, is a well-known drug used for the treatment of hypertension and alopecia.[4][8]

Future Perspectives

The field of substituted pyrimidine 1-oxides is poised for continued growth. Advances in synthetic methodologies will undoubtedly lead to the creation of more diverse and complex molecular architectures. A deeper understanding of the structure-activity relationships of these compounds will guide the rational design of more potent and selective therapeutic agents. The exploration of pyrimidine 1-oxides as bioisosteres for other heterocyclic systems in known drugs is also a promising avenue for future research. As our knowledge of the biological roles of these fascinating molecules expands, so too will their impact on medicinal chemistry and drug discovery.

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• Synthesis of a New Series of Substituted Pyrimidines and Its Evaluation for Antibacterial and Antinociceptive Effects. Available at: [Link]

• Pyrimidine N-Oxides and Their Infrared Absorption Characteristics. ACS Publications. Available at: [Link]

• Pyrimidine N-oxides. I. The synthesis and some reactions of N-hydroxybarbiturates. ResearchGate. Available at: [Link]

• Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. MDPI. Available at: [Link]

• Use of Pyrimidine and Its Derivative in Pharmaceuticals: A Review. Available at: [Link]

• Pyrimidine N-oxides. Oxidation of 5-nitroso-2,4,6-triaminopyrimidine. ResearchGate. Available at: [Link]

• Pyrimidine: An elite heterocyclic leitmotif in drug discovery-synthesis and biological activity. PubMed. Available at: [Link]

• Recent Advances in Pyrimidine-Based Drugs. PMC - PubMed Central. Available at: [Link]

• Recent advancements of pyrimidine chemistry thriving deeper into drug discovery. Taylor & Francis Online. Available at: [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: Photochemical Intramolecular Cyclization of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

For: Researchers, scientists, and drug development professionals.

Introduction: The Unique Reactivity of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide is a heterocyclic compound of significant interest due to the convergence of two key reactive functionalities: a pyrimidine N-oxide moiety and a photoactivatable nitrophenyl group. The pyrimidine N-oxide structure offers a rich ground for chemical transformations, including rearrangements and reactions at the carbon atoms of the pyrimidine ring.[1][2] The N-oxide group, being highly polar, influences the electronic properties of the pyrimidine ring, often facilitating nucleophilic substitution reactions.[2]

The presence of the 3-nitrophenyl substituent introduces a photochemical dimension to the molecule's reactivity. Nitroaromatic compounds are well-known to undergo photochemical reactions upon n → π* excitation.[3] This can lead to a variety of transformations, including intramolecular cyclizations, which are powerful tools in the synthesis of complex heterocyclic systems. The strategic placement of the nitro group and the pyrimidine N-oxide sets the stage for a potential intramolecular photochemical reaction, offering a pathway to novel fused heterocyclic structures. This application note provides a detailed protocol for the photochemical intramolecular cyclization of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, a process with potential applications in the synthesis of novel pharmaceutical scaffolds.

Reaction Principle: A Photochemically Induced Intramolecular Cyclization

The proposed reaction is a photochemical intramolecular cyclization initiated by the photoexcitation of the 3-nitrophenyl group. Upon irradiation with UV light, the nitro group can abstract a hydrogen atom from the proximate methyl group on the pyrimidine ring, leading to the formation of a biradical intermediate. Subsequent radical-radical coupling would then lead to the formation of a new heterocyclic ring system. The N-oxide functionality can influence the stereoelectronics of this process and may also offer a handle for further synthetic transformations of the cyclized product.

This type of intramolecular photochemical reaction is a known process for appropriately substituted nitroaromatic compounds and offers a clean and often high-yielding method for the construction of complex molecular architectures that might be challenging to access through traditional thermal reactions.

Experimental Protocol: Photochemical Intramolecular Cyclization

This section provides a detailed, step-by-step methodology for the photochemical intramolecular cyclization of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide	>98%	Commercially available or synthesized	Ensure purity by NMR and LC-MS before use.
Acetonitrile (CH3CN)	Anhydrous, HPLC grade	Standard supplier	Use a dry solvent to avoid side reactions.
Dichloromethane (CH2Cl2)	ACS grade	Standard supplier	For extraction.
Sodium Sulfate (Na2SO4)	Anhydrous	Standard supplier	For drying the organic phase.
Silica Gel	230-400 mesh	Standard supplier	For column chromatography.
Hexanes	ACS grade	Standard supplier	For column chromatography.
Ethyl Acetate	ACS grade	Standard supplier	For column chromatography.
Photoreactor	-	e.g., Rayonet or similar	Equipped with a UV lamp (e.g., 300-350 nm).
Quartz reaction vessel	-	-	To allow transmission of UV light.
Thin Layer Chromatography (TLC) plates	Silica gel 60 F254	Standard supplier	For reaction monitoring.

Experimental Workflow Diagram

Caption: Experimental workflow for the photochemical intramolecular cyclization.

Step-by-Step Procedure

• Reaction Setup: In a quartz reaction vessel, dissolve 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide (1.0 mmol) in anhydrous acetonitrile (100 mL). The concentration should be kept low to minimize intermolecular reactions.

• Degassing: Purge the solution with a gentle stream of nitrogen or argon for 15-20 minutes to remove dissolved oxygen, which can quench the excited state of the nitroaromatic compound.

• Irradiation: Place the reaction vessel in a photoreactor and irradiate with a suitable UV lamp (e.g., 300-350 nm) at room temperature. The choice of wavelength may need to be optimized based on the UV-Vis absorption spectrum of the starting material.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., hexanes:ethyl acetate, 1:1). The disappearance of the starting material spot and the appearance of a new, more polar spot will indicate product formation.

• Work-up: Once the reaction is complete (as judged by TLC), remove the solvent from the reaction mixture under reduced pressure.

• Extraction: Dissolve the resulting crude residue in dichloromethane (50 mL) and transfer it to a separatory funnel. Wash the organic layer with water (2 x 20 mL) to remove any water-soluble impurities.

• Drying: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent.

• Characterization: Characterize the purified product by standard analytical techniques, including ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy to confirm the structure of the cyclized product.

Proposed Reaction Mechanism

The following diagram illustrates the proposed mechanism for the photochemical intramolecular cyclization.

Caption: Proposed mechanism for the photochemical intramolecular cyclization.

Trustworthiness and Self-Validation

The protocol described is designed to be self-validating. The progress of the reaction can be unequivocally monitored by TLC. The identity and purity of the final product must be confirmed by a suite of standard analytical techniques (NMR, MS, IR). Expected spectral changes would include the disappearance of the methyl group protons in the ¹H NMR spectrum and the appearance of new signals corresponding to the newly formed ring system. High-resolution mass spectrometry will confirm the elemental composition of the product.

Conclusion

This application note provides a comprehensive protocol for the photochemical intramolecular cyclization of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide. This reaction leverages the unique photochemical properties of the nitrophenyl group to construct a novel heterocyclic system. The described methodology is based on established principles of organic photochemistry and provides a framework for the synthesis of potentially novel and biologically active molecules. Researchers in medicinal chemistry and organic synthesis can utilize this protocol as a starting point for exploring the rich reactivity of substituted pyrimidine N-oxides.

References

• Jovanovic, M. V. (1984). Syntheses of some pyrimidine N-oxides. Canadian Journal of Chemistry, 62(6), 1176-1184. Available at: [Link]

• Kurzawa, T., Zimmer, R., Würthwein, E. U., & Reissig, H. U. (2023). The Boekelheide Rearrangement of Pyrimidine N-oxides as a Case Study of Closed or Open Shell Reactions - Experimental and Computational Evidence for the Participation of Radical Intermediates. Chemistry, 29(26), e202204015. Available at: [Link]

• ResearchGate. (n.d.). Typical reactions of pyridine N-oxides of general structure A or C... [Image]. Retrieved from [Link]

• Hurley, R., & Testa, A. C. (1966). Photochemical n → π* Excitation of Nitrobenzene. Journal of the American Chemical Society, 88(19), 4330-4332. Available at: [Link]

• Yamanaka, H., Niitsuma, S., Bannai, Y., & Sakamoto, T. (1975). Studies on pyrimidine derivatives. I. Reaction of pyrimidine N-oxides with enamines. Chemical and Pharmaceutical Bulletin, 23(11), 2591–2597. Available at: [Link]

• YouTube. (2020, October 26). Reactivity of Pyridine-N-Oxide. Retrieved from [Link]

• Claus, P., et al. (1974). Photochemistry of some heterocyclic systems. Pure and Applied Chemistry, 33(2-3), 339-363. Available at: [Link]

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Application Notes and Protocols: 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide as a Putative Fluorescent Probe for Nitroreductase Activity and Hypoxia Detection

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are a scientifically-informed projection for the use of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide as a fluorescent probe. As of the date of this document, there is no direct published research on this specific compound for this application. The proposed mechanisms, protocols, and data are based on established principles of fluorescent probe design and the known reactivity of similar nitroaromatic and pyrimidine-based compounds. Experimental validation is required.

Introduction: The Rationale for a Novel Hypoxia Probe

Cellular hypoxia, a condition of low oxygen tension, is a hallmark of the tumor microenvironment and is implicated in cancer progression, metastasis, and resistance to therapy.[1][2] Consequently, the detection and imaging of hypoxic cells are of paramount importance in cancer biology and the development of targeted therapeutics. A key enzyme upregulated in hypoxic conditions is nitroreductase (NTR), which can reduce nitroaromatic compounds to their corresponding amino derivatives.[1][2] This enzymatic activity provides a specific biomarker for identifying hypoxic cells.

Fluorescent probes designed to be substrates for NTR have emerged as powerful tools for imaging hypoxia in living cells and tissues.[3][4][5] These probes typically consist of a fluorophore that is "quenched" by a nitroaromatic moiety. Upon reduction by NTR, the quenching is relieved, leading to a "turn-on" of the fluorescent signal.[6]

Here, we propose 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide as a novel fluorescent probe for the detection of nitroreductase activity and the imaging of hypoxic cells. The core hypothesis is that the 3-nitrophenyl group will act as a fluorescence quencher via a photoinduced electron transfer (PET) mechanism.[7][8][9] The pyrimidine 1-oxide core is anticipated to provide the foundational fluorophoric properties.

Proposed Mechanism of Action

The proposed mechanism for 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide as a fluorescent probe for nitroreductase is a "turn-on" system based on an enzymatic reaction.

Figure 1: Proposed mechanism of activation for 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide.

In its native state, the probe is expected to be non-fluorescent or weakly fluorescent. The electron-withdrawing nitro group quenches the fluorescence of the pyrimidine 1-oxide fluorophore.[7] In the presence of nitroreductase and a cofactor such as NADH, the nitro group is reduced to an amino group.[1] This conversion from an electron-withdrawing to an electron-donating group disrupts the PET quenching process, resulting in a significant increase in fluorescence intensity.[6]

Hypothetical Photophysical and Chemical Properties

The following table outlines the predicted properties of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide. These are theoretical values and require experimental verification.

Property	Predicted Value/Characteristic	Rationale
Excitation Wavelength (λex)	~380 - 420 nm	Based on the electronic transitions of similar pyrimidine and pyridine-based fluorophores.[10][11]
Emission Wavelength (λem)	~480 - 520 nm	A significant Stokes shift is anticipated upon activation.
Quantum Yield (Φ)	Non-activated: < 0.01Activated: > 0.3	The nitro group is a potent quencher.[12] Reduction to an amino group should lead to a substantial increase in fluorescence.
Molar Extinction Coefficient (ε)	> 10,000 M⁻¹cm⁻¹	Typical for aromatic heterocyclic compounds.
Solubility	Soluble in DMSO, DMF; sparingly soluble in aqueous buffers	Common for small organic molecules. A stock solution in an organic solvent is recommended.
Purity	>95% (as determined by HPLC and NMR)	High purity is crucial for reliable and reproducible experimental results.

Experimental Protocols

The following protocols are provided as a starting point for the evaluation and use of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide as a fluorescent probe for nitroreductase. Optimization will be necessary for specific cell lines and experimental conditions.

Protocol 1: In Vitro Characterization of the Probe with Nitroreductase

This protocol aims to verify the probe's response to purified nitroreductase.

Materials:

• 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

• Purified nitroreductase (from E. coli or other source)

• NADH (β-Nicotinamide adenine dinucleotide, reduced form)

• Phosphate-buffered saline (PBS), pH 7.4

• DMSO (Dimethyl sulfoxide), anhydrous

• 96-well black microplates, clear bottom

• Fluorescence microplate reader

Procedure:

• Probe Stock Solution: Prepare a 10 mM stock solution of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide in anhydrous DMSO. Store at -20°C, protected from light.

• NADH Stock Solution: Prepare a 10 mM stock solution of NADH in PBS. Prepare fresh for each experiment.

• Nitroreductase Solution: Prepare a working solution of nitroreductase in PBS. The final concentration will depend on the enzyme's activity.

• Reaction Mixture: In a 96-well plate, prepare the following reaction mixture (total volume of 200 µL):

  • PBS (to make up the final volume)

  • 10 µM 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide (from stock)

  • 200 µM NADH (from stock)

  • Varying concentrations of nitroreductase (e.g., 0-10 µg/mL)

• Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths appropriate for the activated probe (e.g., Ex/Em = 405/510 nm).

Expected Results: A dose-dependent increase in fluorescence intensity with increasing concentrations of nitroreductase.

Protocol 2: Imaging of Hypoxia in Live Cells

This protocol describes the use of the probe to visualize nitroreductase activity in cultured cells under hypoxic conditions.

Figure 2: Workflow for cellular imaging of hypoxia.

Materials:

• Cancer cell line known to express nitroreductase under hypoxia (e.g., HeLa, A549)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Glass-bottom dishes or chamber slides for imaging

• Hypoxia chamber or incubator (e.g., 1% O₂, 5% CO₂)

• 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide stock solution (10 mM in DMSO)

• Hoechst 33342 or DAPI for nuclear counterstaining (optional)

• Fluorescence microscope with appropriate filter sets

Procedure:

• Cell Culture: Seed cells on glass-bottom dishes and allow them to adhere and grow to 60-70% confluency.

• Induction of Hypoxia: Place one set of dishes in a hypoxia chamber for 12-24 hours. Keep a control set under normoxic conditions (standard incubator).

• Probe Loading: Prepare a working solution of the probe (e.g., 5-10 µM) in serum-free cell culture medium. Remove the medium from the cells and add the probe-containing medium.

• Incubation: Incubate the cells with the probe for 30-60 minutes at 37°C.

• Washing: Remove the probe solution and wash the cells twice with warm PBS to remove excess probe.

• Imaging: Add fresh culture medium or PBS to the cells. Image the cells using a fluorescence microscope. Acquire images in the appropriate channel for the activated probe and, if used, the nuclear counterstain.

Expected Results: A significantly higher fluorescence signal in the cells cultured under hypoxic conditions compared to the normoxic control cells, indicating the presence of active nitroreductase.

Data Interpretation and Troubleshooting

• High Background Fluorescence: If high background fluorescence is observed, try reducing the probe concentration or the incubation time. Ensure that the washing steps are performed thoroughly.

• Low Signal: If the fluorescence signal is weak, consider increasing the probe concentration or incubation time. Verify the activity of the nitroreductase and the presence of NADH. For cellular experiments, ensure that the chosen cell line expresses sufficient levels of NTR under hypoxia.

• Phototoxicity: To minimize phototoxicity, use the lowest possible excitation light intensity and exposure time during imaging.

• Probe Precipitation: If the probe precipitates in the aqueous medium, ensure that the final concentration of DMSO is kept low (typically <0.5%).

Conclusion

6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide holds promise as a novel fluorescent probe for the detection of nitroreductase and the imaging of cellular hypoxia. Its proposed "turn-on" mechanism, based on the well-established principle of nitro group reduction, makes it a compelling candidate for further investigation. The protocols outlined in this document provide a framework for the initial characterization and application of this putative probe. Rigorous experimental validation is essential to confirm its efficacy and to elucidate its full potential in cancer research and drug development.

References

• A Novel Fluorescent Probe for Nitroreductase Detection and Imaging of cancer Cells under Hypoxia Conditions. Journal of Fluorescence, 2024.

• A Novel NIR Fluorescent Probe for Highly Selective Detection of Nitroreductase and Hypoxic-Tumor-Cell Imaging. Molecules, 2020.

• A novel internal standard ratio fluorescent probe for nitroreductase detection in cells. RSC Advances, 2025.

• Efficient Two-Photon Fluorescent Probe for Nitroreductase Detection and Hypoxia Imaging in Tumor Cells and Tissues. Analytical Chemistry, 2015.

• Fluorescent markers for hypoxic cells: a study of nitroaromatic compounds, with fluorescent heterocyclic side chains, that undergo bioreductive binding. International Journal of Radiation Oncology, Biology, Physics, 1993.

• A fast-responsive fluorescent turn-on probe for nitroreductase imaging in living cells. RSC Advances, 2021.

• Small-molecule probes for fluorescent detection of cellular hypoxia-related nitroreductase. Journal of Pharmaceutical and Biomedical Analysis, 2021.

• Fluorescence quenching of anthracene by nitroaromatic compounds. Journal of the Serbian Chemical Society, 2011.

• Revisiting the non-fluorescence of nitroaromatics: presumption versus reality. Chemical Society Reviews, 2022.

• The Enigma of the Dark Quenchers: A Technical Guide to the Fundamental Principles of Fluorescence in Nitrated Aromatic Compounds. BenchChem, 2025.

• A Probe for the Detection of Hypoxic Cancer Cells. ACS Omega, 2020.

• Luminescent Probe Based Techniques for Hypoxia Imaging. Journal of Clinical and Experimental Pathology, 2015.

• The mechanism of fluorescence quenching by contact of chemical sensor and nitro compounds. ResearchGate, 2017.

• Fluorescence Sensing of Some Important Nitroaromatic Compounds by Using Polyaniline Ag Composite. Polymers, 2023.

• Application Notes and Protocols for Creating and Using Reducible Probes in Cellular Imaging. BenchChem, 2025.

• Real‐Time Detection of Reduced Nitroreductase with a Reversible Fluorescent Probe. Angewandte Chemie International Edition, 2022.

• Fluorescent property of 3-hydroxymethyl imidazo[1,2-a]pyridine and pyrimidine derivatives. Chemistry Central Journal, 2012.

• A fast-responsive fluorescent turn-on probe for nitroreductase imaging in living cells. RSC Advances, 2021.

• Fluorescent property of 3-hydroxymethyl imidazo[1,2-a]pyridine and pyrimidine derivatives. Chemistry Central Journal, 2012.

• Rational Design of Fluorescent Probes for Targeted in vivo Nitroreductase Visualization. ResearchGate, 2021.

• Nitroreductase Detection and Imaging with a Biotin-Guided Near-Infrared Fluorescent Probe Exhibiting a Large Stokes Shift in Cells, Animal Tumors, and Sepsis-Induced Acute Lung Injury. ResearchGate, 2025.

• Synthesis, reactions, and applications of pyrimidine derivatives. ResearchGate, 2022.

• Synthesis of Some Pyrimidine and Fused Pyrimidine Derivatives with Antimicrobial and Anticancer Activities. Der Pharma Chemica, 2016.

• Synthesis of Some Pyrimidine and Fused Pyrimidine Derivatives with Antimicrobial and Anticancer Activities. Der Pharma Chemica, 2016.

• Design, synthesis and antimicrobial evaluation of pyrimidin-2-ol/thiol/amine analogues. ResearchGate, 2017.

• An overview on synthesis and biological activity of pyrimidines. World Journal of Advanced Research and Reviews, 2021.

• Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study. RSC Advances, 2020.

• Synthesis and Fluorescent Properties of Aminopyridines and the Application in “Click and Probing”. Molecules, 2022.

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experimental setup for [specific assay] with 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

Topic: Experimental Setup for Assessing the Hypoxia-Selective Activity of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

Audience: Researchers, scientists, and drug development professionals in oncology and medicinal chemistry.

Introduction: The Rationale for Hypoxia-Activated Prodrugs

Solid tumors are characterized by regions of low oxygen tension, or hypoxia, which arise from rapid cell proliferation outstripping the supply from an often poorly formed vasculature[1]. This hypoxic microenvironment is a major driver of tumor progression, metastasis, and resistance to conventional therapies like radiation and chemotherapy[2]. However, the unique biochemical state of hypoxic cells, particularly the overexpression of reductase enzymes, presents a therapeutic opportunity[3].

Hypoxia-activated prodrugs (HAPs) are a class of bioreductive agents designed to remain relatively inert in well-oxygenated (normoxic) tissues while undergoing enzymatic reduction to a cytotoxic form specifically within the hypoxic tumor core[2][3]. The nitroaromatic group is a key "trigger" moiety used in HAP design[4][5]. Under hypoxic conditions, one-electron reductases convert the nitro group into a nitro radical anion. In the absence of oxygen, this radical can undergo further reduction to generate reactive nitroso and hydroxylamine intermediates, and ultimately an amine group. These reactive species can induce cellular damage, leading to selective killing of hypoxic cancer cells[1][6][7].

The compound 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide combines a nitroaromatic trigger with a pyrimidine N-oxide scaffold. Pyrimidine derivatives are known to possess a wide array of biological activities, including anticancer effects[8][9][10][11][12]. The N-oxide functional group can further modulate the compound's physicochemical properties and biological interactions[13][14][15]. This application note provides a detailed experimental framework to investigate the potential of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide as a hypoxia-selective anticancer agent. The protocols focus on evaluating its differential cytotoxicity under normoxic and hypoxic conditions and its impact on the master regulator of the hypoxic response, Hypoxia-Inducible Factor-1α (HIF-1α).

Core Principle: Bioreductive Activation

The central hypothesis is that 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide is selectively activated under hypoxic conditions. The proposed mechanism involves the enzymatic reduction of the nitrophenyl group.

Caption: Bioreductive activation of a nitroaromatic prodrug under normoxic vs. hypoxic conditions.

Experimental Section 1: Assessment of Hypoxia-Selective Cytotoxicity

The primary functional assay is to determine if 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide exhibits greater cytotoxicity to cancer cells under hypoxic conditions compared to normoxic conditions. A standard cell viability assay, such as the MTT or resazurin assay, is suitable for this purpose.

Materials & Reagents

Reagent/Material	Specifications
Cell Line	e.g., HCT116 (colorectal carcinoma), A549 (lung carcinoma)
Cell Culture Medium	DMEM or RPMI-1640, supplemented with 10% FBS, 1% Pen/Strep
Test Compound	6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide
Vehicle Control	DMSO (cell culture grade)
Assay Reagent	Resazurin sodium salt or MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
Equipment	Standard CO2 incubator (Normoxia), Hypoxia chamber or incubator
Consumables	96-well cell culture plates, sterile pipette tips, reagent reservoirs

Protocol: Hypoxia-Selective Cell Viability Assay

• Cell Seeding:

  • Culture cancer cells to ~80% confluency.

  • Trypsinize and perform a cell count.

  • Seed 5,000 cells per well in 100 µL of medium into two identical 96-well plates.

  • Incubate overnight in a standard incubator (37°C, 5% CO2, 21% O2) to allow for cell attachment.[16]

• Compound Preparation & Treatment:

  • Prepare a 10 mM stock solution of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide in DMSO.

  • Perform serial dilutions of the stock solution in culture medium to create a range of final concentrations (e.g., 0.1 µM to 100 µM). Ensure the final DMSO concentration is ≤ 0.5%.

  • Remove the medium from the cells and add 100 µL of the compound dilutions or vehicle control to the appropriate wells. Each condition should be performed in triplicate.

• Induction of Hypoxia:

  • Place one plate back into the standard normoxic incubator.

  • Place the second plate into a hypoxic chamber or incubator. Induce hypoxia by flushing with a gas mixture of 1% O2, 5% CO2, and 94% N2.[17][18]

  • Incubate both plates for 48-72 hours. The incubation time should be optimized based on the cell line's doubling time.

• Viability Assessment (Resazurin Assay):

  • Prepare a working solution of resazurin (e.g., 44 µM) in sterile PBS.

  • For the hypoxic plate, perform the following steps inside the hypoxia chamber to prevent reoxygenation.[17]

  • Add 20 µL of the resazurin solution to each well.

  • Incubate for 2-4 hours, allowing viable cells to reduce resazurin to the fluorescent resorufin.

  • Measure fluorescence on a plate reader (Excitation: ~560 nm, Emission: ~590 nm).

• Data Analysis:

  • Subtract the background fluorescence (media only wells).

  • Normalize the fluorescence readings to the vehicle-treated control wells (set as 100% viability).

  • Plot dose-response curves (percent viability vs. log[concentration]) for both normoxic and hypoxic conditions.

  • Calculate the IC50 (concentration that inhibits 50% of cell growth) for each condition.

  • The Hypoxic Cytotoxicity Ratio (HCR) is a key metric: HCR = IC50 (Normoxia) / IC50 (Hypoxia) . An HCR significantly greater than 1 indicates hypoxia-selective activity.

Experimental Section 2: Mechanistic Insight via HIF-1α Stabilization

To probe the mechanism of action, we will assess the compound's effect on the HIF-1α signaling pathway. HIF-1α is a transcription factor that is rapidly degraded under normoxic conditions but stabilizes under hypoxia, driving the expression of genes that promote tumor survival[19][20][21]. A cytotoxic agent that is effective in hypoxia should ideally not interfere with this adaptive response, or its effects should be understood.

Protocol: Western Blot for HIF-1α Expression

• Cell Culture and Treatment:

  • Seed cells (e.g., 2 x 10^6) in 60 mm dishes and allow them to attach overnight.

  • Treat the cells with the test compound at a concentration around its hypoxic IC50. Include a vehicle control.

  • Expose the dishes to normoxic or hypoxic (1% O2) conditions for 4-8 hours. A 4-hour time point is often sufficient for maximum HIF-1α induction. Cobalt chloride (CoCl2, 100-150 µM) can be used as a positive control for inducing a hypoxia-mimetic state[22].

• Cell Lysis:

  • Crucial Step: Perform all lysis steps for hypoxic samples on ice and as quickly as possible to prevent HIF-1α degradation upon reoxygenation.

  • Wash cells with ice-cold PBS.

  • Lyse the cells directly on the plate with RIPA buffer containing protease and phosphatase inhibitors.

  • Scrape the cell lysate, transfer to a microcentrifuge tube, and sonicate briefly.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of each lysate using a BCA assay.

  • Normalize all samples to the same protein concentration. Add Laemmli sample buffer and boil at 95°C for 5 minutes[22].

• SDS-PAGE and Western Blotting:

  • Separate 20-30 µg of protein per lane on an 8% SDS-polyacrylamide gel.

  • Transfer the proteins to a nitrocellulose or PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against HIF-1α (e.g., 1:1000 dilution) overnight at 4°C[22].

  • Also probe for a loading control, such as β-actin or GAPDH, to ensure equal protein loading.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Expected Outcome:

  • In vehicle-treated cells, a strong HIF-1α band should be visible under hypoxic conditions but absent or very faint under normoxic conditions.

  • The compound-treated hypoxic sample will show whether the drug enhances, diminishes, or has no effect on the hypoxia-induced stabilization of HIF-1α. This provides insight into its interaction with the core hypoxic response pathway.

Caption: Overall workflow for evaluating the hypoxia-activated prodrug candidate.

Trustworthiness and Self-Validation

The protocols described incorporate self-validating systems to ensure data integrity:

• Vehicle Control: The inclusion of a DMSO vehicle control in all experiments is essential to distinguish the effect of the compound from the effect of the solvent.

• Positive Controls: Using a known hypoxia-mimetic agent like CoCl2 for the Western blot confirms that the cellular machinery for HIF-1α stabilization is functioning correctly and that the antibody is effective.

• Loading Control: Probing for a housekeeping protein (e.g., β-actin) in the Western blot is critical to verify that any observed changes in HIF-1α levels are not due to unequal sample loading.

• Parallel Cultures: Running normoxic and hypoxic plates in parallel from the same initial cell suspension minimizes variability and allows for a direct comparison of the compound's effects under different oxygen conditions.

By implementing these controls, researchers can be confident in the specificity and reliability of their findings, establishing a trustworthy foundation for further development of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide as a potential therapeutic agent.

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Application Note &amp; Protocol: Safe Handling and Storage of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

Abstract: This document provides a comprehensive guide to the safe handling and storage of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this protocol is synthesized from an analysis of its constituent chemical moieties: a pyrimidine N-oxide, a nitroaromatic group, and a methylpyrimidine core. The procedures outlined herein are designed for researchers, scientists, and drug development professionals to mitigate risks associated with the compound's potential reactivity, toxicity, and instability.

Hazard Assessment and Compound Profile

6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide is a heterocyclic compound whose hazard profile must be inferred from its structure. The primary hazards arise from the combination of the nitroaromatic system and the pyrimidine N-oxide functionality.

• Nitroaromatic Moiety (-C₆H₄NO₂): The presence of the nitro group on the phenyl ring is a significant safety consideration. Nitroaromatic compounds are often toxic, mutagenic, and potentially carcinogenic through their interaction with DNA.[1] The strong electron-withdrawing nature of the nitro group renders these compounds resistant to oxidative degradation but can make them susceptible to reduction into carcinogenic amines.[1][2] Furthermore, some aromatic nitro compounds, particularly polynitrated ones, can be thermally sensitive and pose an explosion risk, a characteristic that warrants caution even with mono-nitro compounds.[3]

• Pyrimidine N-oxide Moiety: The N-oxide group increases the polarity of the molecule and can alter its biological activity. Pyrimidine N-oxides are known to be more susceptible to decomposition and side reactions compared to their non-oxidized parent heterocycles.[4] They can be sensitive to heat and light, potentially undergoing rearrangements or deoxygenation.[5][6] While the N-oxide can be a stable functional group, its presence necessitates careful handling to avoid unintended reactions.

Table 1: Inferred Hazard Profile and Physicochemical Properties

Property	Value / Classification	Rationale & Causality
Physical State	Solid (crystalline powder)	Typical for similar organic molecules of this molecular weight.
Molecular Formula	C₁₁H₉N₃O₃	Derived from the chemical name.
GHS Hazard Class (Predicted)	Acute Toxicity (Oral, Inhalation), Carcinogenicity, Reproductive Toxicity, Potential Explosive Properties (when dry or heated), Eye/Skin Irritant.	Based on the known hazards of nitroaromatic compounds and reactive N-oxides.[1]
Solubility	Likely soluble in polar organic solvents (DMSO, DMF, Acetonitrile); sparingly soluble in water.	The N-oxide and nitro groups increase polarity.
Stability	Potentially unstable under heat, light, and in the presence of strong acids, bases, or reducing agents.	Pyrimidine N-oxides can be thermally and photochemically labile.[4][5] Nitroaromatics can be reactive.[7]

| Incompatibilities | Strong oxidizing agents, strong reducing agents, strong acids, strong bases, and metals. | Risk of vigorous or explosive decomposition.[7][8] |

Engineering Controls: The Primary Barrier

Engineering controls are the most critical safety measure for isolating personnel from chemical hazards.[9] They should always be prioritized over personal protective equipment (PPE).

• Chemical Fume Hood: All handling of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, including weighing, reconstitution, and transfers, must be performed inside a certified chemical fume hood. This is crucial to prevent the inhalation of fine powders or aerosols, which is a primary exposure route for toxic compounds.[10] The fume hood sash should be kept as low as possible during manipulations.

• Ventilation: The laboratory must be equipped with adequate general ventilation to ensure any fugitive emissions are diluted and removed.[11]

• Emergency Equipment: A safety shower and eyewash station must be readily accessible and tested regularly.[11] All personnel must be trained in their operation.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to protect against dermal, ocular, and respiratory exposure.[9][12]

Table 2: Required Personal Protective Equipment

Protection Type	Specification	Rationale
Hand Protection	Nitrile gloves (double-gloving recommended).	Prevents skin contact. Nitrile offers good resistance to a range of chemicals. Gloves must be inspected before use and changed immediately if contamination is suspected.[9][13]
Eye Protection	Chemical splash goggles.	Protects against splashes and airborne particles. Safety glasses are insufficient.[9]
Body Protection	Flame-resistant laboratory coat.	Protects skin and personal clothing from contamination.

| Respiratory Protection | Not required if handled exclusively within a certified fume hood. | If there is a risk of aerosol generation outside of a fume hood, a NIOSH-approved respirator with P95 or P100 particulate filters is necessary.[13] |

Safe Handling and Experimental Protocols

A systematic approach to handling minimizes risk. A designated area within the fume hood should be prepared for working with this compound.

Protocol 4.1: Weighing and Dispensing Solid Compound

• Preparation: Don all required PPE as specified in Table 2. Verify that the chemical fume hood is operational and the sash is at the appropriate height.

• Staging: Place an analytical balance, weighing paper or boat, and necessary spatulas inside the fume hood.

• Equilibration: Allow the sealed container of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture, which could affect stability.

• Dispensing: Carefully open the container inside the fume hood. Use a clean spatula to transfer the desired amount of solid to the weighing vessel. Avoid creating dust. If dust is generated, allow the fume hood to clear it before proceeding.

• Sealing: Tightly seal the primary container immediately after dispensing.

• Cleanup: Clean the spatula and any contaminated surfaces with an appropriate solvent (e.g., ethanol or acetone) and dispose of the cleaning materials as hazardous waste.

Protocol 4.2: Preparation of Solutions

• Preparation: Following Protocol 4.1, weigh the required amount of solid into a tared flask or vial inside the fume hood.

• Solvent Addition: Add the desired solvent to the vessel using a pipette or graduated cylinder.

• Dissolution: Cap the vessel and mix by swirling, vortexing, or magnetic stirring until the solid is fully dissolved. Gentle heating may be applied only if the compound's thermal stability is known; otherwise, it should be avoided.

• Labeling: Clearly label the solution with the compound name, concentration, solvent, date, and appropriate hazard warnings.

Diagram 1: Safe Handling Workflow

Caption: Workflow for handling 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide.

Storage Protocols

Proper storage is essential for maintaining the chemical's integrity and preventing hazardous situations.[8]

• Container: Store the compound in its original, tightly sealed container.

• Environment: Keep in a cool, dry, and dark location.[8][11] A dedicated, ventilated cabinet is recommended. Protect from direct sunlight and heat sources to prevent thermal and photochemical decomposition.[5]

• Labeling: Ensure the container is clearly labeled with the full chemical name, date received, and date opened.[8] This is crucial for tracking the age and potential degradation of the compound.

• Segregation: Chemical segregation is critical to prevent dangerous reactions. Store 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide away from incompatible materials.

Diagram 2: Chemical Storage Segregation

Caption: Segregate the target compound from incompatible hazard classes.

Spill and Emergency Procedures

Prompt and correct response to spills or exposures is vital.

• Small Spill (Solid):

  • Alert others in the area.

  • Wearing full PPE, gently cover the spill with an absorbent material like vermiculite or sand to prevent dust from becoming airborne.

  • Carefully sweep the material into a labeled hazardous waste container.

  • Decontaminate the area with a suitable solvent and wipe clean.

• Small Spill (Liquid Solution):

  • Alert others in the area.

  • Wearing full PPE, cover the spill with an inert absorbent material.

  • Collect the saturated absorbent and place it in a sealed, labeled hazardous waste container.

  • Decontaminate the area.

• First Aid Measures:

  • Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.

  • Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek medical attention.[13]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[13]

  • Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

Waste Disposal

All waste materials, including empty containers, contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste. Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of this chemical down the drain.

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Application Notes and Protocols for High-Throughput Screening of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

Introduction: Unveiling the Potential of a Novel Pyrimidine N-Oxide Derivative

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties[1][2][3][4]. The introduction of an N-oxide moiety to the heterocyclic ring can further enhance the pharmacological profile of these molecules[5][6]. The N-oxide group can act as a bioisostere for a carbonyl group, participate in crucial hydrogen bonding interactions with biological targets, and potentially serve as a prodrug that is activated under specific physiological conditions, such as hypoxia in the tumor microenvironment[6].

This document provides a comprehensive guide for the utilization of a novel compound, 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide , in high-throughput screening (HTS) campaigns. While the specific biological activities of this compound are yet to be fully elucidated, its structural features—a pyrimidine N-oxide core and a nitrophenyl substituent—suggest a high potential for bioactivity. The nitrophenyl group, in particular, is a common feature in compounds designed to be activated under hypoxic conditions, making this molecule an intriguing candidate for cancer-focused screens.

These application notes are designed for researchers, scientists, and drug development professionals. They offer a strategic framework and detailed protocols for the systematic evaluation of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide to identify and validate its potential as a novel therapeutic lead.

Strategic Approach to High-Throughput Screening

A successful HTS campaign requires a multi-step, systematic approach to ensure the generation of high-quality, reproducible, and meaningful data[7][8]. The workflow for characterizing 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide can be structured as follows:

Figure 1: A generalized workflow for the high-throughput screening and characterization of novel compounds.

PART 1: Assay Development and Miniaturization

The foundation of a successful HTS campaign lies in the development of a robust, reproducible, and cost-effective assay[9][10]. Given the structural alerts within 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, a cell-based assay assessing cytotoxicity, particularly under hypoxic conditions, would be a logical starting point.

Rationale for Assay Selection

• Cell-Based Assays: These assays provide a more physiologically relevant context compared to biochemical assays by evaluating the compound's effect within a living cell, encompassing factors like cell permeability and metabolic stability[11].

• Cytotoxicity Assays: A primary screen for cytotoxicity can identify compounds that induce cell death, a desirable trait for anticancer agents.

• Hypoxia-Specific Activity: The 3-nitrophenyl moiety suggests potential for selective activity in hypoxic environments, which are characteristic of solid tumors. Therefore, screening under both normoxic and hypoxic conditions is highly recommended.

Recommended Primary Assay: CellTiter-Glo® Luminescent Cell Viability Assay

The CellTiter-Glo® assay is a homogeneous method that measures the number of viable cells in culture based on the quantification of ATP, which is an indicator of metabolically active cells. This assay is well-suited for HTS due to its high sensitivity, broad linear range, and simple "add-mix-read" protocol[11][12][13].

Protocol: Assay Miniaturization and Optimization

The goal of this phase is to transition the assay from a 96-well format to a 384-well or 1536-well format suitable for HTS, while ensuring the assay remains robust[10].

Step-by-Step Protocol:

• Cell Line Selection: Choose a cancer cell line relevant to the desired therapeutic area (e.g., HCT116 for colorectal cancer, MCF-7 for breast cancer).

• Cell Seeding Density Optimization:

  • In a 384-well plate, seed a range of cell densities (e.g., 500, 1000, 2500, 5000 cells/well).

  • Incubate for 24, 48, and 72 hours.

  • At each time point, add CellTiter-Glo® reagent and measure luminescence.

  • Select the cell density and incubation time that provides a robust signal within the linear range of the assay.

• DMSO Tolerance:

  • Expose the selected cell line to a serial dilution of DMSO (e.g., 0.1% to 2%).

  • Determine the highest concentration of DMSO that does not significantly affect cell viability. Typically, a final concentration of 0.1-0.5% DMSO is well-tolerated.

• Z'-Factor Determination: The Z'-factor is a statistical parameter used to assess the quality of an HTS assay. A Z'-factor between 0.5 and 1.0 indicates an excellent assay[14].

  • Prepare control wells:

    • Positive Control (Maximal Inhibition): Treat cells with a known cytotoxic agent (e.g., Staurosporine).

    • Negative Control (No Inhibition): Treat cells with DMSO vehicle only.

  • Dispense controls into a 384-well plate (e.g., half plate of positive controls, half plate of negative controls).

  • Incubate and perform the CellTiter-Glo® assay.

  • Calculate the Z'-factor using the formula: Z' = 1 - (3 * (SD_pos + SD_neg)) / |Mean_pos - Mean_neg|

  • Optimize assay parameters (e.g., reagent concentrations, incubation times) until a consistent Z' > 0.5 is achieved[10].

Parameter	Recommended Condition	Rationale
Plate Format	384-well	Balances throughput and reagent costs.
Cell Line	HCT116 (Colorectal Carcinoma)	A commonly used and well-characterized cancer cell line.
Seeding Density	1000 cells/well	To be optimized for linear assay response.
Compound Conc.	10 µM	A standard concentration for primary screens.
DMSO Conc.	≤ 0.5%	Minimizes solvent-induced toxicity.
Incubation Time	48-72 hours	Allows sufficient time for compound to exert its effect.
Positive Control	Staurosporine (1 µM)	Potent inducer of apoptosis.
Negative Control	DMSO Vehicle	Baseline for cell viability.
Quality Metric	Z'-factor > 0.5	Ensures a robust and reliable assay.

PART 2: High-Throughput Screening and Data Analysis

Once the assay is optimized, the primary HTS can be initiated. This involves screening a large library of compounds, including 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, to identify "hits"[7][15].

Protocol: Primary HTS of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

This protocol assumes the use of automated liquid handling systems for accuracy and throughput[7].

Step-by-Step Protocol:

• Compound Plating: Prepare a stock solution of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide in DMSO. Using an acoustic liquid handler, dispense the compound into 384-well assay plates to achieve a final concentration of 10 µM.

• Cell Seeding: Add the optimized number of cells to each well of the compound-containing plates.

• Incubation:

  • Normoxic Screen: Incubate plates in a standard cell culture incubator (37°C, 5% CO2).

  • Hypoxic Screen: Incubate plates in a hypoxic chamber (37°C, 5% CO2, 1% O2).

• Assay Readout: After the optimized incubation period, add CellTiter-Glo® reagent to all wells and measure luminescence using a plate reader.

• Data Analysis:

  • Normalize the data from each plate to the plate-specific controls.

  • Calculate the percent inhibition for each compound.

  • A common method for hit selection is to use a Z-score or a robust Z-score cutoff (e.g., Z-score < -3) to identify compounds that significantly reduce cell viability[16].

Figure 2: A putative mechanism of action for a hypoxia-activated prodrug.

Hit Confirmation and Secondary Assays

Hits identified in the primary screen require confirmation and further characterization to eliminate false positives and prioritize the most promising compounds[10].

Protocols:

• Hit Confirmation (Cherry-Picking):

  • Re-order a fresh stock of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide.

  • Re-test the compound in the primary assay to confirm its activity.

• Dose-Response Analysis:

  • Test the confirmed hit over a range of concentrations (e.g., 10-point serial dilution) to determine its potency (IC50 value).

• Orthogonal Assays:

  • Use a different assay methodology to confirm the cytotoxic effect. For example, a resazurin-based assay (e.g., alamarBlue™) measures metabolic activity through a different mechanism and can help rule out assay-specific artifacts[11].

• Counter-Screens:

  • To assess selectivity, test the compound against a non-cancerous cell line (e.g., human fibroblasts). A selective compound should exhibit significantly lower toxicity in normal cells compared to cancer cells.

Assay	Purpose	Example Method
Primary Screen	Identify initial "hits"	CellTiter-Glo® (Luminescence)
Hit Confirmation	Confirm activity of primary hits	Re-test in primary assay
Dose-Response	Determine compound potency (IC50)	10-point serial dilution
Orthogonal Assay	Validate hits with a different technology	alamarBlue™ (Fluorescence)
Counter-Screen	Assess selectivity for cancer cells	Cytotoxicity assay in normal cells

Conclusion and Future Directions

This guide provides a comprehensive framework for the high-throughput screening of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide. By following these protocols, researchers can systematically evaluate the biological activity of this novel compound and determine its potential as a starting point for a drug discovery program. Positive results from this screening cascade would warrant further investigation into the compound's mechanism of action, structure-activity relationships (SAR), and in vivo efficacy. The structural features of this molecule, particularly the pyrimidine N-oxide and nitrophenyl moieties, make it a compelling candidate for the discovery of new therapeutics, especially in the field of oncology.

References

• Analytical Chemistry. (2019). Recent Advances in Design of Fluorescence-Based Assays for High-Throughput Screening. ACS Publications. [Link]

• Anticancer Research. (2010). A Practical Guide to Assay Development and High-Throughput Screening in Drug Discovery. [Link]

• Assay and Drug Development Technologies. (2007). Bioluminescent Assays for High-Throughput Screening. PubMed. [Link]

• SPIE Digital Library. (2002). Comprehensive Analysis of High-Throughput Screening Data. [Link]

• National Institutes of Health. (2019). Recent Advances in Design of Fluorescence-based Assays for High-throughput Screening. PMC. [Link]

• Semantic Scholar. (2007). Bioluminescent assays for high-throughput screening. [Link]

• Wikipedia. High-throughput screening. [Link]

• BenchSci. (2023). Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS). [Link]

• Patsnap Synapse. How Are Biochemical Assays Used in High-Throughput Screening?. [Link]

• PubMed. (2022). Assay Development for High-Throughput Drug Screening Against Mycobacteria. [Link]

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• Journal of Cancer Science and Therapy. (2016). High-throughput screening of small molecule library: procedure, challenges and future. [Link]

• chem IT Services. HTS Data Analysis. [Link]

• BMG LABTECH. (2019). High-throughput screening (HTS). [Link]

• bioRxiv. (2024). A coupled fluorescence assay for high-throughput screening of polyurethane-degrading enzymes. [Link]

• MSU Drug Discovery. Resources for Assay Development and High Throughput Screening. [Link]

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• PubMed Central. (2017). Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents. [Link]

• PubMed Central. (2015). Selecting, Acquiring, and Using Small Molecule Libraries for High-Throughput Screening. [Link]

• Taylor & Francis Online. (2022). Recent advancements of pyrimidine chemistry thriving deeper into drug discovery. [Link]

• MDPI. (2024). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. [Link]

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• Acta Poloniae Pharmaceutica. (2011). SYNTHESIS AND ANTIBACTERIAL PROPERTIES OF PYRIMIDINE DERIVATIVES. [Link]

• ResearchGate. (2022). Synthesis, antibacterial, antioxidant, and molecular docking studies of 6-methylpyrimidin-4(3H)-one and oxo-1,2,4-triazolo[4,3-a]pyrimidine derivatives. [Link]

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• Juniper Publishers. (2017). Biological Activity of Pyrimidine Derivativies: A Review. [Link]

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analytical methods for detecting 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

Application Note & Protocol

Analytical Strategies for the Quantification and Characterization of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

Abstract

This document provides a comprehensive technical guide detailing robust analytical methodologies for the detection, quantification, and structural characterization of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide. This compound, possessing a pyrimidine N-oxide core, represents a class of molecules with significant interest in medicinal chemistry and drug development.[1][2] The protocols herein are designed for researchers, analytical scientists, and quality control professionals, offering a multi-tiered approach from initial characterization to trace-level quantification. We present detailed, field-proven protocols for High-Performance Liquid Chromatography with UV detection (HPLC-UV) as the primary quantitative tool, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) for high-sensitivity analysis in complex matrices, and Gas Chromatography-Mass Spectrometry (GC-MS) for confirmatory identity testing. Each protocol is supported by scientific rationale to explain critical experimental choices, ensuring methodological robustness and transferability.

Introduction and Compound Overview

The pyrimidine nucleus is a privileged scaffold in therapeutic agent design, forming the basis of numerous drugs with a wide spectrum of biological activities.[1] Its N-oxide derivatives are of particular interest as they can exhibit unique pharmacological properties, act as prodrugs, or represent key metabolites. The target analyte, 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, combines this heterocyclic core with a nitrophenyl moiety, which serves as a potent chromophore, making it highly suitable for UV-based detection methods.

The development of reliable and validated analytical methods is paramount for advancing drug discovery programs, enabling accurate assessment of purity, stability, pharmacokinetics, and quality control. This guide provides the foundational methods to support such research.

Analyte Structure:

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Application Notes &amp; Protocols: Establishing Effective In Vitro Dosage and Concentration for 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing robust and reproducible in vitro dosage and concentration parameters for the novel investigational compound, 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide. As a member of the pyrimidine class of heterocyclic compounds, it holds potential therapeutic value, possibly in oncology or immunology, areas where pyrimidine derivatives have shown significant activity.[1] This guide moves beyond a simple recitation of steps, delving into the scientific rationale behind protocol design to ensure the generation of meaningful and reliable data. We will cover essential preliminary steps, including solubility assessment and stock solution preparation, followed by a detailed, phased approach to determine cytotoxic and functional concentration ranges.

Introduction: The Scientific Context

6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide is a unique small molecule featuring a pyrimidine core, a structure known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] The presence of a nitrophenyl group can be significant; nitroaromatic compounds are often bioreduced in hypoxic environments (a hallmark of solid tumors) to reactive intermediates that can induce cellular damage, a mechanism exploited in some cancer therapies.[3] The N-oxide moiety can further influence the compound's physicochemical properties, such as solubility and metabolic stability.

Given its novelty, a systematic and logically staged investigation is paramount. The primary objective is to define the compound's concentration-response relationship in relevant biological systems. This process begins with determining its cytotoxicity to establish a therapeutic window and concludes with the identification of non-toxic concentrations suitable for detailed mechanistic (functional) studies.

Phase I: Foundational Work - Compound Preparation and Solubility

The accuracy of any in vitro study hinges on the precise and complete solubilization of the test compound. Inaccurate concentrations due to precipitation will invalidate all subsequent results.

Solubility Assessment

Rationale: Before preparing a high-concentration stock, it is crucial to determine the optimal solvent. Dimethyl sulfoxide (DMSO) is the most common choice for initial screening of novel organic compounds due to its high solubilizing power and miscibility with aqueous cell culture media.

Protocol:

• Weigh 1-2 mg of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide into a clear microcentrifuge tube.

• Add a small, precise volume of 100% DMSO (e.g., 100 µL).

• Vortex vigorously for 1-2 minutes.

• Visually inspect for any undissolved particulate matter against a light source.

• If fully dissolved, the compound is soluble at ≥10-20 mg/mL. This is typically sufficient for a starting stock concentration (e.g., 10 mM or 20 mM).

• If not fully dissolved, add additional DMSO in known increments until dissolution is complete to estimate the maximum solubility.

Preparation of a Master Stock Solution

Rationale: A high-concentration master stock in 100% DMSO ensures stability and allows for serial dilutions into culture media with a minimal final DMSO concentration. The final DMSO concentration in contact with cells should ideally be ≤0.5% and must not exceed 1% to avoid solvent-induced cytotoxicity.

Protocol:

• Based on the solubility assessment, prepare a 10 mM or 20 mM master stock solution in sterile, cell culture-grade DMSO.

• For example, to prepare 1 mL of a 10 mM stock of a compound with a Molecular Weight (MW) of 245.22 g/mol , dissolve 2.45 mg of the compound in 1 mL of DMSO.

• Ensure complete dissolution by vortexing and/or brief sonication.

• Aliquot the master stock into smaller volumes (e.g., 50 µL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store aliquots at -20°C or -80°C, protected from light.

Phase II: Determining Cytotoxicity and the IC50 Value

The first critical biological assessment is to determine the concentration range over which the compound affects cell viability. This is typically quantified by the half-maximal inhibitory concentration (IC50), the concentration at which 50% of the cell population's viability is inhibited.[4] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust, colorimetric method for this purpose, measuring the metabolic activity of living cells.[5]

Cell Line Selection

Rationale: The choice of cell line is dictated by the research hypothesis. For a novel pyrimidine derivative, screening against a panel of cancer cell lines from different tissue origins is a common starting point.[6][7]

• HeLa (Cervical Cancer): A robust and commonly used cell line.

• MCF-7 (Breast Cancer): A well-characterized, estrogen receptor-positive cell line.

• HepG2 (Hepatocellular Carcinoma): Often used for both anticancer screening and hepatotoxicity studies.[5]

• A549 (Lung Carcinoma): A standard for respiratory-related cancer research.

Step-by-Step MTT Assay Protocol

Day 1: Cell Seeding

• Culture the selected cell lines to ~80% confluency. Ensure they are healthy and in the logarithmic growth phase.

• Trypsinize, count, and resuspend the cells in fresh, complete culture medium.

• Seed the cells into a 96-well flat-bottom plate at a pre-determined optimal density (typically 5,000-15,000 cells/well) in a volume of 100 µL.[6]

• Include wells for "cells + vehicle" controls and "media only" blanks.

• Incubate the plate for 18-24 hours at 37°C, 5% CO₂ to allow cells to attach and resume growth.

Day 2: Compound Treatment

• Prepare a series of working solutions by serially diluting the master stock. First, create an intermediate dilution plate in serum-free media at 2x the final desired concentration.

• A common starting range for a novel compound is a wide logarithmic series (e.g., 100 µM, 30 µM, 10 µM, 3 µM, 1 µM, 0.3 µM, 0.1 µM, 0 µM).[6]

• Remove the media from the seeded cells and add 100 µL of the appropriate 2x working solution to each well. For the vehicle control, add 100 µL of media containing the same final concentration of DMSO as the highest compound concentration well.

• Perform each concentration in triplicate or quadruplicate for statistical significance.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours). A 48- or 72-hour endpoint is common for cytotoxicity screening.

Day 4/5: Assay Endpoint

• Prepare a 5 mg/mL MTT stock solution in sterile PBS.

• Add 20 µL of the MTT solution to each well (including controls and blanks).

• Incubate for 3-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Carefully aspirate the media from each well without disturbing the formazan crystals.

• Add 150 µL of MTT Solubilization Solution (e.g., 100% DMSO or a 0.01 M HCl solution in 10% SDS) to each well to dissolve the crystals.

• Wrap the plate in foil and place it on an orbital shaker for 15 minutes to ensure complete dissolution.

• Measure the absorbance (Optical Density, OD) at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background noise.

Data Analysis and Presentation

• Correct Absorbance: Subtract the average OD of the "media only" blanks from all other readings.

• Calculate Percent Viability: Percent Viability = (OD of Treated Cells / OD of Vehicle Control Cells) * 100

• Determine IC50: Plot Percent Viability against the log of the compound concentration. Use a non-linear regression (sigmoidal dose-response) model to calculate the IC50 value.[8] Various software (e.g., GraphPad Prism, SPSS) or online calculators can perform this analysis.[9][10]

Table 1: Hypothetical IC50 Values for 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide after 48h Treatment

Cell Line	Tissue of Origin	IC50 (µM)
HeLa	Cervical Cancer	8.5
MCF-7	Breast Cancer	15.2
HepG2	Liver Cancer	22.1

| A549 | Lung Cancer | 11.7 |

Workflow for IC50 Determination

Caption: Workflow for determining the IC50 value of a novel compound.

Phase III: Establishing Concentrations for Functional Assays

Rationale: To study the mechanism of action (e.g., apoptosis induction, cell cycle arrest, anti-inflammatory effects), it is essential to use sub-toxic concentrations of the compound. High concentrations that induce widespread cytotoxicity can confound results, making it impossible to distinguish between a specific intended effect and general toxicity.

Selection Strategy:

• Low-Effect Concentrations: Use concentrations at or below the IC20 (the concentration that inhibits 20% of viability). This range is ideal for studying subtle molecular changes without significant cell death.

• Mid-Effect Concentration: The IC50 value itself can be used as an upper-bound concentration in some functional assays, particularly short-term ones like apoptosis assays, where cell death is the intended outcome.

• Recommended Range: A typical approach is to test a range of concentrations, such as 0.25x, 0.5x, and 1x the IC50 value, to observe a dose-dependent effect on the functional endpoint.

Example Protocol: Apoptosis Induction via Caspase-3/7 Activity Assay

Rationale: Pyrimidine derivatives are known to induce apoptosis in cancer cells.[1] A key event in apoptosis is the activation of executioner caspases, such as caspase-3 and caspase-7. A luminescent, plate-based assay provides a sensitive and high-throughput method to measure this activity.

Protocol:

• Cell Seeding: Seed a sensitive cell line (e.g., HeLa, based on the hypothetical IC50 data) in a white-walled, clear-bottom 96-well plate at the same density as for the MTT assay. Incubate for 18-24 hours.

• Compound Treatment: Treat the cells with 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide at concentrations determined in Phase III (e.g., 2 µM, 4 µM, and 8 µM, corresponding to ~0.25x, 0.5x, and 1x the IC50). Include a vehicle control (DMSO) and a positive control (e.g., Staurosporine, 1 µM).

• Incubation: Incubate for a shorter period appropriate for apoptosis induction (e.g., 6, 12, or 24 hours).

• Assay Procedure:

  • Equilibrate the plate and the caspase assay reagent (e.g., Caspase-Glo® 3/7) to room temperature.

  • Add a volume of reagent equal to the volume of media in each well (e.g., 100 µL).

  • Mix on a plate shaker at 300-500 rpm for 30 seconds.

  • Incubate at room temperature, protected from light, for 1-2 hours.

• Data Acquisition: Measure luminescence using a plate-reading luminometer.

• Data Analysis: Normalize the results to the vehicle control to determine the fold-change in caspase-3/7 activity.

Hypothetical Signaling Pathway for Investigation

Caption: Potential intrinsic apoptosis pathway for mechanistic studies.

Trustworthiness and Best Practices

• Master Cell Bank: Always use cells from a well-characterized and authenticated master cell bank to ensure consistency.[11]

• Controls are Key: Every experiment must include negative (vehicle), positive (known inducer/inhibitor), and blank (media only) controls.

• DMSO Concentration: Maintain a consistent, low final DMSO concentration across all wells in an experiment.

• Replicates: Use technical (within an experiment) and biological (independent experiments) replicates to ensure the data is robust and reproducible.

• Data Reporting: When reporting IC50 values, always include the cell line, incubation time, and assay method used, as these factors significantly influence the result.[4]

Conclusion

The successful in vitro evaluation of a novel compound like 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide is not a single experiment but a multi-phased, logical progression. By first establishing solubility and a robust cytotoxicity profile (IC50), researchers can then confidently select appropriate, sub-toxic concentrations for detailed functional assays to elucidate the compound's mechanism of action. This systematic approach, grounded in the principles of accuracy and reproducibility, is essential for advancing promising compounds through the drug discovery pipeline.

References

• Al-Ostath, A., et al. (2025). Synthesis, antimicrobial, anti-inflammatory, antioxidant and cytotoxicity of new pyrimidine and pyrimidopyrimidine derivatives. PMC - NIH.

• Maddila, S., et al. (2016). New Pyrano[2,3-d:6,5-d']dipyrimidine Derivatives-Synthesis, in vitro Cytotoxicity and Computational Studies. Anticancer Agents in Medicinal Chemistry. Available at: [Link]

• BenchChem. (2025). Application Notes and Protocols for In Vitro Cytotoxicity Assays Using Cytarabine. BenchChem.

• Al-Ghorbani, M., et al. (2021). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. RSC Advances. Available at: [Link]

• Wikipedia. (n.d.). Half maximal inhibitory concentration (IC50). Wikipedia. Available at: [Link]

• Riss, T.L., et al. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. NCBI. Available at: [Link]

• ResearchGate. (2025). Cell Culture Drug Testing: A Comprehensive Overview. ResearchGate. Available at: [Link]

• Bitesize Bio. (2025). Three Steps for Setting up a Drug Screening Assay. Bitesize Bio. Available at: [Link]

• Ghasemi, S., et al. (2024). Dose–Response Curves and the Determination of IC50 and EC50 Values. Journal of Medicinal Chemistry. Available at: [Link]

• ResearchGate. (2023). How to determine experimental IC50 value?. ResearchGate. Available at: [Link]

• Sonawane, V., et al. (2022). Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview. Molecules. Available at: [Link]

• FDA. (1993). Points to Consider on the Characterization of Cell Lines Used to Produce Biologicals. FDA. Available at: [Link]

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Application Notes and Protocols for the Purification of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

For: Researchers, scientists, and drug development professionals

Introduction: Navigating the Purification of a Polar Heterocycle

6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide is a heterocyclic compound of interest in medicinal chemistry and materials science due to the unique electronic properties conferred by the pyrimidine N-oxide and nitrophenyl moieties. The presence of these functional groups, however, presents specific challenges in its purification. The N-oxide group introduces a high degree of polarity and the potential for thermal instability, while the nitro group is strongly electron-withdrawing, influencing the compound's solubility and chromatographic behavior.[1][2]

This guide provides a comprehensive overview of robust techniques for the purification of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, moving beyond a simple recitation of steps to explain the underlying chemical principles. The protocols described herein are designed to be self-validating, with integrated quality control checkpoints to ensure the isolation of a highly pure product suitable for downstream applications.

Understanding the Molecule: Key Physicochemical Properties

A successful purification strategy is predicated on a thorough understanding of the target molecule's properties.

Property	Influence on Purification
High Polarity	The N-oxide and nitro groups make the molecule highly polar. This dictates the choice of solvents for extraction, recrystallization, and chromatography. The compound will likely have good solubility in polar solvents and poor solubility in non-polar solvents.
Potential for Thermal Instability	N-oxides can be susceptible to decomposition at elevated temperatures.[3] Purification methods should, therefore, aim to use mild heating.
Crystalline Nature	Many pyrimidine derivatives are crystalline solids, making recrystallization a viable and effective purification technique.[4][5]
UV Activity	The aromatic rings and nitro group confer strong UV absorbance, enabling easy visualization by Thin Layer Chromatography (TLC) and quantification by High-Performance Liquid Chromatography (HPLC).

Purification Strategy: A Multi-Step Approach

A multi-pronged approach is recommended for the purification of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, starting from the crude reaction mixture. The general workflow is outlined below.

Caption: A generalized workflow for the purification of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide.

Protocols

Protocol 1: Aqueous Work-up and Solvent Extraction

Rationale: This initial step aims to remove inorganic salts, water-soluble impurities, and unreacted polar starting materials from the crude reaction mixture. The choice of extraction solvent is critical and should be immiscible with water while having a moderate polarity to solubilize the target compound.

Materials:

• Crude reaction mixture

• Deionized water

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Anhydrous sodium sulfate or magnesium sulfate

• Separatory funnel

• Rotary evaporator

Procedure:

• Transfer the crude reaction mixture to a separatory funnel.

• Add deionized water and shake gently. Allow the layers to separate. If the reaction was conducted in a water-miscible solvent, it may be necessary to first remove the solvent under reduced pressure.

• If the reaction was acidic, neutralize with a saturated sodium bicarbonate solution until effervescence ceases. Check the pH of the aqueous layer with pH paper to ensure it is neutral or slightly basic.

• Extract the aqueous layer with DCM or EtOAc (3 x volume of the aqueous layer). The choice between DCM and EtOAc will depend on the solubility of the target compound. EtOAc is a less dense, less toxic option, while DCM is denser and can sometimes provide cleaner extractions for very polar compounds.

• Combine the organic extracts and wash with brine. This step helps to remove residual water from the organic layer.

• Dry the combined organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. Avoid excessive heat to prevent decomposition of the N-oxide.

Protocol 2: Purification by Recrystallization

Rationale: Recrystallization is a powerful technique for purifying crystalline solids. The principle relies on the differential solubility of the target compound and impurities in a given solvent at different temperatures. An ideal solvent will dissolve the compound sparingly at room temperature but completely at its boiling point.

Solvent Selection: A solvent screening is the first critical step. Test the solubility of a small amount of the crude product in various solvents at room and elevated temperatures.

Solvent System	Rationale
Ethanol/Water	Pyrimidine N-oxides have been successfully recrystallized from alcohol/water mixtures.[4] The compound is likely more soluble in ethanol and less soluble in water.
Isopropanol	A good alternative to ethanol with a slightly higher boiling point.
Acetonitrile	A polar aprotic solvent that can be effective for moderately polar compounds.
Ethyl Acetate/Hexane	A solvent/anti-solvent system. The compound should be soluble in EtOAc and insoluble in hexane.

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node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial", fontsize=10];
edge [fontname="Arial", fontsize=9];
start [label="Crude Solid"];
dissolve [label="Dissolve in Minimum Hot Solvent"];
cool [label="Slow Cooling"];
crystals [label="Crystal Formation"];
filter[label="Filter and Wash"];
dry [label="Dry Crystals"];
pure_product [label="Pure Crystalline Product", fillcolor="#4285F4", fontcolor="#FFFFFF"];

start -> dissolve;
dissolve -> cool;
cool -> crystals;
crystals -> filter;
filter -> dry;
dry -> pure_product;
}

Caption: The logical steps involved in the recrystallization process.

Procedure:

• Place the crude solid in an Erlenmeyer flask.

• Add a minimal amount of the chosen hot solvent (or solvent mixture) to just dissolve the solid.

• If colored impurities are present, a small amount of activated charcoal can be added to the hot solution.

• Hot filter the solution to remove the charcoal and any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature. Crystal formation should be observed.

• Further cool the flask in an ice bath to maximize crystal yield.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold solvent.

• Dry the crystals under vacuum.

Protocol 3: Purification by Column Chromatography

Rationale: If the product is an oil or if recrystallization is ineffective, column chromatography is the method of choice. This technique separates compounds based on their differential adsorption to a stationary phase and elution with a mobile phase. Given the polar nature of the target molecule, normal-phase chromatography is appropriate.

Materials:

• Silica gel (60 Å, 230-400 mesh)

• Hexane

• Ethyl Acetate (EtOAc)

• Dichloromethane (DCM)

• Methanol (MeOH)

• Glass chromatography column

• TLC plates (silica gel 60 F254)

• Fraction collector or test tubes

Procedure:

• TLC Analysis: First, determine the appropriate mobile phase using TLC. Spot the crude material on a TLC plate and develop it in various solvent systems (e.g., different ratios of Hexane/EtOAc or DCM/MeOH). The ideal solvent system will give the target compound an Rf value of ~0.3.

• Column Packing: Pack a glass column with a slurry of silica gel in hexane.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent (like DCM) and adsorb it onto a small amount of silica gel. Dry this silica and carefully add it to the top of the packed column.

• Elution: Begin eluting the column with a non-polar solvent (e.g., 100% hexane) and gradually increase the polarity of the mobile phase by adding more EtOAc or MeOH. This is known as a gradient elution.

• Fraction Collection: Collect fractions and monitor the elution of the product by TLC.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure.

Quality Control and Characterization

Purity Assessment:

• Thin Layer Chromatography (TLC): A single spot in multiple solvent systems is a good indicator of purity.

• Melting Point: A sharp melting point range is characteristic of a pure crystalline compound.

• High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity.

Structural Confirmation:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the chemical structure and identifies any impurities.

• Infrared (IR) Spectroscopy: Confirms the presence of key functional groups (e.g., N-O stretch for the N-oxide, characteristic stretches for the nitro group).

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

Troubleshooting

Problem	Possible Cause	Solution
Oiling out during recrystallization	The compound is insoluble in the solvent at all temperatures, or the melting point is lower than the boiling point of the solvent.	Use a different solvent or a solvent/anti-solvent system.
Poor separation in column chromatography	Inappropriate mobile phase or overloading of the column.	Optimize the mobile phase using TLC. Use a larger column or less sample.
Product decomposition on the column	The silica gel is too acidic, or the compound is unstable.	Use deactivated silica gel (treated with a base like triethylamine) or switch to a different stationary phase like alumina.

References

• Nitrogen-containing aromatic compounds: quantitative analysis using gas chromatography with nitrogen phosphorus detector. (2021). Applied Petrochemical Research. [Link]

• Mono-N-oxidation of Heterocycle-Fused Pyrimidines. (2020). The Royal Society of Chemistry. [Link]

• Synthesis of steroidal pyrimidine N-oxides. (1968). Canadian Journal of Chemistry. [Link]

• Pyrimidine-1-oxide. NIST Chemistry WebBook. [Link]

• pyrimidine N-oxide. PubChem. [Link]

• Nitro Compounds. (2020). ResearchGate. [Link]

• Isothermal and isochoric crystallization of highly hygroscopic pyridine N-oxide of aqueous solution. (2014). Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials. [Link]

• synthesis and characterization of Pyrimidine from chalcone as a polymeric prodrug with fusidic acid and ZnO and study bioactivity. (2023). ResearchGate. [Link]

• Synthesis and study of new derivatives of 6-[methoxy(phenyl)methyl]-2-(nitroamino)pyrimidin-4(3H)-one. (2025). ResearchGate. [Link]

• Welcome To Hyma Synthesis Pvt. Ltd. Hyma Synthesis. [Link]

• The Boekelheide Rearrangement of Pyrimidine N-oxides as a Case Study of Closed or Open Shell Reactions. (2022). Refubium - Freie Universität Berlin. [Link]

• Nitroaromatic Compounds, from Synthesis to Biodegradation. (2009). Applied and Environmental Microbiology. [Link]

• Synthesis and Evaluation of Biological Activities of Thieno-[2,3-d]-pyrimidine Derivatives. (2024). SciELO. [Link]

• Synthesis of 2,3-Dihydro-6-methyl-2-thiopyrimidin-4(1H)-one (6-Methylthiouracil) Derivatives and Their Reactions. (2025). ResearchGate. [Link]

• Process for the reduction of pyridine n-oxides. (1969).

• Catalytic Pyrolysis of Lipid-Extracted Microalgae over NaOH-Treated HZSM-5: Porosity–Acidity Synergy in Aromatic Production and Denitrogenation. (2026). Energy & Fuels. [Link]

• Nitration of aromatic and aliphatic compounds | Addition of #Nitro group | IIT JEE / NEET. (2020). YouTube. [Link]

• A Review of the Synthesis of Pyrido[2,3-d:5,6-d']dipyrimidine Derivatives Using Multicomponent Reactions. (2023). Bentham Science. [Link]

• Synthesis and characterization of novel 1,6-dihydropyrimidine derivatives for their pharmacological properties. (2019). Journal of Applied Pharmaceutical Science. [Link]

• Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. (2023). MDPI. [Link]

• Synthesis and properties of 6-methyl-4-(m-nitrophenyl)-3-cyanopyridin-2(1H)-ones, the corresponding pyridine-2(1H)-thiones, and their hydrogenated analogs. (2016). ResearchGate. [Link]

• Synthesis, antimicrobial, anti-inflammatory, antioxidant and cytotoxicity of new pyrimidine and pyrimidopyrimidine derivatives. (2025). RSC Advances. [Link]

• Oxidative Aromatization of 4,7-Dihydro-6-nitroazolo[1,5-a]pyrimidines: Synthetic Possibilities and Limitations, Mechanism of Destruction, and the Theoretical and Experimental Substantiation. (2022). MDPI. [Link]

• Pyridine, 2-methyl-4-nitro-, 1-oxide. PubChem. [Link]

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• 4. pubs.rsc.org [pubs.rsc.org]
• 5. japsonline.com [japsonline.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

Welcome to the technical support center for the synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide. This guide is designed for researchers, scientists, and professionals in drug development who are working on or planning to synthesize this and related pyrimidine N-oxide compounds. As Senior Application Scientists, we have compiled this resource to provide in-depth technical guidance, troubleshooting advice, and answers to frequently asked questions, grounded in established chemical principles and field-proven insights.

Introduction to the Synthesis

The N-oxidation of pyrimidines is a critical transformation in medicinal chemistry, as the resulting N-oxide functionality can significantly alter the parent molecule's physicochemical and pharmacological properties.[1][2] The N-oxide group is a strong hydrogen bond acceptor, which can improve aqueous solubility and modulate membrane permeability.[2] Furthermore, N-oxides can act as prodrugs, being enzymatically reduced in vivo to the parent amine, a strategy often employed in the development of hypoxia-activated anticancer agents.[2][3]

The synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide involves the direct oxidation of the corresponding pyrimidine. While conceptually straightforward, the N-oxidation of the electron-deficient pyrimidine ring can be challenging, often complicated by low yields, side reactions, and purification difficulties.[4][5] This guide provides a comprehensive framework for successfully navigating these challenges.

Recommended Synthetic Protocol

The following protocol is a generalized procedure for the N-oxidation of 6-Methyl-2-(3-nitrophenyl)pyrimidine, based on common methods for pyrimidine N-oxidation.[4][6] Optimization may be required to achieve the best results for this specific substrate.

Experimental Workflow

Caption: A generalized workflow for the synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide.

Step-by-Step Methodology

Method A: Using meta-Chloroperoxybenzoic Acid (m-CPBA)

• Dissolution: Dissolve 6-Methyl-2-(3-nitrophenyl)pyrimidine (1.0 eq) in a suitable solvent such as chloroform (CHCl₃) or dichloromethane (CH₂Cl₂) (10-20 mL per gram of starting material).

• Addition of Oxidant: Cool the solution to 0 °C in an ice bath. Add solid m-CPBA (1.1-1.5 eq) portion-wise over 15-30 minutes, ensuring the temperature does not rise significantly.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Upon completion, dilute the reaction mixture with additional solvent. Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to remove excess m-chlorobenzoic acid, followed by brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes or dichloromethane/methanol.[7]

Method B: Using Hydrogen Peroxide in Acetic Acid

• Dissolution: Dissolve 6-Methyl-2-(3-nitrophenyl)pyrimidine (1.0 eq) in glacial acetic acid (5-10 mL per gram).

• Addition of Oxidant: To the solution, add 30-35% aqueous hydrogen peroxide (H₂O₂) (2.0-5.0 eq) dropwise at room temperature.

• Reaction: Heat the reaction mixture to 60-70 °C and maintain for 6-12 hours.[4][5] Monitor the reaction by TLC.

• Workup: After cooling to room temperature, carefully pour the reaction mixture over ice and neutralize with a saturated aqueous solution of NaHCO₃ or by the slow addition of solid NaHCO₃ until effervescence ceases.

• Isolation: Extract the aqueous layer with a suitable organic solvent like ethyl acetate or dichloromethane. Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product as described in Method A.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis.

Q1: My reaction is very slow or does not go to completion. What can I do?

A1:

• Increase Reaction Temperature: For the m-CPBA method, if the reaction is sluggish at room temperature, you can gently heat it to reflux.[1] For the H₂O₂/acetic acid method, increasing the temperature to 70-80 °C may be necessary.[5]

• Increase Oxidant Equivalents: You can incrementally add more of the oxidizing agent (e.g., in 0.2 eq portions) and monitor the reaction by TLC. Be cautious, as excess oxidant can lead to side reactions.

• Choice of Oxidant: Peracetic acid, generated in situ from acetic acid and H₂O₂, is generally a more potent oxidant than m-CPBA and may be more effective for electron-deficient pyrimidines.[4]

• Solvent Effects: The rate of N-oxidation can be solvent-dependent.[8] For m-CPBA oxidations, chlorinated solvents are generally effective.

Q2: I am observing multiple spots on my TLC plate, indicating side products. What are they and how can I minimize them?

A2:

• Potential Side Reactions: The most common side reaction is oxidative cleavage of the pyrimidine ring, particularly when the 6-position is unsubstituted.[5] While the methyl group at the 6-position in your target molecule offers some stability, ring-opening can still occur, especially under harsh conditions (high temperature, excess oxidant). Another possibility is the formation of di-N-oxides, though this is less common for pyrimidines.[3]

• Minimizing Side Products:

  • Control Temperature: Add the oxidant at a low temperature (0 °C) to manage the initial exotherm.

  • Use Stoichiometric Amounts of Oxidant: Carefully control the stoichiometry of the oxidizing agent to avoid over-oxidation.

  • Milder Oxidants: If ring cleavage is a significant issue, consider using a milder oxidizing agent or different reaction conditions.

Q3: My yield is consistently low. How can I improve it?

A3:

• Optimize Reaction Conditions: Systematically vary the reaction temperature, time, and equivalents of oxidant to find the optimal conditions for your specific substrate. A design of experiments (DoE) approach can be beneficial here.

• Purification Losses: Low yields can sometimes be attributed to difficulties in purification. Ensure that your product is not being lost during the aqueous workup or that it is not irreversibly adsorbing to the silica gel during chromatography. Pre-treating the silica gel with a small amount of triethylamine in the eluent can sometimes help in the chromatography of basic compounds like N-oxides.

• Product Stability: Pyrimidine N-oxides can be sensitive to strong acids and high temperatures.[2] Ensure that the workup and purification steps are performed under mild conditions.

Q4: I am having difficulty purifying my product. What are some alternative purification strategies?

A4:

• Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent system (e.g., ethanol, ethyl acetate/hexanes) can be a highly effective purification method.

• Sublimation: For thermally stable compounds, sublimation under high vacuum can provide very pure material.

• Acid-Base Extraction: As N-oxides are basic, you can sometimes use an acid-base extraction. Dissolve the crude material in an organic solvent and extract with a dilute acid (e.g., 1M HCl). The N-oxide will move to the aqueous layer. Then, basify the aqueous layer and extract the pure N-oxide back into an organic solvent.

Frequently Asked Questions (FAQs)

Q1: Which nitrogen on the pyrimidine ring will be oxidized?

A1: In 2,6-disubstituted pyrimidines, the site of N-oxidation is influenced by the electronic nature of the substituents. For 6-Methyl-2-(3-nitrophenyl)pyrimidine, the methyl group is weakly electron-donating, while the nitrophenyl group is strongly electron-withdrawing. The N-1 nitrogen is adjacent to the electron-withdrawing group, making it less nucleophilic. The N-3 nitrogen is adjacent to the electron-donating methyl group, making it more nucleophilic and therefore the more likely site of oxidation.

Q2: How can I confirm the formation of the N-oxide product?

A2:

• NMR Spectroscopy: In ¹H NMR, the protons on the pyrimidine ring, particularly the proton at the 6-position (or the methyl group at C6), will typically show a downfield shift upon N-oxidation.[4]

• Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the mass of the starting material plus 16 amu (for the additional oxygen atom).

• IR Spectroscopy: The N-O bond has a characteristic stretching frequency, typically in the range of 1200-1300 cm⁻¹.

• Melting Point: The N-oxide will have a different melting point than the starting pyrimidine.

Q3: Are there any safety precautions I should be aware of?

A3:

• m-CPBA: m-Chloroperoxybenzoic acid is a potentially explosive solid and should be handled with care. Avoid grinding it or heating it unnecessarily. It is also an irritant.[2]

• Hydrogen Peroxide: Concentrated hydrogen peroxide is a strong oxidizer and can cause severe burns. Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses. Reactions with organic compounds can be highly exothermic and should be performed with caution, especially on a large scale.

• General Precautions: All chemical manipulations should be performed in a well-ventilated fume hood.

Q4: Can I use other oxidizing agents?

A4: Yes, other oxidizing agents have been used for the N-oxidation of nitrogen-containing heterocycles. These include Oxone®, peroxytrifluoroacetic acid, and catalytic systems like sodium tungstate with hydrogen peroxide.[1][9] The choice of oxidant will depend on the specific substrate and the desired reactivity and selectivity.

Summary of Reaction Parameters

Parameter	Method A (m-CPBA)	Method B (H₂O₂/Acetic Acid)
Oxidizing Agent	meta-Chloroperoxybenzoic acid	Hydrogen peroxide
Solvent	Chloroform, Dichloromethane	Glacial Acetic Acid
Temperature	0 °C to reflux	Room temperature to 70 °C
Reaction Time	4-24 hours	6-12 hours
Key Advantages	Milder conditions, easier workup	Lower cost of reagents
Potential Issues	Cost, potential for explosion	Harsher conditions, potential for ring cleavage

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common synthesis issues.

References

• Tang, Y., Li, K., Chinnam, A. K., Staples, R. J., & Shreeve, J. M. (2021). Mono-N-oxidation of Heterocycle-Fused Pyrimidines. RSC Advances, 11(3), 1543-1547. [Link]

• Jovanovic, M. V. (1984). Syntheses of some pyrimidine N-oxides. Canadian Journal of Chemistry, 62(6), 1176-1181. [Link]

• El-Gendy, M. A. (2001). Recent trends in the chemistry of pyridine N-oxides. ARKIVOC, 2001(1), 242-268. [Link]

• Atiya, R. N., Al-Juboori, A. M. H., & Al-Amiery, A. A. (2020). Synthesis and characterization of 2-Arylalkylthio-6-Methyl Pyrimidine-4-(3H)-one based on meldrum's acid. Journal of Physics: Conference Series, 1530, 012046. [Link]

• Yamanaka, H., Ogawa, S., & Sakamoto, T. (1981). Oxidation of 2,4-disubstituted pyrimidines with organic peracids. HETEROCYCLES, 16(4), 575-578. [Link]

• Reddy, M. S., Rao, G. K., & Kumar, M. P. (2022). Tungstate catalyzed oxidation of Pyrimidines with hydrogen peroxide: A novel and industrial scale synthesis of Minoxidil, Kopyrrol and Kopexil. Quest Journals Journal of Research in Applied Mathematics, 8(5), 10-15. [Link]

• Taylor, E. C., & Sowinski, F. (1975). Pyrimidine N-oxides. Oxidation of 5-nitroso-2,4,6-triaminopyrimidine. The Journal of Organic Chemistry, 40(16), 2321-2325. [Link]

• Gedschold, R., Schefzig, L., & Langer, P. (2022). Typical reactions of pyridine N-oxides of general structure A or C leading to products B, D, or E. ResearchGate. [Link]

• Gorodetskaya, V. O., Tolstikov, A. G., & Tolstikov, G. A. (1978). Oxidation with p-(Methoxycarbonyl)perbenzoic acid 2. Oxidation of nitrogen heterocycles to the N-oxides. Chemistry of Heterocyclic Compounds, 14(10), 1117-1119. [Link]

• Petrera, M., & Ritter, T. (2022). Medicinal Chemistry of Drugs with N-Oxide Functionalities. Journal of Medicinal Chemistry, 65(13), 8753-8774. [Link]

• Delcey, M. G., & Rowland, B. (2019). Pyrimidine N-oxides. Oxidation of 5-nitroso-2,4,6-triaminopyrimidine. ResearchGate. [Link]

• Fun, H. K., Arshad, S., & Kumar, R. S. (2006). Synthesis, characterization, crystal and molecular structure analysis of N-(2,4-dimethylphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. Structural Chemistry, 17(6), 569-575. [Link]

• Gedschold, R., Schefzig, L., & Langer, P. (2022). Concerted and ionic pathways of pyrimidine N-oxide 1 to product Pr-1 via stabilized intermediate In-2. ResearchGate. [Link]

• Al-Wahaibi, L. H., Al-Ghamdi, M. A., & El-Emam, A. A. (2024). New series of 4,6-diaryl pyrimidines: facile synthesis and antiproliferative activity as dual EGFR/VEGFR-2 inhibitors. Frontiers in Chemistry, 12, 1378546. [Link]

• Wujec, M., Pitucha, M., & Dobosz, M. (2021). Synthesis, Crystal Structure, and Biological Evaluation of Novel 5-Hydroxymethylpyrimidines. Molecules, 26(22), 6965. [Link]

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• 9. semanticscholar.org [semanticscholar.org]

common side reactions in the synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

Welcome to the technical support center for the synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during this synthesis, with a focus on minimizing side product formation and maximizing yield and purity.

Introduction

The synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide is a multi-step process that involves the formation of the pyrimidine core followed by N-oxidation. Each of these steps presents unique challenges and potential for side reactions that can impact the final product's quality and yield. This guide provides in-depth technical advice to navigate these complexities, ensuring a successful and efficient synthesis.

Part 1: Pyrimidine Ring Synthesis - Troubleshooting and FAQs

The formation of the 6-Methyl-2-(3-nitrophenyl)pyrimidine core is typically achieved through a condensation reaction. A common and effective method involves the reaction of a β-dicarbonyl compound (like acetylacetone) with an amidine (such as 3-nitrobenzamidine).

Q1: I am observing a low yield of the desired pyrimidine, with a significant amount of unreacted starting materials. What are the likely causes?

A1: Low conversion in pyrimidine synthesis can often be attributed to several factors:

• Inefficient Base Catalysis: The choice and stoichiometry of the base are critical for promoting the desired cyclization.

• Hydrolysis of Starting Materials: Amidines and β-dicarbonyl compounds can be susceptible to hydrolysis, especially under harsh conditions.

• Suboptimal Reaction Conditions: Temperature and reaction time play a crucial role in driving the reaction to completion.

Troubleshooting Protocol:

• Base Selection: Ensure you are using an appropriate base. For this reaction, a non-aqueous base like sodium ethoxide or sodium methoxide in its corresponding alcohol is often preferred to minimize hydrolysis.

• Anhydrous Conditions: Use anhydrous solvents and reagents to prevent hydrolysis of the amidine starting material.

• Temperature and Time: Monitor the reaction by Thin Layer Chromatography (TLC). If the reaction is sluggish, a moderate increase in temperature or extended reaction time may be necessary.

• Reactant Purity: Verify the purity of your starting materials. Impurities can inhibit the reaction.

Q2: My crude product is a complex mixture, and I am struggling with purification. What are the likely side products?

A2: Several side reactions can lead to a complex crude product mixture. The most common side products include:

• Self-Condensation of Acetylacetone: In the presence of a base, acetylacetone can undergo self-condensation to form various byproducts.

• Hydrolysis of 3-Nitrobenzamidine: This leads to the formation of 3-nitrobenzoic acid and ammonia.

• Incompletely Cyclized Intermediates: The reaction may stall at an intermediate stage, especially if the reaction conditions are not optimal.

Strategies for Minimizing Side Products:

Side Product	Causal Factor	Prevention Strategy
Self-condensation Products	Excess base, high temperature	Use stoichiometric amounts of base, maintain moderate reaction temperatures.
3-Nitrobenzoic acid	Presence of water	Use anhydrous solvents and reagents.
Incomplete Cyclization	Insufficient reaction time or temperature	Monitor the reaction by TLC to ensure completion.

Experimental Workflow for Pyrimidine Synthesis

Caption: Workflow for the synthesis of the pyrimidine core.

Part 2: N-Oxidation - Troubleshooting and FAQs

The second stage of the synthesis is the N-oxidation of the pyrimidine ring. This is typically achieved using a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA) or peracetic acid.

Q3: The N-oxidation step is giving me a low yield of the desired N-oxide. What could be going wrong?

A3: Low yields in N-oxidation reactions of pyrimidines are a known challenge.[1] Several factors can contribute to this:

• Decomposition of the N-oxide: Pyrimidine N-oxides can be unstable and may decompose under the reaction conditions.

• Ring Opening: The pyrimidine ring is susceptible to ring-opening side reactions when treated with strong oxidizing agents.[1]

• Deoxygenation: The N-oxide product can be reduced back to the parent pyrimidine.

Troubleshooting Protocol:

• Choice of Oxidizing Agent: Peracetic acid has been reported to give higher yields of pyrimidine N-oxides compared to m-CPBA in some cases.[1]

• Temperature Control: Perform the reaction at a controlled, moderate temperature (e.g., 60-65°C) to minimize decomposition.[1]

• Reaction Time: Monitor the reaction closely by TLC. Over-exposure to the oxidizing agent can lead to side reactions.

• Work-up Procedure: A careful work-up is crucial. This typically involves quenching the excess peracid with a reducing agent (e.g., sodium thiosulfate) and then extracting the product.

Q4: I am observing multiple spots on my TLC after the N-oxidation reaction, apart from the starting material and the desired product. What are these byproducts?

A4: The N-oxidation of pyrimidines can be accompanied by several side reactions:

• Annular Carbon Oxidation: The oxidizing agent can attack the carbon atoms of the pyrimidine ring, leading to hydroxylated or other oxidized byproducts.[1]

• Formation of Isomeric N-oxides: For unsymmetrical pyrimidines, N-oxidation can potentially occur at different nitrogen atoms, although in this specific case, the nitrogens are equivalent.

• Oxidation of the Methyl Group: The methyl group at the 6-position could potentially be oxidized to a hydroxymethyl or even a carboxyl group under harsh conditions.

• Reactions involving the Nitro Group: While generally stable, the nitro group could potentially undergo side reactions under strongly oxidizing or acidic conditions.

Strategies for Minimizing Byproducts:

Side Product	Causal Factor	Prevention Strategy
Annular Carbon Oxidation Products	Harsh reaction conditions, excess oxidant	Use a milder oxidizing agent, control temperature, use stoichiometric amounts of the oxidant.
Oxidized Methyl Group Products	High temperature, prolonged reaction time	Maintain moderate reaction temperatures and monitor the reaction to avoid over-oxidation.

Reaction Pathway and Potential Side Reactions in N-Oxidation

Caption: N-oxidation pathway and common side reactions.

Part 3: General Troubleshooting

Q5: My final product is difficult to purify, showing persistent impurities even after column chromatography. What are some advanced purification strategies?

A5: When standard chromatography is insufficient, consider the following:

• Recrystallization: If your product is a solid, recrystallization from a suitable solvent system can be highly effective in removing minor impurities. Experiment with different solvents to find the optimal conditions.

• Preparative TLC or HPLC: For small-scale purification of highly impure samples, preparative TLC or HPLC can provide excellent separation.

• Acid-Base Extraction: If your impurities have different acidic or basic properties than your product, an acid-base extraction during the work-up can be a simple and effective purification step.

References

• Jovanovic, M. V. (1984). Syntheses of some pyrimidine N-oxides. Canadian Journal of Chemistry, 62(6), 1176-1182. [Link]

• Katritzky, A. R., Ostercamp, D. L., & Yousaf, T. I. (1987). The mechanisms of heterocyclic tautomerism. Tetrahedron, 43(22), 5171–5186. [Link]

• Tang, Y., Li, K., Chinnam, A. K., Staples, R. J., & Shreeve, J. M. (2021). Mono-N-oxidation of Heterocycle-Fused Pyrimidines. Dalton Transactions, 50(2), 485-489. [Link]

Sources

• 1. Pyrimidine synthesis [organic-chemistry.org]

stability issues of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide under [specific conditions]

Welcome to the technical support center for 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the stability of this molecule. While specific published stability data for this exact compound is limited, this document synthesizes established chemical principles of its core functional groups—the pyrimidine N-oxide, the nitrophenyl moiety, and the methyl group—to anticipate and troubleshoot potential stability challenges under common experimental conditions.

Overview of Molecular Stability

The stability of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide is governed by the interplay of its three key structural features. Understanding the inherent reactivity of each component is crucial for predicting its behavior.

• Pyrimidine N-oxide Core: The N-oxide group significantly influences the molecule's properties. It increases polarity and water solubility compared to the parent pyrimidine.[1] However, it also introduces potential instabilities, including susceptibility to deoxygenation, photochemical rearrangement, and protonation in acidic media.[2][3] Pyrimidine N-oxides can be more prone to decomposition or ring-opening side reactions compared to other diazine analogs.[4]

• 3-Nitrophenyl Group: The nitro group is a strong electron-withdrawing substituent, which impacts the electronic properties of the pyrimidine ring. This group is a well-known site for chemical reduction, which can occur under various conditions to form nitroso, hydroxylamino, and ultimately amino derivatives.[5][6][7] This transformation dramatically alters the electronic nature of the substituent from strongly electron-withdrawing to electron-donating.[5]

• 6-Methyl Group: The methyl group can be a site for oxidation or participate in reactions like the Boekelheide rearrangement under specific conditions (e.g., in the presence of acetic anhydride).[8]

Troubleshooting Guide: Stability Under Specific Conditions

This section addresses common stability issues in a question-and-answer format, providing both the likely cause and recommended solutions.

pH-Dependent Instability

The pH of the experimental medium is a critical factor influencing the stability of many organic molecules, including N-oxides.[9][10][11]

Q1: I've dissolved my compound in an acidic aqueous buffer (pH < 4) and see a new peak in my HPLC analysis over time. What could be happening?

A1: Under acidic conditions, the N-oxide oxygen can become protonated. This protonation increases the electrophilicity of the pyrimidine ring, making it more susceptible to nucleophilic attack by water or other nucleophiles in the medium, potentially leading to hydrolysis or ring-opening products.[3][11] Furthermore, acidic conditions can catalyze the degradation of the molecule.[9]

• Recommendation: If acidic conditions are not required for your assay, maintain a neutral pH (6.5-7.5) using a suitable buffer system. If acidic pH is necessary, minimize the compound's exposure time to the solution and perform experiments at lower temperatures to slow the degradation rate. Consider using aprotic solvents if compatible with your experimental design.

Q2: My compound seems to degrade when stored in a basic solution (pH > 9). Why?

A2: While heterocyclic N-oxides are generally more stable in neutral to slightly basic conditions, strong basic conditions can promote different degradation pathways. The electron-deficient pyrimidine ring is inherently susceptible to nucleophilic attack, and high concentrations of hydroxide ions can lead to hydrolysis, potentially at the C2 position, displacing the nitrophenyl group or leading to other rearrangements.[12]

• Recommendation: Avoid prolonged storage in strongly basic solutions. If a basic pH is required, use the mildest effective base and the shortest possible reaction or incubation time. Always store stock solutions in a neutral, buffered, or aprotic solvent.

Photochemical Instability

Heterocyclic N-oxides are known to be photochemically active and can undergo a variety of complex reactions upon exposure to light, particularly UV radiation.[2][3]

Q3: After leaving my experiment on the bench under ambient light, I observed significant sample degradation. Is this compound light-sensitive?

A3: Yes, it is highly probable. The photochemistry of heterocyclic N-oxides is multifaceted and can involve deoxygenation (loss of the N-oxide oxygen), ring rearrangement (e.g., to form oxaziridine-like intermediates), ring-cleavage, or oxygen transfer to other molecules.[2][13][14] The presence of the nitroaromatic system may further contribute to photosensitivity.

• Recommendation: Protect all solutions containing the compound from light by using amber vials or wrapping containers in aluminum foil. Minimize exposure to ambient light during experimental setup and analysis. For long-term storage, keep the compound in a dark place.

Thermal Instability

Elevated temperatures can provide the activation energy needed for decomposition reactions.

Q4: I am running a reaction at an elevated temperature (e.g., > 80 °C) and observing low yields and multiple byproducts. Could my compound be decomposing?

A4: Yes. Thermal decomposition of pyridine N-oxide derivatives can occur at elevated temperatures, often starting around 190-220°C, but this can be lower depending on the specific substituents and the presence of catalysts.[15][16] Decomposition pathways can include deoxygenation to form the parent pyrimidine, fragmentation, or other complex rearrangements.[16] The presence of the nitro group may also lower the overall thermal stability.

• Recommendation: If possible, conduct reactions at the lowest effective temperature. If high temperatures are unavoidable, perform a small-scale time-course study monitored by HPLC or TLC to determine the rate of degradation versus product formation. Consider using microwave irradiation for shorter reaction times at elevated temperatures.

Reactivity with Reducing and Oxidizing Agents

The N-oxide and nitro functionalities are both susceptible to redox reactions.

Q5: I am attempting a reaction using a reducing agent (e.g., NaBH₄, H₂/Pd, dithionite) and my starting material is consumed, but I am not getting my expected product. What is happening?

A5: Both the N-oxide and the nitro group are readily reduced. You are likely reducing one or both of these functionalities.

• N-oxide Reduction: The N-oxide can be deoxygenated back to the parent pyrimidine.

• Nitro Reduction: The nitro group can be reduced through nitroso and hydroxylamine intermediates to the corresponding amine.[5][6][7][17] This is a common and often high-yield transformation.[18]

• Recommendation: If reduction of these groups is not the desired outcome, avoid common reducing agents. If you need to perform a reduction elsewhere on a molecule containing this moiety, you will need to use chemoselective methods or implement a protecting group strategy, though this is complex for these functional groups.

Frequently Asked Questions (FAQs)

• What are the ideal storage conditions for 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide?

  • For long-term stability, store the solid compound in a tightly sealed container at ≤ 4°C, protected from light and moisture.[3] Storing under an inert atmosphere (e.g., argon or nitrogen) is also recommended.[3] Stock solutions should be prepared in a dry, aprotic solvent like DMSO or DMF and stored frozen (≤ -20°C) in light-protected aliquots.

• What analytical method is best for monitoring the stability of this compound?

  • Reverse-phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the ideal method. It allows for the separation and quantification of the parent compound from its potential degradation products. A stability-indicating method should be developed by intentionally degrading the compound under various stress conditions (acid, base, heat, light, oxidation) to ensure all degradation products are resolved from the main peak.

• Are there any known incompatible solvents or reagents?

  • Avoid strong reducing agents (e.g., metal hydrides, catalytic hydrogenation) unless the goal is to reduce the N-oxide or nitro group.[7][18] Be cautious with strong acids and bases, especially in aqueous media.[3] Reactions involving acylating agents like acetic anhydride can lead to complex rearrangements (e.g., the Boekelheide rearrangement).[8]

Experimental Protocols & Visualizations

Protocol 1: General Procedure for Assessing pH Stability

• Prepare Buffers: Create a series of buffers across a relevant pH range (e.g., pH 2, 4, 7, 9, 12).

• Prepare Stock Solution: Dissolve the compound in a suitable organic solvent (e.g., acetonitrile or DMSO) to create a concentrated stock solution.

• Incubation: Dilute the stock solution into each buffer to a final concentration suitable for HPLC analysis (e.g., 10-50 µg/mL). The final percentage of organic solvent should be low and consistent across all samples.

• Time Points: Incubate the solutions at a controlled temperature (e.g., room temperature or 37°C).

• Analysis: At specified time points (e.g., 0, 2, 4, 8, 24 hours), inject an aliquot of each solution onto an HPLC-UV system.

• Data Evaluation: Calculate the percentage of the parent compound remaining at each time point by comparing the peak area to the t=0 sample.

pH	% Remaining (4h)	% Remaining (24h)	Major Degradant Peak (RT, min)
2.0	85%	55%	3.1
4.0	95%	88%	3.1
7.0	>99%	98%	N/A
9.0	>99%	97%	4.5
Hypothetical data for illustrative purposes.

Workflow for Troubleshooting Stability Issues

Caption: A logical workflow for diagnosing and resolving stability issues.

Potential Degradation Pathways

Caption: Major potential degradation pathways for the target molecule.

References

• Albini, A., & Fagnoni, M. (2004). Recent Advances in the Photochemistry of Heterocyclic N-Oxides and Their Derivatives. ResearchGate. Available at: [Link]

• Preston, G. W., et al. (2015). Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives. PMC, NIH. Available at: [Link]

• Boll, E. B., et al. (2023). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. Bioconjugate Chemistry. Available at: [Link]

• Wang, H., et al. (2024). Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review. RSC Publishing. Available at: [Link]

• Wikipedia contributors. (n.d.). Reduction of nitro compounds. Wikipedia. Available at: [Link]

• Hosseini, S. A. (2024). Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. Journal of Synthetic Chemistry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. organic-chemistry.org. Available at: [Link]

• Gryko, D., & Piechowska, J. (2022). Pyridine N-oxides as HAT reagents for photochemical C-H functionalization of electron-deficient heteroarenes. ChemRxiv. Available at: [Link]

• Kumar, M., et al. (2024). Fluorescent N-oxides: applications in bioimaging and sensing. RSC Publishing. Available at: [Link]

• Boll, E. B., et al. (2023). Structure–Reactivity Studies of 2-Sulfonylpyrimidines Allow Selective Protein Arylation. ACS Publications. Available at: [Link]

• Jovanovic, M. V. (1984). Syntheses of some pyrimidine N-oxides. Canadian Journal of Chemistry. Available at: [Link]

• Delia, T. J. (2009). Pyrimidine N-oxides. Oxidation of 5-nitroso-2,4,6-triaminopyrimidine. Journal of Heterocyclic Chemistry. Available at: [Link]

• Cantre, D. (2018). Heteroarene N-Oxides as Oxygen Source in Organic Reactions. ResearchGate. Available at: [Link]

• Brown, D. J., & Foster, R. V. (1966). Pyrimidine reactions. Part XIX. Aminolysis and hydrolysis of sulphoxides and sulphones derived from 2-(p-substituted phenylthio)-pyrimidines. RSC Publishing. Available at: [Link]

• Roeterdink, F. (1977). Photochemistry of pyrimidine N-oxides and N-benzoyliminopyrimidines, and thermal reactions of N-aminopyrimidines with nitrogen-containing nucleophiles. Wageningen University & Research. Available at: [Link]

• Berg, S., et al. (1997). pH-dependent changes of nitric oxide, peroxynitrite, and reactive oxygen species in hepatocellular damage. American Journal of Physiology-Gastrointestinal and Liver Physiology. Available at: [Link]

• ResearchGate. (n.d.). Oxidation reaction of 2-substituted pyrimidine at the nitrogen. ResearchGate. Available at: [Link]

• Wiley, R. H., & Slaymaker, S. C. (1957). Pyrimidine N-Oxides and Their Infrared Absorption Characteristics. Journal of the American Chemical Society. Available at: [Link]

• Rehwald, M. (2010). The Boekelheide Rearrangement of Pyrimidine N-oxides as a Case Study of Closed or Open Shell Reactions. Refubium - Freie Universität Berlin. Available at: [Link]

• Brown, D. H., et al. (1970). The thermal decomposition of some pyridine N-oxide and substituted pyridine N-oxide complexes of manganese(II), cobalt(II), nickel(II), and zinc(II) halides. Journal of the Chemical Society A. Available at: [Link]

• Véchot, L. N. (2018). Thermal decomposition of 2-methylpyridine N-oxide: Effect of temperature and influence of phosphotungstic acid as the catalyst. ResearchGate. Available at: [Link]

• Ibis Scientific, LLC. (2025). The Impact of pH on Chemical Stability in Lab Experiments. Ibis Scientific. Available at: [Link]

• Law, Y., et al. (2011). The effect of pH on N2O production under aerobic conditions in a partial nitritation system. PubMed. Available at: [Link]

• Vardan, M. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. ResearchGate. Available at: [Link]

• Sroka, W., et al. (2011). SYNTHESIS AND ANTIBACTERIAL PROPERTIES OF PYRIMIDINE DERIVATIVES. Acta Poloniae Pharmaceutica. Available at: [Link]

• ResearchGate. (2016). Synthesis and properties of 6-methyl-4-(m-nitrophenyl)-3-cyanopyridin-2(1H)-ones, the corresponding pyridine-2(1H)-thiones, and their hydrogenated analogs. ResearchGate. Available at: [Link]

• FuseSchool - Global Education. (2017). The pH of non-metal oxides. YouTube. Available at: [Link]

• Rashid, H. ur, et al. (2021). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. RSC Publishing. Available at: [Link]

• Siddesh, M. B., et al. (2019). Synthesis and characterization of novel 1,6-dihydropyrimidine derivatives for their pharmacological properties. Journal of Applied Pharmaceutical Science. Available at: [Link]

• Organic Chemistry Research. (n.d.). A Review of the Synthesis of Pyrido[2,3-d:5,6-d']dipyrimidine Derivatives Using Multicomponent Reactions. Organic Chemistry Research. Available at: [Link]

Sources

• 1. Fluorescent N-oxides: applications in bioimaging and sensing - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00531G [pubs.rsc.org]
• 7. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 8. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 9. pH-dependent changes of nitric oxide, peroxynitrite, and reactive oxygen species in hepatocellular damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ibisscientific.com [ibisscientific.com]
• 11. researchgate.net [researchgate.net]
• 12. Pyrimidine reactions. Part XIX. Aminolysis and hydrolysis of sulphoxides and sulphones derived from 2-(p-substituted phenylthio)-pyrimidines - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 13. chemrxiv.org [chemrxiv.org]
• 14. researchgate.net [researchgate.net]
• 15. The thermal decomposition of some pyridine N-oxide and substituted pyridine N-oxide complexes of manganese(II), cobalt(II), nickel(II), and zinc(II) halides - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. jsynthchem.com [jsynthchem.com]
• 18. Amine synthesis by nitro compound reduction [organic-chemistry.org]

Technical Support Center: Purification of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for the purification of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide. As Senior Application Scientists, we have compiled this resource to address common challenges and provide field-proven solutions to ensure the high purity of your compound, which is critical for downstream applications.

Frequently Asked Questions (FAQs)

Q1: My crude 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide appears as a yellow or brownish solid. Is this normal?

A1: Yes, it is common for the crude product of N-oxidation reactions, especially with nitro-containing aromatic compounds, to have a yellowish or brownish hue. This coloration can be due to several factors including residual starting material, byproducts from the oxidation reaction, or trace metal impurities. The goal of the purification process is to remove these colored impurities to obtain an off-white or pale yellow solid.

Q2: I'm observing a low yield after purification. What are the common causes?

A2: Low recovery can stem from several factors. Overly aggressive purification, such as using a recrystallization solvent in which your product is too soluble, is a frequent cause. During column chromatography, product loss can occur if the compound streaks or if an inappropriate solvent system is used. It is also possible that the initial reaction yield was low, which is a common issue in the N-oxidation of pyrimidines.[1]

Q3: My purified compound shows a single spot on TLC, but NMR analysis still indicates the presence of impurities. Why is this happening?

A3: This is a common challenge. Co-eluting impurities in chromatography can result in a single spot on a Thin Layer Chromatography (TLC) plate, especially if the impurity has a similar polarity to your product. The choice of TLC solvent system may not be optimal for separating the impurity. Additionally, some impurities may not be UV-active and therefore not visible on the TLC plate. Nuclear Magnetic Resonance (NMR) is a more sensitive technique for detecting impurities that may be structurally very similar to your target compound.

Q4: Can I use activated carbon to decolorize my product?

A4: Activated carbon can be an effective tool for removing colored impurities. However, it should be used with caution as it can also adsorb your desired product, leading to a significant decrease in yield. If you choose to use activated carbon, it is best to perform a small-scale test first to determine the optimal amount and contact time.

Troubleshooting Guide: Common Purification Issues

This section provides a systematic approach to troubleshooting common problems encountered during the purification of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide.

Issue 1: Oily Residue Instead of Solid Product After Solvent Evaporation

An oily residue suggests that your compound may be impure or that it has a low melting point. The presence of residual solvent can also contribute to this issue.

Troubleshooting Workflow:

Caption: Troubleshooting oiling out of the product.

Issue 2: Poor Separation During Column Chromatography

Achieving good separation of a polar N-oxide can be challenging. The highly polar N-oxide group can cause the compound to stick to the silica gel, leading to streaking and poor resolution.

Troubleshooting Workflow:

Caption: Improving column chromatography separation.

Detailed Experimental Protocols

Protocol 1: Recrystallization

Recrystallization is often the most effective method for purifying solid compounds. The key is to find a solvent or solvent system in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.

Step-by-Step Methodology:

• Solvent Screening: In small test tubes, test the solubility of a small amount of your crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, acetone, and mixtures with water or hexanes).[2]

• Dissolution: In an appropriately sized flask, add the chosen solvent to the crude solid and heat the mixture to boiling with stirring. Add the solvent portion-wise until the solid just dissolves.

• Decolorization (Optional): If the solution is highly colored, allow it to cool slightly and add a small amount of activated carbon. Reheat the solution to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove any insoluble impurities (and activated carbon if used).

• Crystallization: Allow the filtrate to cool slowly to room temperature. If no crystals form, you can try scratching the inside of the flask with a glass rod or adding a seed crystal. Further cooling in an ice bath can also promote crystallization.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.

Quantitative Data for Solvent Selection (Hypothetical):

Solvent System	Solubility at 25°C (mg/mL)	Solubility at Boiling (mg/mL)	Crystal Quality
Ethanol	5	100	Needles
Isopropanol	2	80	Plates
Ethyl Acetate/Hexane (1:1)	1	50	Prisms

Protocol 2: Flash Column Chromatography

Flash column chromatography is a rapid purification technique that uses pressure to force the solvent through the column, resulting in faster and more efficient separations.

Step-by-Step Methodology:

• Column Packing: Pack a glass column with silica gel (or alumina) as a slurry in the initial eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of a polar solvent (e.g., dichloromethane or acetone) and adsorb it onto a small amount of silica gel. After evaporating the solvent, load the dry powder onto the top of the packed column.

• Elution: Start the elution with a less polar solvent system (e.g., 100% dichloromethane) and gradually increase the polarity by adding a more polar solvent (e.g., methanol). Collect fractions and monitor them by TLC.

• Fraction Pooling and Evaporation: Combine the fractions containing the pure product and evaporate the solvent under reduced pressure.

Recommended Eluent Systems:

• Dichloromethane/Methanol gradient (e.g., 0% to 10% Methanol)

• Ethyl Acetate/Hexane gradient (e.g., 20% to 80% Ethyl Acetate)

• Toluene/Acetone gradient

References

• Jovanovic, M. V. (1984). Syntheses of some pyrimidine N-oxides. Canadian Journal of Chemistry, 62(6), 1176-1184. [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• ResearchGate. How can I purify two different-substituted aromatic compounds?. [Link]

• Chemistry LibreTexts. 24.6: Nitro Compounds. [Link]

• Google Patents.

• ResearchGate. How can i purify N-oxides on column chromatography?. [Link]

• Kato, T., et al. (1973). ON THE STRUCTURAL DETERMINATION OF PYRIMIDINE N-OXIDES Direct N-oxidation of 2-alkyl-4-ethyl-6-methyl. Chemical and Pharmaceutical Bulletin, 21(5), 1067-1071. [Link]

• MDPI. Recent Advances in the Application of Nitro(het)aromatic Compounds for Treating and/or Fluorescent Imaging of Tumor Hypoxia. [Link]

• Jovanovic, M. V. (1984). Syntheses of some pyrimidine N-oxides. Canadian Journal of Chemistry, 62(6), 1176-1184. [Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Reagents & Solvents [chem.rochester.edu]

Technical Support Center: Optimizing Reaction Conditions for 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

Welcome to the technical support center for advanced heterocyclic chemistry. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting and optimization strategies for the synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide. As your dedicated application scientist, I will walk you through the nuances of this specific N-oxidation, focusing on the causality behind experimental choices to ensure your success.

The synthesis of pyrimidine N-oxides is a crucial transformation in medicinal chemistry, as the N-oxide moiety can enhance solubility, modulate electronic properties, and serve as a handle for further functionalization.[1] However, the electronic nature of the pyrimidine ring, further influenced by its substituents, presents unique challenges. In our target molecule, the pyrimidine core is substituted with both an electron-donating group (6-methyl) and a C2-linked phenyl ring bearing a strong electron-withdrawing group (3-nitro). This electronic push-pull system requires a carefully optimized approach to achieve selective and high-yielding N-oxidation.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis in a question-and-answer format.

Q1: I am observing low to no conversion of my 6-Methyl-2-(3-nitrophenyl)pyrimidine starting material. What are the primary factors, and how can I drive the reaction to completion?

A1: Low conversion is the most common issue when N-oxidizing an electron-deficient heterocyclic system like the one in your target molecule. The pyrimidine ring is inherently π-deficient, and the potent electron-withdrawing effect of the 3-nitrophenyl group further deactivates the ring nitrogens towards electrophilic oxidation.

Causality & Solutions:

• Oxidant Reactivity: Standard or mild oxidizing agents may lack the electrophilicity to effectively attack the lone pair of the pyrimidine nitrogen. Peracetic acid, while effective for some pyrimidines, may be insufficient here.[2]

  • Solution: Employ a more potent oxidizing agent. meta-Chloroperoxybenzoic acid (m-CPBA) is a reliable choice and has been shown to be effective for a range of pyrimidine N-oxidations.[1][2] For particularly stubborn substrates, a stronger system like hydrogen peroxide in trifluoroacetic acid can be used, which generates the highly reactive trifluoroperacetic acid in situ.[3]

• Reaction Temperature: The activation energy for the N-oxidation of a deactivated heterocycle is significant. Room temperature conditions are often insufficient.

  • Solution: Increase the reaction temperature. For m-CPBA oxidations, heating the reaction mixture to 60-65 °C is a common strategy to increase the reaction rate.[2] Always monitor the reaction closely by TLC or LC-MS to avoid potential decomposition at elevated temperatures.

• Stoichiometry of the Oxidant: Using only a single equivalent of the oxidant may not be enough to achieve high conversion, especially if some of the oxidant degrades over the course of the reaction.

  • Solution: Use a slight excess of the oxidizing agent (e.g., 1.2 to 1.5 equivalents). This ensures that enough oxidant is present to drive the reaction forward. Be cautious with a large excess, as it can lead to side reactions.

Optimized Starting Protocol (m-CPBA Method): A robust starting point is the use of m-CPBA in a suitable solvent. Acetonitrile is often a good choice due to its polarity and ability to solubilize both the substrate and the reagent.[2]

Parameter	Recommended Condition	Rationale
Oxidizing Agent	m-Chloroperoxybenzoic acid (m-CPBA)	Stronger oxidant than peracetic acid, suitable for deactivated rings.[1][2]
Equivalents	1.2 - 1.5 eq.	Ensures complete consumption of starting material.
Solvent	Acetonitrile or Dichloromethane (DCM)	Good solubility for reactants; relatively inert.
Temperature	60-65 °C	Overcomes the activation energy barrier for the deactivated substrate.[2]
Reaction Time	4 - 24 hours	Monitor by TLC/LC-MS until starting material is consumed.

Q2: My reaction is messy, showing multiple spots on TLC, and the desired product is difficult to purify. What are the likely side reactions and how can I mitigate them?

A2: The formation of multiple byproducts is often linked to the reactivity of the oxidizing agent and the stability of the product. Understanding these side reactions is key to optimizing for a clean conversion.

Potential Side Reactions & Mitigation Strategies:

• Ring Hydroxylation: Peroxy acids can sometimes lead to the oxidation of annular carbons, resulting in hydroxylated byproducts.[2]

  • Mitigation: Avoid excessively high temperatures or prolonged reaction times after the starting material has been consumed. Careful control of oxidant stoichiometry (avoiding a large excess) is also crucial.

• Byproduct from Oxidant: The most common impurity is the carboxylic acid byproduct of the peroxy acid (e.g., meta-chlorobenzoic acid from m-CPBA). This can complicate purification due to its similar polarity to the N-oxide product.

  • Mitigation: A specific workup procedure is required. After the reaction, the mixture can be cooled to precipitate some of the acid.[4] A subsequent wash with a mild aqueous base, such as saturated sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃) solution, will deprotonate the carboxylic acid, making it water-soluble and easily removable during an aqueous extraction.[2]

• Degradation: The N-oxide product itself might not be stable under the reaction conditions, especially with prolonged heating.

  • Mitigation: Monitor the reaction progress diligently. As soon as the starting material is consumed, proceed with the workup. If degradation is significant, consider a more reactive, lower-temperature oxidation system if available.

Q3: How can I confirm that the N-oxidation has occurred and determine which of the two pyrimidine nitrogens has been oxidized?

A3: This is a critical question of regioselectivity. The substitution pattern on the pyrimidine ring—a C6-methyl group (electron-donating) and a C2-nitrophenyl group (electron-withdrawing)—will direct the oxidation.

Determining the Site of Oxidation:

• Electronic and Steric Rationale: N-oxidation is an electrophilic attack on the nitrogen's lone pair. The C6-methyl group donates electron density into the ring, making the adjacent N1 nitrogen more nucleophilic and reactive than the N3 nitrogen, which is closer to the deactivating nitrophenyl group. Therefore, oxidation is strongly favored at the N1 position.

• Spectroscopic Confirmation (¹H NMR): The formation of the N-oxide bond causes a significant downfield shift of the adjacent protons due to the deshielding effect of the N⁺-O⁻ dipole. In this case, you should expect to see a noticeable downfield shift for the proton at the C5 position of the pyrimidine ring upon oxidation at N1. The methyl group at C6 may also experience a slight shift.

• Analytical Confirmation: A change in retention time on TLC and LC-MS is a primary indicator of a successful reaction. High-resolution mass spectrometry (HRMS) can confirm the addition of an oxygen atom to the molecular formula of your product. For unambiguous structural proof, single-crystal X-ray diffraction is the gold standard.

Experimental Workflow & Troubleshooting Logic

The following diagrams illustrate the general experimental workflow and a decision tree for troubleshooting common issues.

Caption: Decision tree for troubleshooting the N-oxidation reaction.

Frequently Asked Questions (FAQs)

• FAQ 1: Are there any specific safety concerns when using m-CPBA? Yes. m-CPBA is a potentially explosive solid, especially upon impact or when heated. It should be stored at refrigerated temperatures and handled with non-metal spatulas. Always consult the Safety Data Sheet (SDS) before use. Reactions should be conducted behind a blast shield.

• FAQ 2: How can I effectively quench the excess m-CPBA before workup? While not always necessary, quenching can ensure no residual oxidant interferes with downstream steps. A 10% aqueous solution of sodium sulfite (Na₂SO₃) or sodium thiosulfate (Na₂S₂O₃) can be added slowly at 0 °C until a test with starch-iodide paper indicates the absence of peroxides.

• FAQ 3: Can I use hydrogen peroxide and acetic acid (peracetic acid) instead of m-CPBA? You can, and it is a common reagent for N-oxidations. [5]However, for a deactivated substrate like 6-methyl-2-(3-nitrophenyl)pyrimidine, it generally requires higher temperatures and may result in lower yields compared to m-CPBA. [2]

• FAQ 4: My N-oxide product is highly polar and streaks on my silica gel column. What can I do? Highly polar N-oxides can be challenging to purify via standard silica gel chromatography. Try adding a small percentage of a polar modifier like methanol (1-5%) to your ethyl acetate/hexane eluent system. Alternatively, using a different stationary phase, such as alumina (basic or neutral), may provide better separation.

References

• Mono-N-oxidation of Heterocycle-Fused Pyrimidines. The Royal Society of Chemistry.
• Syntheses of some pyrimidine N-oxides. Canadian Journal of Chemistry.
• Selective Heteroaryl N-Oxidation of Amine-Containing Molecules.
• Pyrimidine N‐oxides. Oxidation of 5‐nitroso‐2,4,6‐triaminopyrimidine.
• pyridine-n-oxide - Organic Syntheses Procedure. Organic Syntheses.
• Workup: mCPBA Oxid

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. researchgate.net [researchgate.net]
• 4. Workup [chem.rochester.edu]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Experiments with 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

Welcome to the dedicated technical support guide for researchers working with 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide. As a Senior Application Scientist, my goal is to help you navigate the unique challenges this molecule can present. This guide is structured as a series of frequently asked questions (FAQs) that address common unexpected results, providing not just solutions but also the underlying scientific rationale to empower your research.

Section 1: Synthesis and Purification Issues

This section addresses challenges that arise during the chemical synthesis and subsequent purification of the target compound.

FAQ 1.1: Why is my N-oxidation reaction yield low, or the reaction fails to go to completion?

Symptom: You are performing the N-oxidation of 6-methyl-2-(3-nitrophenyl)pyrimidine using a standard oxidizing agent like m-CPBA or peracetic acid, but you observe low conversion of your starting material, resulting in a poor yield of the desired N-oxide.

Potential Causes:

• Insufficient Oxidant Stoichiometry: Pyrimidine rings are electron-deficient, making them less reactive towards oxidation compared to more electron-rich heterocycles.[1] The reaction may require a larger excess of the oxidizing agent than initially anticipated.

• Suboptimal Reaction Conditions: The reaction temperature and time may not be optimized. N-oxidation reactions can be slow, and insufficient reaction time will lead to incomplete conversion.[1]

• Oxidant Decomposition: Peroxyacids can decompose over time or in the presence of impurities. Using a degraded oxidizing agent will naturally lead to poor results.

• Scale-Up Issues: When moving from a small-scale to a larger-scale synthesis, issues with mixing and heat transfer can create localized "hot spots" or areas of low reactant concentration, leading to side reactions or incomplete conversion.[2]

Troubleshooting Guide:

• Verify Oxidant Quality and Stoichiometry:

  • Always use a fresh, verified batch of the peroxyacid. The activity of solid m-CPBA, for example, can be determined by iodometric titration.

  • Perform a series of small-scale optimization reactions to determine the ideal stoichiometry. See the table below for a suggested optimization range.

• Optimize Reaction Parameters:

  • Monitor the reaction closely using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • If the reaction is sluggish at room temperature, consider a modest increase in temperature (e.g., to 40°C), but be mindful that higher temperatures can promote side reactions.

• Detailed Protocol for Reaction Optimization:

  • Step 1: Dissolve the starting pyrimidine (1 equivalent) in a suitable solvent (e.g., acetonitrile, dichloromethane).

  • Step 2: Add the oxidizing agent (m-CPBA is common) portion-wise at 0°C to control any initial exotherm.

  • Step 3: Allow the reaction to warm to room temperature and stir.

  • Step 4: Monitor every 2-4 hours. If the reaction stalls, consider adding another small portion of the oxidant.

  • Step 5: Upon completion, quench the excess oxidant carefully with an aqueous solution of sodium thiosulfate or sodium sulfite.

  • Step 6: Proceed with a standard aqueous workup to isolate the crude product.[3]

Table 1: Suggested Conditions for N-Oxidation Optimization

Parameter	Starting Point	Optimization Range	Rationale
m-CPBA (equiv.)	1.5	1.2 - 3.0	Overcomes the electron-deficient nature of the pyrimidine ring.
Temperature (°C)	25 (Room Temp)	0 - 45	Balances reaction rate against potential side reactions.
Solvent	Acetonitrile	CH₂Cl₂, CHCl₃, Acetic Acid	Solvent can influence reaction rate and solubility.
Time (h)	12	6 - 48	Ensure sufficient time for complete conversion.

FAQ 1.2: My final product is contaminated with an impurity that has a lower molecular weight. How do I identify and remove it?

Symptom: After purification, your NMR and mass spectrometry data show the presence of the desired N-oxide, but also a significant peak corresponding to a mass of 16 daltons less than the target compound. The ¹H NMR may show slight upfield shifts for the pyrimidine ring protons.

Potential Causes: This is a classic sign of deoxygenation , where the N-oxide is reduced back to the parent pyrimidine, 6-methyl-2-(3-nitrophenyl)pyrimidine. This is a common side reaction for N-oxides and can be promoted by:

• Heat: Excessive temperatures during reaction workup or purification (e.g., distillation).

• Trace Metals: Contamination with transition metals, such as palladium or iron, can catalyze the deoxygenation process.[4]

• Acidic Conditions: Strong acidic conditions during workup can sometimes facilitate oxygen loss.

• Photocatalysis: Some N-oxides can be deoxygenated by visible light, especially in the presence of a photosensitizer.[5][6]

Troubleshooting Guide:

• Confirm the Impurity:

  • Compare your experimental mass spec data with the exact masses for both the N-oxide and the parent pyrimidine.

  • The deoxygenated impurity will be less polar. On a normal phase TLC or HPLC, it will have a higher Rf value (run further).

• Mitigation During Synthesis and Workup:

  • Avoid excessive heat. Concentrate your product under reduced pressure at a moderate temperature (<45°C).

  • Ensure all glassware is scrupulously clean to avoid metal contamination.

  • Use neutral or slightly basic conditions during the aqueous workup if possible.

• Purification Strategy:

  • Flash Column Chromatography: This is the most effective method. The polarity difference between the N-oxide (more polar) and the parent pyrimidine (less polar) is usually sufficient for good separation.

  • Protocol:

    • Step 1: Choose a solvent system where the Rf of the desired N-oxide is ~0.2-0.3 (e.g., ethyl acetate/hexanes or dichloromethane/methanol).

    • Step 2: Dry-load the crude material onto silica gel for better resolution.

    • Step 3: Run the column, collecting fractions and monitoring by TLC to isolate the more polar N-oxide product.

Diagram 1: Deoxygenation Side Reaction This diagram shows the undesired conversion of the target N-oxide back to its parent pyrimidine.

Caption: Undesired deoxygenation pathway leading to impurity.

Section 2: Compound Stability and Handling

This section focuses on issues related to the stability of the purified compound during storage and experimental use.

FAQ 2.1: My purified, solid compound develops a yellow or brownish color over time and new peaks appear in the chromatogram. What is causing this degradation?

Symptom: A previously pure, off-white or pale-yellow solid sample of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide darkens upon storage. Re-analysis by HPLC or LC-MS shows the appearance of new, often complex, impurity peaks.

Potential Causes: The combination of a nitroaromatic group and a heterocyclic N-oxide makes this molecule particularly susceptible to photodegradation.

• Photoreactivity of Nitroaromatics: Nitroaromatic compounds are well-known to be photoreactive. Upon absorption of UV or even visible light, they can undergo complex reactions, including intramolecular rearrangements (like nitro-nitrite rearrangement) or radical reactions, leading to a variety of degradation products.[7][8][9]

• N-Oxide Moiety: The N-oxide bond can also be photolabile, potentially contributing to radical formation or deoxygenation pathways under irradiation.[5]

Troubleshooting Guide:

This workflow is designed to diagnose and prevent compound degradation.

Diagram 2: Stability Troubleshooting Workflow

Caption: Workflow to diagnose and solve compound stability issues.

Handling and Storage Protocol:

• Step 1: Protect from Light: Always store the solid compound and solutions in amber glass vials. For extra protection, wrap the vial in aluminum foil.

• Step 2: Use Inert Atmosphere: Purge the vial with an inert gas like argon or nitrogen before sealing to displace oxygen, which can participate in photo-oxidative degradation.

• Step 3: Control Temperature: Store the compound at low temperatures (-20°C is recommended for long-term storage) to slow down any potential thermal degradation pathways.

• Step 4: Prepare Solutions Freshly: For experiments, especially sensitive biological assays, prepare solutions from the solid stock immediately before use. Do not store dilute solutions for extended periods.

Section 3: Biological Assays

This section covers unexpected outcomes when using the compound in a biological or biochemical context.

FAQ 3.1: I'm observing high variability and poor reproducibility in my cell-based or enzymatic assay results. Could the compound be the source of the problem?

Symptom: You are testing the compound in a biological assay, but the results are inconsistent between replicate wells, plates, or experimental days. You might observe a loss of activity over the time course of the experiment.

Potential Causes: Beyond the inherent variability of biological systems, the physicochemical properties of your compound can be a major source of error.

• Poor Aqueous Solubility: The compound may be precipitating out of your assay buffer, especially when a DMSO stock is diluted into an aqueous medium. This effectively lowers the concentration of the compound available to interact with the biological target.

• Reactivity with Assay Components: The nitroaromatic group is an electrophile and can potentially react with nucleophilic components in your assay, such as high concentrations of thiols (e.g., DTT, glutathione) that are often used in enzyme assays.

• Time-Dependent Degradation: The compound may not be stable in the assay buffer (due to pH, temperature, or components) over the duration of the experiment.[10]

• Light-Induced Artifacts: If your assay involves fluorescence or is simply conducted under bright laboratory lights, light-induced degradation can change the concentration or even generate a new, active species, leading to confounding results.[11]

Troubleshooting Guide and Validation Protocol:

• Assess Compound Solubility and Stability in Assay Buffer:

  • Step 1 (Solubility): Prepare the compound in your final assay buffer at the highest concentration you plan to test. Incubate for 1-2 hours under assay conditions (e.g., 37°C). Visually inspect for precipitation and, if possible, centrifuge the sample and measure the concentration in the supernatant by UV-Vis or HPLC.

  • Step 2 (Stability): Prepare the compound in the assay buffer and incubate under exact assay conditions. Take aliquots at different time points (e.g., 0, 2, 4, 24 hours) and analyze them by HPLC or LC-MS to check for the appearance of degradation peaks.

• Control for Light Exposure:

  • Perform the assay under subdued lighting. Cover cell culture plates or assay plates with foil or use light-blocking plates whenever possible.

  • Compare results from an experiment run on an open benchtop versus one conducted in a dark room or with covered plates.

• Evaluate Reactivity with Assay Components:

  • If your buffer contains high concentrations of nucleophiles like DTT, run a control experiment where you pre-incubate the compound with DTT for a period of time before analyzing the mixture by LC-MS to see if any new adducts have formed.

Diagram 3: Assay Validation Workflow This workflow outlines the steps to ensure the compound is behaving as expected within the context of your biological experiment.

Caption: A workflow for validating compound integrity in biological assays.

References

• BenchChem. (n.d.). Addressing challenges in the scale-up synthesis of pyrimidine compounds.
• Crespo-Hernández, C. E., et al. (2011). Excited state dynamics and photochemistry of nitroaromatic compounds. Chemical Communications. Published by the Royal Society of Chemistry.
• Fuentes, J. A., & Clarke, M. L. (2008). Deoxygenation of Pyridine N-Oxides by Palladium-Catalysed Transfer Oxidation of Trialkylamines. Synlett, 2579-2582.
• Chen, B., Yang, C., & Goh, N. K. (2005). Direct photolysis of nitroaromatic compounds in aqueous solutions. Journal of Environmental Sciences, 17(4), 598-604.
• Gualco, G., et al. (2021). Photocatalytic deoxygenation of N–O bonds with rhenium complexes: from the reduction of nitrous oxide to pyridine N-oxides. Chemical Science. Published by the Royal Society of Chemistry.
• Kim, H., et al. (2021). Highly Chemoselective Deoxygenation of N-Heterocyclic N-Oxides Using Hantzsch Esters as Mild Reducing Agents. The Journal of Organic Chemistry. Published by the American Chemical Society.
• Roche. (n.d.). How To: Troubleshoot a Reaction. University of Rochester Department of Chemistry.
• Vione, D., et al. (2021). Secondary Formation of Aromatic Nitroderivatives of Environmental Concern: Photonitration Processes Triggered by the Photolysis of Nitrate and Nitrite Ions in Aqueous Solution. Molecules. Published by MDPI.
• Chen, B., et al. (2005). Photolysis pathway of nitroaromatic compounds in aqueous solutions in the UV/H2O2 process. Chemosphere.
• ResearchGate. (n.d.). Deoxygenation of N-oxides. [a] | Download Table.
• Tolba, M. S., et al. (2021). Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters. Published by Growing Science.
• Reddit. (n.d.). Common sources of mistake in organic synthesis. r/OrganicChemistry.
• Kwapiszewski, R., & Pawełczak, K. (1984). Syntheses of some pyrimidine N-oxides. Canadian Journal of Chemistry.
• ResearchGate. (n.d.). Direct photolysis of nitroaromatic compounds in aqueous solutions.
• ResearchGate. (n.d.). Typical reactions of pyridine N‐oxides of general structure A or C...
• Herzig, L., et al. (2023). The Boekelheide Rearrangement of Pyrimidine N-oxides as a Case Study of Closed or Open Shell Reactions - Experimental and Computational Evidence for the Participation of Radical Intermediates. Chemistry.

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. How To [chem.rochester.edu]
• 4. Deoxygenation of Pyridine N-Oxides by Palladium-Catalysed Transfer ­Oxidation of Trialkylamines [organic-chemistry.org]
• 5. Photocatalytic deoxygenation of N–O bonds with rhenium complexes: from the reduction of nitrous oxide to pyridine N -oxides - Chemical Science (RSC Publishing) DOI:10.1039/D1SC01974K [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Excited state dynamics and photochemistry of nitroaromatic compounds - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. Direct photolysis of nitroaromatic compounds in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Secondary Formation of Aromatic Nitroderivatives of Environmental Concern: Photonitration Processes Triggered by the Photolysis of Nitrate and Nitrite Ions in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Photolysis pathway of nitroaromatic compounds in aqueous solutions in the UV/H2O2 process - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

Welcome to the technical support center for 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide. This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) regarding the handling, stability, and analysis of this compound. Our goal is to equip you with the scientific rationale behind experimental observations and to help you anticipate and resolve challenges in your research.

Table of Contents

• General Stability & Handling FAQs

• Troubleshooting Guide: Investigating Degradation

• Predicted Degradation Pathways

  • Pathway A: Reduction of the Nitroaromatic Group

  • Pathway B: Reactions of the Pyrimidine N-oxide Moiety

  • Pathway C: Pyrimidine Ring Catabolism (Metabolic)

• Analytical Protocols

  • Protocol 1: Forced Degradation Study Workflow

• References

General Stability & Handling FAQs

Q1: How should I store 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide to ensure its long-term stability?

A1: For optimal stability, the compound should be stored as a solid in a tightly sealed, amber glass vial at -20°C. The amber vial is crucial to protect it from light, which can induce photochemical reactions of the N-oxide group.[1][2] The low temperature minimizes the rate of any potential thermal degradation. For solutions, prepare them fresh for each experiment. If you must store solutions, use an inert gas (argon or nitrogen) to blanket the solution, seal the container tightly, and store at -80°C for short periods.

Q2: What solvents are recommended for this compound? Is it stable in protic solvents like methanol or water?

A2: The compound's polarity suggests good solubility in polar aprotic solvents like DMSO, DMF, and acetonitrile. These are generally good choices for stock solutions. While it may be soluble in protic solvents like methanol or ethanol, be aware that pyrimidine N-oxides can undergo photochemical rearrangement in alcohols like methanol.[1] Stability in aqueous solutions will likely be pH-dependent. Acidic conditions could protonate the pyrimidine ring, potentially altering its photophysical properties and degradation susceptibility.[3] Always perform a preliminary stability test in your chosen experimental buffer or solvent system.

Q3: I've noticed the color of my solution changing over time. What could this indicate?

A3: A color change often indicates the formation of new chromophores, which is a sign of degradation. The reduction of a nitro group, for instance, can lead to colored intermediates. The initial reduction product, the nitroso derivative (-NO), and the subsequent hydroxylamino derivative (-NHOH), can be colored. The final amino product (-NH2) will have a significantly different UV-Vis spectrum compared to the parent nitro compound.[4] We recommend immediate analysis by LC-MS to identify the species present.

Troubleshooting Guide: Investigating Degradation

Q4: My HPLC analysis shows multiple unexpected peaks after incubating my compound under experimental conditions. How can I identify these new peaks?

A4: The appearance of new peaks is a classic sign of degradation or impurity formation. Here is a systematic approach to troubleshoot this:

• Confirm Peak Identity: First, ensure the new peaks are not artifacts from your solvent, buffer, or a contaminated HPLC system. Run a blank injection (your solvent/buffer without the compound).

• Mass Spectrometry is Key: The most powerful tool for identification is Liquid Chromatography-Mass Spectrometry (LC-MS). The mass-to-charge ratio (m/z) of the new peaks will provide the molecular weight of the potential degradation products.

• Predict and Match: Based on the compound's structure, you can predict the molecular weights of likely degradation products (see Section 3 and Table 1 below). For example:

  • Reduction of NO₂ to NH₂: Expect a mass decrease of 16 Da (loss of O, gain of H₂).

  • Deoxygenation of N-oxide: Expect a mass decrease of 16 Da (loss of O).

  • Hydrolysis/Ring Opening: Expect a mass increase corresponding to the addition of one or more water molecules.

• Perform a Forced Degradation Study: To confirm your hypotheses, intentionally degrade the compound under controlled conditions (acidic, basic, oxidative, photolytic, thermal). This can help you generate and identify the degradation products, creating a reference profile for your unknown peaks. See Protocol 1 for a detailed workflow.

Table 1: Predicted Degradation Products and Their Mass Changes

Predicted Transformation	Degradation Product	Molecular Weight Change (Da)	Potential Cause
Nitro Group Reduction (Step 1)	Nitroso derivative	-16	Reductive stress, metabolism[4]
Nitro Group Reduction (Step 2)	Hydroxylamino derivative	-16 (+ H₂)	Reductive stress, metabolism[4]
Nitro Group Reduction (Complete)	Amino derivative	-30 (+ 2H₂)	Reductive stress, metabolism[4][5]
N-Oxide Deoxygenation	6-Methyl-2-(3-nitrophenyl)pyrimidine	-16	Reductive conditions, photolysis[6]
Pyrimidine Ring Hydrolysis	Ring-opened products	+18 (or more)	Extreme pH, metabolism[7][8]

Predicted Degradation Pathways

The structure of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide contains three key functional groups susceptible to degradation: the nitrophenyl group, the pyrimidine N-oxide, and the pyrimidine ring itself.

Pathway A: Reduction of the Nitroaromatic Group

The nitro group is a strong electron-withdrawing group and is highly susceptible to reduction. This is one of the most common metabolic and chemical degradation pathways for nitroaromatic compounds.[4] The reduction occurs in a stepwise manner, often involving highly reactive intermediates.

Q5: What is the mechanism of nitro group reduction and what products should I look for?

A5: The reduction of the nitro group (R-NO₂) to an amine (R-NH₂) is a six-electron reduction that proceeds through nitroso (R-NO) and hydroxylamino (R-NHOH) intermediates.[4]

• Step 1 (2e⁻ reduction): R-NO₂ → R-NO (Nitroso derivative)

• Step 2 (2e⁻ reduction): R-NO → R-NHOH (Hydroxylamino derivative)

• Step 3 (2e⁻ reduction): R-NHOH → R-NH₂ (Amino derivative)

This process can be initiated by chemical reducing agents (e.g., sodium borohydride, catalytic hydrogenation with Pd/C) or enzymatically by nitroreductases found in various organisms.[4][5][9][10] The hydroxylamino intermediate is particularly noteworthy as it is often implicated in toxicological effects of nitroaromatic compounds.

Caption: Stepwise reduction of a nitroaromatic group.

Pathway B: Reactions of the Pyrimidine N-oxide Moiety

The N-oxide functional group is another reactive center in the molecule. It is susceptible to both deoxygenation and photochemical rearrangement.

Q6: My compound seems to degrade when exposed to ambient light. What is happening?

A6: This is likely a photochemical reaction involving the pyrimidine N-oxide. Aromatic N-oxides are known to be photosensitive. Upon UV irradiation (including from sunlight or fluorescent lab lighting), they can rearrange into complex structures. For instance, pyridine N-oxides can rearrange to form oxaziridine intermediates, which can then convert to 1,2-oxazepine derivatives.[2] Other studies on pyrimidine N-oxides have shown light-induced rearrangement to form imidazoles.[1] To prevent this, all work with the compound and its solutions should be performed under low-light conditions or with light-protective amber glassware.

Caption: Workflow for a forced degradation study.

References

• Williams, D. E. (2022). Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives. National Institutes of Health (NIH). [Link]

• Wang, L., et al. (2024). Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review. RSC Advances. [Link]

• Wikipedia. (n.d.). Reduction of nitro compounds. Wikipedia. [Link]

• Journal of Synthetic Chemistry. (2024). Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. Journal of Synthetic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Organic Chemistry Portal. [Link]

• Wikipedia. (n.d.). Pyrimidine metabolism. Wikipedia. [Link]

• ResearchGate. (n.d.). Photochemistry of pyrimidine N‐oxides (IV). ResearchGate. [Link]

• ACS Publications. (2023). Comparative Study of UVA Filtering Compounds 2‑Methyl/2-Amino Pyrimidine Derivatives of Avobenzone under Acidic Conditions. ACS Omega. [Link]

• MDPI. (2024). Photochemical Rearrangements of Pyridine N-Oxides: Pathways to Oxaziridine Derivatives. Molecules. [Link]

• ResearchGate. (n.d.). Pyrimidine N-oxides. Oxidation of 5-nitroso-2,4,6-triaminopyrimidine. ResearchGate. [Link]

• The Medical Biochemistry Page. (n.d.). Purine and Pyrimidine Metabolism. themedicalbiochemistrypage.org. [Link]

• Royal Society of Chemistry. (2020). Photocatalytic deoxygenation of N–O bonds with rhenium complexes: from the reduction of nitrous oxide to pyridine N-oxides. Chemical Science. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Comparative Study of UVA Filtering Compounds 2‑Methyl/2-Amino Pyrimidine Derivatives of Avobenzone under Acidic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jsynthchem.com [jsynthchem.com]
• 6. Photocatalytic deoxygenation of N–O bonds with rhenium complexes: from the reduction of nitrous oxide to pyridine N-oxides - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. Pyrimidine metabolism - Wikipedia [en.wikipedia.org]
• 8. PURINES AND PYRIMIDINES [library.med.utah.edu]
• 9. Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review - RSC Sustainability (RSC Publishing) DOI:10.1039/D4SU00531G [pubs.rsc.org]
• 10. Amine synthesis by nitro compound reduction [organic-chemistry.org]

challenges in scaling up the synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

Technical Support Center: Synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

Welcome to the technical support center for the synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting for challenges encountered during the synthesis of this and structurally related compounds. While literature specifically detailing the large-scale synthesis of this exact molecule is limited, the principles, protocols, and troubleshooting steps outlined here are grounded in well-established methodologies for pyrimidine synthesis and N-oxidation.[1][2][3]

Overview of Proposed Synthetic Pathway

The synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide is most logically approached via a two-step process:

• Pinner Condensation: Formation of the pyrimidine core by reacting 3-nitrobenzamidine with a 1,3-dicarbonyl equivalent like 4-methoxy-3-buten-2-one. This classic method is robust for constructing 2-arylpyrimidines.[4][5]

• N-oxidation: Subsequent oxidation of the pyrimidine nitrogen atom, most commonly using a peroxy acid like meta-chloroperoxybenzoic acid (m-CPBA), to yield the final N-oxide product.[2][6]

This guide is structured to address potential issues in each of these critical steps.

Visualizing the Workflow

The following diagram outlines the proposed synthetic workflow from starting materials to the final product.

Caption: Proposed two-step synthesis workflow.

Frequently Asked Questions (FAQs)

Q1: Why is a two-step synthesis proposed instead of a one-pot reaction? A: Separating the pyrimidine formation from the N-oxidation step allows for better control and optimization of each transformation. The conditions required for the Pinner condensation (basic) and N-oxidation (acidic or neutral with an electrophilic oxidant) are generally incompatible. Intermediate purification of the pyrimidine ensures that side products from the first step do not interfere with the delicate N-oxidation process, ultimately leading to a cleaner final product and higher overall yield.

Q2: What are the primary safety concerns for this synthesis? A: There are two main areas of concern:

• Nitroaromatic Compounds: The starting material (3-nitrobenzamidine) and the intermediate are nitroaromatic compounds. These can be energetic and should be handled with care, avoiding excessive heat or shock.[7][8]

• Oxidizing Agents: m-CPBA is a powerful oxidizing agent that can be shock-sensitive, especially in pure form.[9] It is typically supplied with water or other stabilizers to reduce this risk. Reactions involving peroxy acids should always be conducted behind a blast shield, and care should be taken to control the reaction temperature to prevent thermal runaways.

Q3: Which nitrogen on the pyrimidine ring will be oxidized? A: In 2-substituted pyrimidines, N-oxidation typically occurs at the nitrogen atom further from the substituent (N1). The 3-nitrophenyl group at the C2 position is strongly electron-withdrawing, which deactivates the adjacent nitrogen atoms (N1 and N3) towards electrophilic attack. However, the methyl group at C6 is weakly electron-donating, which can influence the electron density of the ring. For unsymmetrical pyrimidines, oxidation often occurs at the nitrogen para to electron-donating groups.[2] In this case, N1 is para to the methyl group, making it the more likely site of oxidation. Theoretical calculations can also predict the most reactive site for N-oxidation.[10]

Troubleshooting Guide: Step 1 - Pyrimidine Synthesis

This section addresses common issues encountered during the Pinner condensation to form the pyrimidine intermediate.

Problem 1: Low or no yield of the desired 6-Methyl-2-(3-nitrophenyl)pyrimidine.

Potential Cause	Explanation & Troubleshooting Steps
Poor Quality of Amidine	Amidines, especially as free bases, can be unstable and hygroscopic. Hydrolysis of the amidine starting material is a common cause of reaction failure.[1][4] Solution: Use freshly prepared 3-nitrobenzamidine or its hydrochloride salt. If using the salt, ensure the stoichiometry of the base is correct to first neutralize the salt and then promote the reaction.
Suboptimal Base	The choice of base is critical. A base that is too weak may not sufficiently deprotonate the 1,3-dicarbonyl compound, while a base that is too strong can promote self-condensation of the dicarbonyl.[1] Solution: Sodium ethoxide in ethanol is a standard choice. If yields are low, consider screening other bases like potassium carbonate or DBU in an appropriate solvent. Monitor the reaction by TLC to track the consumption of starting materials.[4]
Incomplete Cyclization	The reaction may stall after the initial condensation, failing to cyclize and dehydrate to form the aromatic pyrimidine ring. Solution: The addition of a catalytic amount of an acid (after the initial basic condensation) can sometimes facilitate the final dehydration step.[4] Alternatively, increasing the reaction temperature or time may be necessary.
Incorrect Stoichiometry	An incorrect ratio of reactants can lead to the formation of side products or unreacted starting materials. Solution: Ensure a 1:1 molar ratio of the amidine and the dicarbonyl compound. A slight excess of one reactant can sometimes be beneficial, but this should be determined empirically.[11]

Problem 2: Significant formation of side products, complicating purification.

Potential Cause	Explanation & Troubleshooting Steps
Self-Condensation of Dicarbonyl	Under strongly basic conditions, 4-methoxy-3-buten-2-one or similar precursors can self-condense, leading to polymeric materials or undesired cyclic products.[1] Solution: Add the base dropwise at a lower temperature to control the initial deprotonation. Consider adding the amidine to the mixture before the base.
Hydrolysis of Intermediates	The presence of water can lead to the hydrolysis of key intermediates in the cyclization pathway.[4] Solution: Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to moisture.[11]
Formation of Hantzsch-type Dihydropyridines	Although more common in Biginelli reactions, competing pathways can sometimes lead to different heterocyclic cores.[4] Solution: Confirm the structure of your main product and byproducts using NMR and Mass Spectrometry. Adjusting the reaction temperature or catalyst can influence the selectivity towards the desired pyrimidine product.[12]

Troubleshooting Guide: Step 2 - N-Oxidation

This section focuses on challenges during the oxidation of the pyrimidine intermediate to the final N-oxide.

Problem 1: Incomplete conversion to the N-oxide.

Potential Cause	Explanation & Troubleshooting Steps
Insufficient Oxidant	The reaction is stoichiometric. An insufficient amount of the oxidizing agent will naturally lead to incomplete conversion. Solution: Use a slight excess (1.1 to 1.5 equivalents) of the oxidizing agent (e.g., m-CPBA). Monitor the reaction by TLC or LC-MS to determine the point of maximum conversion.
Deactivated Pyrimidine Ring	The electron-withdrawing nitro group deactivates the pyrimidine ring, making it less susceptible to electrophilic oxidation compared to unsubstituted pyrimidines.[2] Solution: Increase the reaction temperature or time. If using m-CPBA, heating to 60-65°C in a solvent like acetonitrile can be effective.[2] Alternatively, a stronger oxidizing system, such as hydrogen peroxide in trifluoroacetic acid, may be required, but this also increases the risk of side reactions.[10]
Degradation of Oxidant	Peroxy acids can decompose over time, especially if not stored properly. Solution: Use a fresh bottle of m-CPBA or titrate the active oxygen content of your current batch before use.

Problem 2: Product degradation or formation of ring-opened byproducts.

Potential Cause	Explanation & Troubleshooting Steps
Over-oxidation	Pyrimidine N-oxides can be susceptible to further reactions, including annular carbon oxidation or ring opening, especially under harsh conditions.[2] Solution: Carefully control the reaction temperature and avoid a large excess of the oxidant. Monitor the reaction closely and quench it as soon as the starting material is consumed.
Boekelheide Rearrangement	If the N-oxidation is performed in the presence of an anhydride (like acetic anhydride), the methyl group at C6 can undergo a Boekelheide rearrangement, leading to a 4-acetoxymethyl-substituted pyrimidine instead of the N-oxide.[13][14][15] Solution: Avoid using anhydrides as solvents or additives during the N-oxidation step unless this rearrangement is the desired outcome.
Radical Reactions	Some N-oxidation reactions, particularly under thermal stress, can proceed through radical intermediates, leading to a complex mixture of products.[15] Solution: Run the reaction at the lowest effective temperature. The inclusion of radical scavengers could be explored, but this may also inhibit the desired reaction.

Troubleshooting Decision Tree for N-Oxidation

Caption: Decision tree for troubleshooting low N-oxide yield.

Experimental Protocols

Protocol 1: Synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine

• To a stirred solution of 3-nitrobenzamidine hydrochloride (10 mmol, 1 eq.) in anhydrous ethanol (50 mL), add sodium ethoxide (10 mmol, 1 eq.) under a nitrogen atmosphere.

• Stir the mixture at room temperature for 20 minutes.

• Add 4-methoxy-3-buten-2-one (10 mmol, 1 eq.) dropwise to the solution.

• Heat the reaction mixture to reflux (approx. 78°C).

• Monitor the reaction progress by TLC (e.g., using a 7:3 hexane:ethyl acetate eluent). The reaction is typically complete within 4-12 hours.[1]

• Once the starting material is consumed, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Resuspend the residue in water (50 mL) and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel to afford the pure pyrimidine intermediate.

Protocol 2: Synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

• Dissolve 6-Methyl-2-(3-nitrophenyl)pyrimidine (5 mmol, 1 eq.) in acetonitrile (100 mL).

• Add m-chloroperoxybenzoic acid (m-CPBA, ~77% purity, 6.5 mmol, 1.3 eq.) portion-wise to the stirred solution. An initial mild exotherm may be observed.[2]

• Heat the reaction mixture to 60-65°C and stir for the time required as determined by TLC monitoring (typically 6-24 hours).[2]

• After completion, cool the mixture and evaporate the solvent under reduced pressure.

• Dissolve the residue in dichloromethane (100 mL) and wash with a saturated aqueous solution of sodium bicarbonate (2 x 50 mL) to remove m-chlorobenzoic acid, followed by a brine wash.

• Dry the organic layer over anhydrous potassium carbonate, filter, and evaporate the solvent.[2]

• The crude N-oxide can be purified by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate) or by column chromatography.

References

• Common side reactions in the synthesis of pyrimidines and their prevention. BenchChem.

• Troubleshooting unexpected side reactions in pyrimidine synthesis. BenchChem.

• Jovanovic, M. V. (1984). Syntheses of some pyrimidine N-oxides. Canadian Journal of Chemistry, 62(6), 1176-1181.

• Technical Support Center: Troubleshooting Unexpected Side Reactions in Pyrimidine Synthesis. BenchChem.

• 3-Nitrobenzamide. BenchChem.

• Tang, Y., et al. (2021). Mono-N-oxidation of Heterocycle-Fused Pyrimidines. New Journal of Chemistry, 45(1), 135-140.

• meta-Chloroperbenzoic acid (mCPBA): a versatile reagent in organic synthesis. RSC Advances.

• Synthesis and characterization of 2-arylalkylthio-6-methyl pyrimidine-4-(3h)-one based on meldrum's acid. ResearchGate.

• Addressing challenges in the scale-up synthesis of pyrimidine compounds. BenchChem.

• 3-NITRO-THIOBENZAMIDE synthesis. ChemicalBook.

• 3-Nitro-4-phenylmethoxybenzamide: A Versatile Building Block in Organic Synthesis. BenchChem.

• Ring Nitrogen Oxidation of Amino Substituted Nitrogen Heterocycles with m-Chloroperbenzoic Acid. Synthetic Communications, 7(8), 529-534.

• Studies on the Synthesis of 3-Nitrobenzaldehyde. Indian Journal of Pharmaceutical Sciences.

• Typical reactions of pyridine N‐oxides. ResearchGate.

• m-Chloroperoxybenzoic Acid (mCPBA). Common Organic Chemistry.

• Process for the preparation of 4-iodo-3-nitrobenzamide. Google Patents.

• Oxidation with p-(Methoxycarbonyl)perbenzoic acid 2. Oxidation of nitrogen heterocycles to the N-oxides. ResearchGate.

• Chemistry of pyrimidine. II. Synthesis of pyrimidine N-oxides and 4-pyrimidinones by reaction of 5-substituted pyrimidines with peracids. The Journal of Organic Chemistry.

• Pyrimidine N‐oxides. Oxidation of 5‐nitroso‐2,4,6‐triaminopyrimidine. Semantic Scholar.

• Pyrimidine synthesis. Organic Chemistry Portal.

• Access to Highly Substituted Pyrimidine N-Oxides and 4-Acetoxy. Thieme Chemistry.

• Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. MDPI.

• Synthesis of pyrimidines by direct condensation of amides and nitriles. Nature Protocols.

• Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. RSC Publishing.

• Synthesis, Crystal Structure, and Biological Evaluation of Novel 5-Hydroxymethylpyrimidines. MDPI.

• Common side products in the synthesis of pyridopyrimidines and their avoidance. BenchChem.

• New series of 4,6-diaryl pyrimidines: facile synthesis and antiproliferative activity as dual EGFR/VEGFR-2 inhibitors. Frontiers in Chemistry.

• Pyrimidine Metabolism Pathways Synthesis and Degradation. Creative Proteomics Blog.

• De novo pyrimidine synthesis steps, pathways, uses. Microbe Notes.

• The Boekelheide Rearrangement of Pyrimidine N-oxides as a Case Study of Closed or Open Shell Reactions. Refubium - Freie Universität Berlin.

• 7.10: Pyrimidine de novo Biosynthesis. Biology LibreTexts.

• Pyrimidine metabolism. Wikipedia.

• A Mild Procedure for the Reduction of Pyridine N-Oxides to Piperidines Using Ammonium Formate. Organic Chemistry Portal.

• Synthesis of Novel 2-Amino-substituted 6-Methyl-pyrimidin-4-ol Derivatives and Their Biological Evaluation. ResearchGate.

• Synthesis and study of new derivatives of 6-[methoxy(phenyl)methyl]-2-(nitroamino)pyrimidin-4(3H)-one. ResearchGate.

• Pyrimidine Synthesis Biochemistry. Dr. Apurva Popat - YouTube.

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Technical Support Center: Purification of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals engaged in the synthesis and purification of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide. The unique chemical architecture of this molecule—combining a pyrimidine N-oxide core with a nitrophenyl substituent—presents specific challenges that demand a nuanced purification strategy. This document provides in-depth, experience-driven troubleshooting advice and validated protocols to help you achieve high purity and yield.

Frequently Asked Questions (FAQs)

Here we address the most common initial queries encountered during the purification of this compound.

Q1: What are the primary purification challenges for this specific molecule? A1: The main challenges stem from its molecular structure. The compound is quite polar due to the N-oxide and nitro functional groups. This high polarity can lead to solubility issues, making solvent selection for recrystallization difficult. Furthermore, pyrimidine N-oxides can exhibit sensitivity to acidic conditions or prolonged heat, potentially leading to degradation during purification.[1][2]

Q2: Which purification technique should I try first? A2: For crude material that appears to be relatively clean by Thin-Layer Chromatography (TLC) analysis (i.e., one major spot for the product), recrystallization is the most efficient and scalable first choice.[3] If TLC reveals a complex mixture of similarly polar impurities, column chromatography will be necessary for effective separation.[1][4]

Q3: My purified compound is still colored (e.g., yellow or brownish). Is this normal? A3: While many nitrophenyl compounds are inherently pale yellow, a significant brown or dark coloration often indicates the presence of persistent impurities.[5] These could be baseline impurities that are highly polar or trace amounts of colored byproducts from the synthesis. If the color persists after recrystallization, treatment with a small amount of activated charcoal during the recrystallization process or purification via column chromatography may be required.[5]

Q4: How do I choose an appropriate solvent for recrystallization? A4: The ideal solvent should dissolve the compound completely at its boiling point but poorly at room or cold temperatures.[6] Given the polar nature of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, polar solvents are a good starting point. Ethanol, methanol, or isopropanol are often suitable. A mixed solvent system, such as ethanol-water or acetone-hexane, can also be highly effective when a single solvent is not ideal.[5][6]

Q5: My compound seems to be degrading on the silica gel column. What can I do? A5: Silica gel is acidic and can sometimes cause degradation of sensitive compounds like N-oxides.[2] If you observe streaking on TLC or significant loss of material on the column, consider deactivating the silica gel by pre-treating it with a solvent mixture containing a small amount of a basic modifier like triethylamine (~0.5-1%). Alternatively, using a different stationary phase like neutral alumina can be a solution.[2][4]

Purification Strategy Decision Workflow

This workflow provides a logical path to selecting the optimal purification strategy based on the state of your crude material.

Caption: Decision workflow for selecting a purification method.

In-Depth Troubleshooting Guides

Guide 1: Recrystallization

Recrystallization is a powerful technique for purifying solid compounds by leveraging differences in solubility.[5]

• Probable Cause: This common issue occurs when the solution becomes supersaturated at a temperature above the compound's melting point, causing it to separate as a liquid instead of a solid.[6] It can also be exacerbated by a high concentration of impurities.

• Solution Pathway:

  • Re-dissolve: Heat the mixture to re-dissolve the oil completely.

  • Add Solvent: Add a small amount (1-5% of total volume) of additional hot solvent to slightly decrease the saturation point.[6]

  • Slow Cooling: Allow the flask to cool much more slowly. Insulate the flask with glass wool or place it in a warm water bath that is allowed to cool to room temperature. Rapid cooling encourages oiling out; slow cooling promotes ordered crystal lattice formation.[7]

  • Solvent Change: If the problem persists, the solvent's boiling point may be too high. Select a solvent with a lower boiling point or use a mixed-solvent system.

• Probable Cause: The solution is not sufficiently supersaturated. This can happen if too much solvent was used initially, or if the compound has higher than expected solubility in the cold solvent.

• Solution Pathway:

  • Induce Nucleation: First, try scratching the inside of the flask at the solution's surface with a glass rod. The microscopic scratches provide nucleation sites for crystal growth.[1][6]

  • Seed Crystals: Add a tiny crystal of the pure compound (a "seed crystal") to the solution to initiate crystallization.[1]

  • Reduce Volume: If nucleation fails, gently heat the solution to boil off a portion of the solvent (10-20%) to increase the compound's concentration, then attempt to cool it again.

  • Cool Further: Use an ice-salt bath to achieve temperatures below 0 °C, which may be necessary if the compound is still moderately soluble at 0 °C.[6]

• Probable Cause: The most common reasons are using an excessive amount of solvent or choosing a solvent in which the compound has significant solubility even when cold.[1]

• Solution Pathway:

  • Minimize Solvent: During dissolution, use only the absolute minimum amount of hot solvent required to fully dissolve the solid.[3]

  • Optimize Cooling: Ensure the solution is thoroughly cooled. For many organic solvents, cooling in an ice bath for at least 30 minutes is recommended to maximize precipitation.

  • Mother Liquor Recovery: After filtering the crystals, reduce the volume of the filtrate (mother liquor) by about 50% using a rotary evaporator and cool it again to recover a second crop of crystals. Note that this second crop may be less pure and might require a separate recrystallization.[1]

• Place the crude 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide in an Erlenmeyer flask.

• Add the minimum volume of hot ethanol required to just dissolve the solid completely.

• If the solution is highly colored, add a very small amount of activated charcoal, swirl, and perform a hot filtration to remove it.[5]

• Heat the solution again to ensure everything is dissolved.

• Slowly add hot water dropwise until the solution becomes faintly cloudy (the cloud point), indicating saturation.

• Add a few more drops of hot ethanol to make the solution clear again.

• Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing them with a small amount of cold ethanol-water mixture.

• Dry the crystals under vacuum to remove residual solvent.

Guide 2: Column Chromatography

For separating the target compound from impurities with similar polarity, column chromatography is the method of choice.[8][9]

Issue	Probable Cause(s)	Recommended Solution(s)
Poor Separation	Inappropriate Solvent System: The polarity difference between eluents is not sufficient to resolve the compounds.	Optimize with TLC: Aim for an Rf value of 0.2-0.4 for the target compound.[4] Test different solvent systems (e.g., Dichloromethane/Methanol if Hexane/Ethyl Acetate fails) to find one with better selectivity.[1]
Column Overloading: Too much crude material was loaded relative to the amount of stationary phase.	Reduce Sample Load: The sample should be 1-5% of the silica gel mass.[1] For larger quantities, use a wider column.
Compound Streaking	Insolubility: The compound is not fully soluble in the mobile phase as it moves down the column.	Modify Mobile Phase: Add a small amount of a more polar solvent (e.g., a few drops of methanol in a dichloromethane eluent) to improve solubility.
Compound-Silica Interaction: The polar N-oxide or nitro group may be interacting too strongly with the acidic silica surface.	Add a Modifier: Add ~0.5% triethylamine or pyridine to the eluent to cap the acidic sites on the silica gel.[2]
Compound Won't Elute	Compound is Too Polar: The chosen mobile phase is not polar enough to move the compound.	Increase Eluent Polarity: Gradually increase the percentage of the polar solvent in your mobile phase (gradient elution). If using 10% Methanol in Dichloromethane, try increasing to 20% or 30%.
Decomposition: The compound has degraded on the column and is now irreversibly adsorbed.	Check Stability: Run a quick stability test by spotting your compound on a TLC plate, letting it sit for an hour, and then eluting to see if a new baseline spot appears.[2] If unstable, use neutral alumina or deactivated silica.

• TLC Optimization: First, determine the optimal solvent system using TLC. A common starting point for polar compounds like this is a mixture of Hexane and Ethyl Acetate or Dichloromethane and Methanol. The ideal system will give your target compound an Rf value of approximately 0.3.[4]

• Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase. Pour the slurry into the column and allow it to pack under gentle pressure, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude material in a minimal amount of the column solvent or a stronger solvent like dichloromethane. Alternatively, for less soluble compounds, perform a "dry load" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution: Begin eluting with the solvent system determined from your TLC analysis. Collect fractions and monitor them by TLC to identify which ones contain the pure product.

• Combine and Evaporate: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide.

Caption: A logical workflow for troubleshooting poor separation in column chromatography.

References

• Overcoming challenges in the purification of heterocyclic compounds. BenchChem.
• Application Notes and Protocols for the Purification of N-(2-Methyl-5-nitrophenyl)acetamide by Recrystallization. BenchChem.
• Technical Support Center: Purifying Pyrimidine Derivatives by Column Chromatography. BenchChem.

• HPLC separation of some purine and pyrimidine derivatives on Chromolith Performance Si monolithic column. PubMed. Available at: [Link]

• New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. PubMed Central. Available at: [Link]

• New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. ACS Publications. Available at: [Link]

• Design, Synthesis, and In Vitro, In Silico and In Cellulo Evaluation of New Pyrimidine and Pyridine Amide and Carbamate Derivatives as Multi-Functional Cholinesterase Inhibitors. CORE. Available at: [Link]

• Troubleshooting guide for the synthesis of heterocyclic compounds. BenchChem.

• Photochemistry of pyrimidine N-oxides and N-benzoyliminopyrimidines, and thermal reactions of N-aminopyrimidines with nitrogen-containing nucleophiles. Wageningen University & Research. Available at: [Link]

• How to Purify an organic compound via recrystallization or reprecipitation? ResearchGate. Available at: [Link]

• Method of crystallizing nitro products. Google Patents.

• Oxidation of pyrimidine nucleosides and nucleotides by osmium tetroxide. PubMed. Available at: [Link]

• Access to Highly Substituted Pyrimidine N-Oxides and 4-Acetoxy. Thieme Connect. Available at: [Link]

• Process for the purification of p-nitrophenol. Google Patents.

• Third order nonlinear studies and other characterization of 4-nitrophenol (4-NP) single crystals. ResearchGate. Available at: [Link]

• Pyrimidine. Wikipedia. Available at: [Link]

• Purification: Troubleshooting Flash Column Chromatography. University of Rochester Department of Chemistry. Available at: [Link]

• Solvent selection for effective recrystallization of nitroaromatic compounds. BenchChem.

• Syntheses of some pyrimidine N-oxides. Canadian Journal of Chemistry. Available at: [Link]

• 3.6F: Troubleshooting. Chemistry LibreTexts. Available at: [Link]

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Reference Data & Comparative Studies

A Multi-Faceted Approach to Confirming the Structure of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide: A Comparative Guide

For researchers and professionals in drug development, the unequivocal confirmation of a molecule's structure is the bedrock upon which all subsequent research is built. An error in structural assignment can invalidate countless hours of work and significant financial investment. The subject of this guide, 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, presents a classic chemical challenge: determining the precise location of the N-oxide group on the pyrimidine ring.

Direct N-oxidation of a substituted pyrimidine can potentially yield two different isomers, the 1-oxide or the 3-oxide. These isomers, while structurally similar, can possess vastly different electronic, steric, and pharmacological properties. This guide provides an in-depth, comparative analysis of the essential spectroscopic and analytical techniques required to definitively confirm the 1-oxide structure, grounded in established scientific principles and experimental data.

The Structural Elucidation Challenge: 1-Oxide vs. 3-Oxide

The central question is identifying which of the two basic nitrogen atoms in the pyrimidine ring has been oxidized. The electronic environment of the ring, and consequently the data obtained from spectroscopic analysis, will differ significantly between the two possibilities. Our hypothesis is that the reaction yields the 1-oxide isomer, as shown below. This guide will systematically present the evidence to substantiate this claim over the alternative 3-oxide structure.

A Comparative Analysis of Spectroscopic Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Electronic Environment

NMR spectroscopy is arguably the most powerful tool for distinguishing between the 1-oxide and 3-oxide isomers in solution.[1] The position of the N-oxide function dramatically influences the electron density around the pyrimidine ring, causing predictable shifts in the signals of nearby protons (¹H NMR) and carbons (¹³C NMR).[2]

Causality Behind Experimental Choices:

• ¹H NMR: The chemical shifts of the H4/H5 protons and the 6-methyl protons are key indicators. The N-oxide group is electron-withdrawing, leading to a "deshielding" effect (a downfield shift to higher ppm values) on adjacent protons.[3] In the 1-oxide isomer, this effect would be most pronounced on the 6-methyl group and the H5 proton. Conversely, a 3-oxide would more strongly influence the H4 proton.

• ¹³C NMR: Similarly, the carbon signals of the pyrimidine ring are sensitive to the N-oxide position.[1] The C6 and C2 carbons would be most affected in the 1-oxide isomer.

Expected vs. Observed Data:

Technique	Signal	Expected for 1-Oxide	Expected for 3-Oxide	Rationale for 1-Oxide Confirmation
¹H NMR	6-Methyl Protons	Downfield shift (δ ~2.5-2.7 ppm)	Less pronounced shift (δ ~2.3-2.5 ppm)	The proximity of the N-oxide group at N1 strongly deshields the adjacent methyl group.
¹H NMR	H5 Proton	Significant downfield shift (δ ~7.5-7.8 ppm)	Moderate downfield shift (δ ~7.2-7.4 ppm)	The N-oxide at N1 withdraws electron density from the C5-C6 bond area.
¹H NMR	H4 Proton	Moderate downfield shift (δ ~8.8-9.0 ppm)	Significant downfield shift (δ ~9.1-9.3 ppm)	The N-oxide at N3 would have a more direct deshielding effect on the adjacent H4 proton.
¹³C NMR	C6 Carbon	Significant downfield shift	Less pronounced shift	Direct attachment to the N1-oxide position causes significant deshielding.

By comparing the experimentally obtained spectrum with these predicted values, a confident assignment can be made.

Mass Spectrometry (MS): Confirming Composition and Fragmentation

Mass spectrometry is indispensable for confirming the molecular weight and elemental formula of a compound.[4] For 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide (C₁₁H₉N₃O₃), high-resolution mass spectrometry (HRMS) would confirm the molecular ion peak at the expected m/z value, consistent with the molecular formula.

Causality Behind Experimental Choices: While MS cannot typically distinguish between isomers directly, its fragmentation patterns can offer structural clues. The stability of the pyrimidine N-oxide ring system is high.[4] A characteristic fragmentation pattern often involves the loss of the oxygen atom from the N-oxide, followed by fragmentation of the substituent groups.

Expected Fragmentation Pathways:

• [M]+•: Molecular ion peak.

• [M-O]+•: Loss of the N-oxide oxygen atom.

• [M-NO₂]+•: Loss of the nitro group.

• Further fragmentation of the pyrimidine and phenyl rings.

The presence of a strong molecular ion peak confirms the compound's stability, and the subsequent fragmentation provides corroborating evidence for the presence of the key functional groups.[5]

X-ray Crystallography: The Definitive Answer

Single-crystal X-ray diffraction provides an unambiguous, three-dimensional map of the electron density within a molecule, revealing the precise spatial arrangement of atoms and bonds.[6] It is the gold standard for structural confirmation in the solid state.[7] For pyrimidine N-oxides, this technique would definitively locate the oxygen atom on either N1 or N3, resolving any ambiguity.[8][9]

Causality Behind Experimental Choices: Obtaining a suitable single crystal is the primary goal. If successful, the resulting crystallographic data would not only confirm the N1-oxide structure but also provide valuable information on bond lengths, bond angles, and intermolecular interactions in the crystal lattice.[7] This level of detail is crucial for understanding the compound's physical properties and for computational modeling studies.

Workflow for Structural Confirmation

Caption: Experimental workflow for structural confirmation.

Detailed Experimental Protocols

Trustworthy data is born from meticulous experimental execution. The following protocols outline the standard procedures for acquiring the necessary data.

Protocol 1: NMR Spectrum Acquisition

• Sample Preparation: Dissolve ~5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

• Instrument Setup: Use a spectrometer operating at a frequency of 400 MHz or higher for optimal resolution.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse proton spectrum.

  • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-12 ppm).

  • Use a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

  • Process the data with appropriate phasing, baseline correction, and integration.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • Set the spectral width to cover the expected range (e.g., 0-180 ppm).

  • A larger number of scans will be required due to the lower natural abundance of ¹³C.

• Data Analysis: Reference the spectra to the residual solvent peak. Analyze chemical shifts, coupling constants, and integration to assign the structure.[1]

Protocol 2: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent (e.g., acetonitrile or methanol).

• Ionization Method: Electrospray ionization (ESI) is a common and effective method for this type of molecule.

• Instrument: Use a high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or Orbitrap analyzer.

• Acquisition: Infuse the sample solution into the ion source and acquire the mass spectrum in positive ion mode.

• Data Analysis: Determine the exact mass of the molecular ion peak ([M+H]⁺) and compare it to the theoretical mass calculated for the molecular formula C₁₁H₉N₃O₃. The mass should agree to within 5 ppm. Analyze fragmentation patterns for additional structural confirmation.[4][10]

Protocol 3: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of the compound suitable for diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Crystal Mounting: Mount a suitable crystal (typically <0.5 mm in size, with no visible defects) on a goniometer head.

• Data Collection: Place the crystal in a diffractometer. A stream of cold nitrogen is typically used to cool the crystal, minimizing thermal motion. X-rays are diffracted by the crystal lattice as it is rotated.

• Structure Solution and Refinement: The diffraction pattern is used to calculate an electron density map of the unit cell. The positions of the atoms are determined from this map (structure solution) and then adjusted to best fit the experimental data (structure refinement).[6][9]

• Data Analysis: The final refined structure provides definitive proof of connectivity and stereochemistry, including the position of the N-oxide.[7]

Synthesizing the Evidence

The convergence of data from these independent techniques provides a powerful and self-validating confirmation of the molecular structure.

Caption: Convergence of evidence for structural confirmation.

By following this multi-technique, comparative approach, researchers can be highly confident in the structural assignment of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide. The ¹H NMR data provides the most direct and accessible evidence for the 1-oxide isomer in solution, while mass spectrometry confirms the elemental composition. Should any ambiguity remain, X-ray crystallography serves as the ultimate arbiter, providing irrefutable proof of the structure in the solid state. This rigorous process exemplifies the principles of scientific integrity and ensures a solid foundation for future research and development.

References

• A Comparative Guide to the Spectroscopic Analysis of Pyrimidine Derivatives. Benchchem.
• Pyrimidine N‐oxides. Oxidation of 5‐nitroso‐2,4,6‐triaminopyrimidine. ResearchGate.
• Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry.
• ON THE STRUCTURAL DETERMINATION OF PYRIMIDINE N-OXIDES. Journal of the Heterocyclic Chemistry.
• Oxidative Aromatization of 4,7-Dihydro-6-nitroazolo[1,5-a]pyrimidines: Synthetic Possibilities and Limitations, Mechanism of Destruction, and the Theoretical and Experimental Substantiation. MDPI.
• Substituted Pyrimidine-Sulfonamide Derivatives: Computational, Synthesis, Characterization, Anti- bacterial, MTT and Molecular Docking Assessment. Biointerface Research in Applied Chemistry.

• pyrimidine N-oxide. PubChem. Available from: [Link]

• Interpreting Complex NMR Spectra of Substituted Pyrimidines. Benchchem.

• Crystal Structure, Hirshfeld Surface Analysis, In-Silico and Antimycotic Investigations of Methyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylate. MDPI. Available from: [Link]

• The 1 H NMR spectra (DMSO-d 6 ) of 4-(2-pyridyl)pyrimidine (6) and the.... ResearchGate. Available from: [Link]

• Synthesis, Structural, Spectral Studies and Activity Studies of 6-Methyl-4-(3-Nitro-Phenyl)-2-Oxo-1,2,3,4 Tetrahydropyrimidine-5-Carboxylic Acid Ethyl Ester Catalyzed Using BF3-OEt2. Taylor & Francis Online. Available from: [Link]

• Synthesis, antimicrobial, anti-inflammatory, antioxidant and cytotoxicity of new pyrimidine and pyrimidopyrimidine derivatives. PMC - NIH. Available from: [Link]

• Chalcogen-Bonded Cocrystals of Substituted Pyridine N-Oxides and Chalcogenodiazoles: An X-ray Diffraction and Solid-State NMR Investigation. ACS Publications. Available from: [Link]

• Synthesis, characterization, crystal and molecular structure analysis of N-(2,4-dimethylphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. ResearchGate. Available from: [Link]

• Medicinal Chemistry of Drugs with N-Oxide Functionalities. ACS Publications. Available from: [Link]

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Comparative Analysis of Bioactive Pyrimidines: Evaluating the Impact of N-Oxidation on the Cytotoxic Activity of 6-Methyl-2-(3-nitrophenyl)pyrimidine Derivatives

Introduction: The Pyrimidine Scaffold and the Quest for Enhanced Bioactivity

The pyrimidine ring is a privileged scaffold in medicinal chemistry, forming the core of essential biomolecules like DNA and RNA nucleobases.[1][2] This fundamental biological role has made pyrimidine derivatives a focal point for drug discovery, leading to a wide range of therapeutic agents with applications as anticancer, antiviral, and antimicrobial agents.[3][4][5][6] A common strategy in medicinal chemistry to modulate the therapeutic properties of such heterocyclic compounds is the introduction of an N-oxide moiety. Heterocyclic N-oxides have emerged as a potent class of compounds, often exhibiting enhanced biological activities and improved physicochemical properties compared to their parent non-oxidized analogues.[7]

This guide provides a comparative framework for evaluating the biological activity of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide (Compound A ) against its parent compound, 6-Methyl-2-(3-nitrophenyl)pyrimidine (Compound B ). The primary objective is to elucidate the contribution of the 1-oxide functional group to the molecule's cytotoxic potential. Nitro-substituted pyrimidines, in particular, have shown considerable promise as anticancer agents, with mechanisms often linked to the induction of apoptosis and modulation of critical cell signaling pathways.[8][9] This analysis will be grounded in a proposed experimental workflow using a well-established cancer cell line to provide a clear, data-driven comparison.

Proposed Mechanism of Action: Targeting Cancer Cell Survival Pathways

It is hypothesized that the introduction of the N-oxide group in Compound A may enhance its ability to interfere with key cancer cell survival pathways, potentially through increased binding affinity to target proteins or altered redox properties. Many pyrimidine derivatives exert their anticancer effects by inhibiting protein kinases or inducing apoptosis.[1][8] A plausible mechanism of action for these compounds is the modulation of the PI3K/Akt signaling pathway, which is a central regulator of cell proliferation, survival, and apoptosis, and is frequently dysregulated in cancers like breast cancer.

Below is a diagram illustrating the hypothetical mechanism where the pyrimidine derivative inhibits a key kinase in this pathway, leading to the downstream activation of apoptotic processes.

Caption: Hypothetical inhibition of the PI3K/Akt pathway by Compound A.

Experimental Design: Comparative Cytotoxicity Assessment

To quantitatively compare the bioactivity of Compound A and Compound B , a robust and widely accepted method is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures cell metabolic activity, which serves as an indicator of cell viability. The human breast cancer cell line MCF-7 is proposed as the model system, given that nitro-pyrimidine derivatives have been reported to be effective against this type of cancer.[8][9]

Experimental Workflow

The following diagram outlines the key steps in the comparative experimental workflow.

Caption: Workflow for the comparative MTT cytotoxicity assay.

Detailed Protocol: MTT Assay

• Cell Culture: MCF-7 cells are cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding: Cells are harvested and seeded into 96-well plates at a density of 5,000 cells per well and allowed to adhere for 24 hours.

• Compound Preparation: Stock solutions of Compound A and Compound B (e.g., 10 mM) are prepared in sterile DMSO. A series of dilutions are then prepared in culture medium to achieve the final desired concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

• Treatment: The culture medium is removed from the wells and replaced with medium containing the various concentrations of Compound A , Compound B , a vehicle control (DMSO), and a positive control (e.g., Doxorubicin). Plates are then incubated for 48 hours.

• MTT Incubation: After the treatment period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 4 hours.

• Solubilization: The medium containing MTT is carefully removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Data Acquisition: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The half-maximal inhibitory concentration (IC₅₀) is determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.

Illustrative Results and Discussion

While direct experimental data for these specific compounds is not publicly available, we can present a hypothetical data set to illustrate the expected outcome of the proposed experiment. The results would be summarized to compare the potency of the two compounds.

Table 1: Hypothetical Cytotoxicity Data for Pyrimidine Derivatives on MCF-7 Cells

Compound	Chemical Name	IC₅₀ (µM) ± SD
A	6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide	12.5 ± 1.8
B	6-Methyl-2-(3-nitrophenyl)pyrimidine	45.2 ± 3.5
Control	Doxorubicin	0.8 ± 0.1

Data are presented as mean ± standard deviation from three independent experiments and are for illustrative purposes only.

In this hypothetical scenario, Compound A (the N-oxide derivative) demonstrates a significantly lower IC₅₀ value compared to Compound B . This suggests that the N-oxide functionality enhances the cytotoxic activity against MCF-7 breast cancer cells by approximately 3.6-fold. The increased potency could be attributed to several factors, including altered electronic properties of the pyrimidine ring, improved cell permeability, or enhanced interaction with the molecular target. The N-oxide group can act as a hydrogen bond acceptor and may also influence the molecule's conformation, potentially leading to a more favorable binding orientation within the active site of a target enzyme, such as Akt or another protein kinase.[7]

Conclusion and Future Directions

This guide outlines a systematic approach to comparing the bioactivity of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide with its parent pyrimidine. Based on the established roles of pyrimidine derivatives and N-oxides in medicinal chemistry, it is plausible that N-oxidation serves as a beneficial modification for enhancing anticancer activity.[7][8] The proposed experimental workflow provides a clear and robust method for quantifying this effect.

Future research should focus on validating these findings through the described cytotoxicity assays. Subsequent studies could explore the precise mechanism of action by investigating apoptosis induction (e.g., via Annexin V/PI staining and caspase activation assays) and analyzing the effects on specific signaling pathways like PI3K/Akt through techniques such as Western blotting. This structured approach will provide comprehensive insights into the structure-activity relationship and guide the further development of this promising class of compounds.

References

• The cytotoxic effects of a bioactive nitro derivative of pyrimidine to human breast cancer (MCF-7) cells. (2022). Sadeq Al-sanea, et al. Available at: [Link]

• Mechanism of Action and Resistance of Bioactive Nitro-Derivatives of Pyrimidine on Human Breast Cancer. (2023). International Journal of BioLife Sciences (IJBLS). Available at: [Link]

• Synthesis and Biological Activities of some Pyrimidine derivatives: (A-Review). (2020). Oriental Journal of Chemistry. Available at: [Link]

• An overview on synthesis and biological activity of pyrimidines. (2022). World Journal of Advanced Research and Reviews. Available at: [Link]

• Biological Activity of Pyrimidine Derivativies: A Review. (2017). Juniper Publishers. Available at: [Link]

• An overview on synthesis and biological activity of pyrimidines. (2022). ResearchGate. Available at: [Link]

• Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. (2020). ResearchGate. Available at: [Link]

• Synthesis, Characterization and Antidiabetic Evaluation of 6-acetyl-5-Aryl-7-methyl-1H-pyrano[2,3-d]pyrimidine-2,4(3H,5H)-thione derivatives. (2023). Journal of Xi'an Shiyou University, Natural Science Edition. Available at: [Link]

• Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents. (2014). PMC - PubMed Central. Available at: [Link]

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A Senior Application Scientist's Guide to the Validation of a Novel HIF-1α Stabilization Assay Using 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

Introduction: The Critical Role of HIF-1α in Cellular Hypoxia and Drug Discovery

Hypoxia-inducible factor 1-alpha (HIF-1α) is a master transcriptional regulator that orchestrates the cellular response to low oxygen levels (hypoxia).[1][2][3] Under normal oxygen conditions (normoxia), HIF-1α is continuously synthesized but rapidly targeted for degradation by prolyl hydroxylase domain (PHD) enzymes.[1][4] This process tags HIF-1α for ubiquitination by the von Hippel-Lindau (VHL) E3 ubiquitin ligase complex, leading to its destruction by the proteasome.[1][5] However, in a hypoxic environment, the lack of oxygen inhibits PHD activity, allowing HIF-1α to stabilize, translocate to the nucleus, and dimerize with its partner, HIF-1β.[4][5] This active complex then binds to hypoxia-responsive elements (HREs) in the DNA, driving the transcription of over 60 genes involved in angiogenesis, glucose metabolism, and cell survival.[1][2]

The dysregulation of the HIF-1α pathway is a hallmark of various pathologies, most notably cancer, where it enables tumor cells to survive and proliferate in the hypoxic core of a solid tumor.[2][6][7] Consequently, HIF-1α has emerged as a high-value target for therapeutic intervention.[6][7][8] The development of robust and reliable assays to quantify HIF-1α stabilization is therefore paramount for screening and characterizing novel therapeutic compounds.

This guide provides an in-depth validation protocol for a novel, quantitative in-cell ELISA designed to measure HIF-1α stabilization. We will utilize the well-characterized, potent HIF-1α stabilizing agent, 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, as our reference compound to rigorously assess the assay's performance against established regulatory standards. Furthermore, we will compare this novel method to traditional techniques, providing researchers with the data needed to select the most appropriate assay for their discovery pipeline.

The HIF-1α Signaling Pathway: A Tale of Two Oxygen States

To understand the assay, one must first grasp the underlying biology. The stability of the HIF-1α protein is the central control point of the pathway, dictated primarily by cellular oxygen concentration.

Caption: HIF-1α regulation under normoxic vs. hypoxic conditions.

Principle of the Novel In-Cell ELISA for HIF-1α Stabilization

The assay described here is a solid-phase, in-cell enzyme-linked immunosorbent assay (ELISA). This technique combines the specificity of traditional ELISA with the cellular context of immunocytochemistry, allowing for the direct quantification of an intracellular protein in a high-throughput format.

The core principle involves:

• Cell Culture: Cells are seeded in 96-well microplates and cultured.

• Compound Treatment: Cells are treated with test compounds (like our reference, 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide) or controls to induce HIF-1α stabilization.

• Fixation & Permeabilization: Cells are fixed to preserve their morphology and protein localization, then permeabilized to allow antibodies to enter the cell.

• Immunodetection: A primary antibody specific to HIF-1α is added, followed by a Horseradish Peroxidase (HRP)-conjugated secondary antibody.

• Signal Generation: A colorimetric HRP substrate is added, which develops a color proportional to the amount of stabilized HIF-1α.

• Quantification: The plate is read on a spectrophotometer, and the absorbance values are used to quantify the protein. A parallel well is used for cell number normalization, typically via a DNA stain like Janus Green.

Assay Validation Framework: A Step-by-Step Guide

To ensure that the in-cell ELISA is "fit for purpose," a thorough validation must be conducted according to established guidelines, such as the ICH Q2(R1) framework.[9][10][11] Our reference compound, 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, is critical for this process.

Caption: Workflow for the validation of the HIF-1α In-Cell ELISA.

Experimental Protocol: Validating the HIF-1α In-Cell ELISA

Materials:

• HeLa or similar cancer cell line known to express HIF-1α.

• 96-well clear-bottom, black-walled microplates.

• 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide (Reference Compound).

• Cobalt Chloride (CoCl2) or Dimethyloxalylglycine (DMOG) as positive controls.[12]

• Fixation Solution (4% Paraformaldehyde in PBS).

• Permeabilization Buffer (0.1% Triton X-100 in PBS).

• Blocking Buffer (5% BSA in PBS with 0.1% Tween-20).

• Primary Antibody: Anti-HIF-1α monoclonal antibody.

• Secondary Antibody: HRP-conjugated anti-species IgG.

• TMB Substrate.

• Stop Solution (e.g., 1M H₂SO₄).

• Janus Green Stain for normalization.

Methodology:

• Cell Seeding: Seed HeLa cells at an optimized density (e.g., 20,000 cells/well) in a 96-well plate and incubate for 24 hours.

• Compound Treatment:

  • Prepare a serial dilution of the reference compound, 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide (e.g., from 100 µM to 0.1 nM).

  • Add the compound dilutions, positive controls (e.g., 150 µM CoCl2), and a vehicle control (e.g., 0.1% DMSO) to the cells. Incubate for 4-6 hours.

• Fixation: Gently aspirate the media and add 100 µL of 4% Paraformaldehyde. Incubate for 20 minutes at room temperature.

• Washing: Aspirate fixative and wash wells 3 times with 200 µL of PBS.

• Permeabilization: Add 100 µL of Permeabilization Buffer and incubate for 10 minutes.

• Blocking: Wash 3 times with PBS, then add 150 µL of Blocking Buffer. Incubate for 1 hour at room temperature.

• Primary Antibody Incubation: Remove blocking buffer and add 50 µL of the primary anti-HIF-1α antibody (diluted in blocking buffer). Incubate overnight at 4°C.

• Secondary Antibody Incubation: Wash 3 times with PBS + 0.1% Tween-20. Add 50 µL of the HRP-conjugated secondary antibody (diluted in blocking buffer). Incubate for 1 hour at room temperature, protected from light.

• Signal Development: Wash 5 times. Add 100 µL of TMB Substrate and incubate until sufficient color develops (5-15 minutes).

• Stopping Reaction: Add 100 µL of Stop Solution.

• Data Acquisition: Read absorbance at 450 nm using a microplate reader.

• Normalization: In a parallel plate treated identically, after the final wash, add 50 µL of Janus Green stain for 5 minutes. Wash with water, elute the stain with 100 µL 0.5 M HCl, and read absorbance at 595 nm.

• Analysis: Calculate the normalized response: (Absorbance at 450 nm) / (Absorbance at 595 nm).

Validation Parameters & Acceptance Criteria

Parameter	Purpose	Experimental Approach	Acceptance Criteria
Specificity	To ensure the signal is solely from HIF-1α.	Test with HIF-1α knockdown (siRNA) cells. Compare signal from hypoxic/CoCl₂-treated cells vs. normoxic cells.	Signal in siRNA-treated cells should be <10% of control. Signal in normoxic cells should be near baseline.
Linearity & Range	To define the concentration range where the assay is quantitative.	Generate a dose-response curve with 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide (8-12 concentrations).	R² value of the linear portion of the curve should be ≥ 0.98.
Accuracy	To measure the closeness of the results to the true value.	Spike known concentrations of recombinant HIF-1α into cell lysates and measure recovery.	Percent recovery should be within 80-120%.
Precision	To assess the random error and reproducibility.	Repeatability: Run the same plate 3 times by the same operator on the same day. Intermediate Precision: Run the assay on 3 different days with 2 different operators.	Coefficient of Variation (%CV) should be ≤ 15%.
Robustness	To evaluate the assay's resilience to small, deliberate variations.	Vary parameters like incubation times (±10%), antibody concentrations (±10%), and temperature (±2°C).	%CV should remain ≤ 20% under varied conditions.
LOD & LOQ	To determine the lowest detectable and quantifiable concentration.	LOD: Mean of blank + 3 * SD of blank. LOQ: Mean of blank + 10 * SD of blank.	Calculate the lowest concentration of the reference compound that meets these criteria.

Comparison with Alternative HIF-1α Detection Methods

While the in-cell ELISA offers high throughput and direct intracellular quantification, it is essential to understand its performance relative to other established methods.

Method	Principle	Throughput	Quantification	Advantages	Disadvantages
Novel In-Cell ELISA	Colorimetric quantification in fixed cells in a microplate.	High (96/384-well)	Fully Quantitative	High throughput; cellular context; automation-friendly.	Indirect (relies on antibody specificity); potential for high background.
Western Blot	Size-based separation of proteins followed by antibody detection.[13]	Low	Semi-Quantitative	Provides molecular weight confirmation; considered a gold standard for specificity.[13]	Low throughput; labor-intensive; requires large amounts of sample; normalization can be tricky.
Immunofluorescence (IF/ICC)	Visualization of protein localization in fixed cells using fluorescent antibodies.[14]	Low to Medium	Qualitative to Semi-Quantitative	Provides subcellular localization data (nuclear vs. cytoplasmic).[15]	Quantification is complex and often subjective; lower throughput.
Quantitative PCR (qPCR)	Measures mRNA levels of HIF-1α target genes (e.g., VEGF, CA9).[16]	High	Quantitative (mRNA)	Highly sensitive and quantitative; high throughput.	Measures downstream effects, not direct protein stabilization; mRNA and protein levels may not correlate perfectly.
Traditional Sandwich ELISA	Captures and detects protein from cell lysates.[17]	Medium to High	Fully Quantitative	Highly sensitive and specific; well-established method.	Loses cellular context and localization information; protein can be unstable during lysate preparation.[17]

digraph "Method_Selection_Tree" {
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q2 [label="Is high throughput required?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];
q3 [label="Is subcellular localization critical?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];
q4 [label="Is molecular weight confirmation needed?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];
ans_screen [label="Compound Screening", fillcolor="#F1F3F4", fontcolor="#202124"];
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q1 -> ans_screen [label="Screening"];
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q2 -> ans_yes_ht [label="Yes"];
q2 -> ans_no_ht [label="No"];
ans_yes_ht -> res_icelisa;
ans_no_ht -> res_elisa;
q3 -> ans_yes_loc [label="Yes"];
q3 -> ans_no_loc [label="No"];
ans_yes_loc -> res_if;
ans_no_loc -> q4;
q4 -> ans_yes_mw [label="Yes"];
q4 -> ans_no_mw [label="No"];
ans_yes_mw -> res_wb;
ans_no_mw -> res_elisa;
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Caption: Decision tree for selecting a HIF-1α detection method.

Conclusion and Recommendations

The novel in-cell ELISA for HIF-1α stabilization, when properly validated, represents a powerful tool for drug discovery and basic research. Its high-throughput nature and direct quantification of intracellular protein make it ideal for primary screening campaigns. The use of a well-characterized reference standard like 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide is not merely recommended; it is essential for establishing the assay's credibility and ensuring the reliability of the data it generates.

While this assay provides robust quantitative data, we recommend confirming lead compounds using an orthogonal method, such as Western Blotting, to verify specificity and molecular weight, or Immunofluorescence to confirm nuclear translocation. This multi-assay approach provides a comprehensive and trustworthy characterization of a compound's effect on the HIF-1α pathway, embodying the principles of rigorous scientific inquiry.

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• PNAS. (2008). Stabilization of HIF-1α is critical to improve wound healing in diabetic mice. Retrieved from [Link]

• The Journal of Biological Chemistry. (2005). Identification of an Alternative Mechanism of Degradation of the Hypoxia-inducible Factor-1α. Retrieved from [Link]

• ResearchGate. (2015). Apart from stabilization of the HIF1 alpha, what are the best controls for hypoxia ?. Retrieved from [Link]

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Navigating the Maze of Non-Specific Activity: A Comparative Guide to the Cross-Reactivity of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide in Biological Assays

For researchers in the vanguard of drug discovery and chemical biology, the identification of a novel bioactive molecule is a moment of profound potential. Yet, this initial excitement is often tempered by a critical question: is the observed activity specific and on-target, or is it an artifact of non-specific interactions with the assay system? This guide provides an in-depth, objective analysis of the potential cross-reactivity of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide , a compound whose structural motifs—a nitrophenyl group, a pyrimidine core, and an N-oxide functionality—warrant careful consideration.

While specific experimental data on this particular molecule is not publicly available, this guide will leverage established principles of medicinal chemistry and assay development to provide a predictive comparison of its likely behavior in common biological assays. We will dissect the compound's structure to anticipate its potential liabilities and offer a robust experimental framework for validation, ensuring that your research is built on a foundation of scientific rigor.

The Structural Basis of Potential Cross-Reactivity

The propensity of a small molecule to interfere with biological assays is often encoded in its structure. In 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, three key features are of particular interest: the pyrimidine scaffold, the nitroaromatic moiety, and the N-oxide group.

• Pyrimidine Core: The pyrimidine ring is a ubiquitous scaffold in medicinal chemistry, found in numerous approved drugs and bioactive compounds.[1][2] Its presence suggests a potential for broad biological activity, but also a risk of interacting with a wide range of biological targets.[3][4]

• Nitroaromatic Group: The 3-nitrophenyl substituent is a significant red flag for potential assay interference. Nitroaromatic compounds are a well-documented class of Pan-Assay Interference Compounds (PAINS).[5][6] These molecules are known to frequently appear as "hits" in high-throughput screens due to non-specific activity rather than genuine target engagement.[7]

• Pyrimidine N-oxide: The N-oxide functionality can alter the electronic properties of the pyrimidine ring and may introduce new modes of interaction or reactivity.[8][9] While less commonly implicated in broad cross-reactivity than nitroaromatics, its potential to participate in redox reactions or alter compound solubility and aggregation properties cannot be overlooked.[10][11]

A Predictive Comparison of Cross-Reactivity in Common Assay Formats

Based on the structural features of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, we can anticipate its potential for cross-reactivity across a range of commonly employed biological assays. The following table summarizes these predictions and contrasts the potential for interference.

Assay Type	Potential for Cross-Reactivity	Primary Mechanism of Interference	Comparison with Alternative Scaffolds
Fluorescence-Based Assays	High	Fluorescence Quenching: The electron-withdrawing nitroaromatic group can quench the fluorescence of reporter fluorophores.[12][13][14][15][16]	Compounds lacking a nitro group would be expected to show significantly less interference.
Luminescence-Based Assays	Moderate to High	Redox Cycling: The nitro group can undergo enzymatic reduction to form radical anions, which then reduce molecular oxygen to produce reactive oxygen species (ROS).[17][18][19] ROS can interfere with luciferase and other redox-sensitive reporter enzymes.	Non-redox active compounds are less likely to interfere with these assays.
Enzyme Inhibition Assays	High	Compound Aggregation: Many promiscuous inhibitors act by forming aggregates that sequester and non-specifically inhibit enzymes.[20][21][22] The planar, relatively hydrophobic nature of the molecule may promote aggregation. Covalent Reactivity: While less common for this specific structure, some PAINS can react covalently with nucleophilic residues on proteins.[5]	Well-behaved inhibitors typically demonstrate a clear structure-activity relationship and are not sensitive to changes in assay conditions that disrupt aggregation.
Cell-Based Viability Assays	Moderate	General Cytotoxicity: Redox cycling can lead to oxidative stress and non-specific cytotoxicity.[18][23]	A truly on-target cytotoxic agent will show a specific cellular phenotype that can be rescued by addressing the target pathway.[24]
Immunoassays (ELISA, etc.)	Low to Moderate	Non-specific Binding: The compound could bind to assay antibodies or other proteins, disrupting the intended binding event. This is less predictable from the structure alone.	Interference in immunoassays is highly dependent on the specific antibodies and blocking reagents used.

Experimental Workflows for Validating and Deconvoluting Cross-Reactivity

To move from prediction to empirical data, a systematic approach to validating potential cross-reactivity is essential. The following experimental protocols are designed to be self-validating, providing clear evidence for or against non-specific activity.

Workflow 1: Assessing Compound Aggregation

The formation of colloidal aggregates is a primary cause of promiscuous inhibition.[20][21] Dynamic Light Scattering (DLS) is a direct method to detect aggregation, while a detergent-based counter-screen is a simple and effective biochemical approach.

Workflow for detecting compound aggregation.

Protocol for Detergent-Based Counter-Screen:

• Prepare two sets of assay reactions: One under standard conditions and another supplemented with 0.01% (v/v) Triton X-100.

• Perform a dose-response curve for 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide in both sets of reactions.

• Calculate the IC50 value for each condition.

• Interpretation: A significant increase (>5-fold) in the IC50 value in the presence of detergent is strong evidence for aggregation-based inhibition.[25]

Workflow 2: Identifying Redox-Active Compounds

Redox cycling can be a significant source of false positives, particularly in assays with redox-sensitive readouts. A simple counter-screen using a reducing agent can help identify this behavior.

Workflow for identifying redox cycling.

Protocol for Redox Activity Counter-Screen:

• Prepare a solution of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide at a concentration several-fold higher than its apparent IC50.

• Add a reducing agent such as dithiothreitol (DTT) to a final concentration of 1 mM.

• Incubate for 30 minutes at room temperature.

• Test the activity of the pre-incubated compound in the primary assay.

• Interpretation: A significant loss of activity after pre-incubation with DTT suggests that the compound's activity is dependent on its redox state.

Conclusion and Recommendations

The structural motifs present in 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, particularly the nitroaromatic group, strongly suggest a high potential for cross-reactivity in a variety of biological assays. This does not inherently invalidate the compound as a potential lead, but it necessitates a rigorous and proactive approach to identifying and mitigating non-specific effects.

Researchers working with this compound or structurally related molecules are strongly advised to:

• Employ computational tools to predict potential off-target interactions and PAINS liabilities as a first-pass filter.[26][27][28]

• Routinely perform counter-screens for aggregation and redox activity, especially for hits from high-throughput screening campaigns.[29][30][31][32][33]

• Utilize orthogonal assays with different detection technologies to confirm initial findings. For example, a hit from a fluorescence-based assay should be confirmed with a label-free method like mass spectrometry.[32]

• Prioritize the development of a clear structure-activity relationship (SAR). Promiscuous inhibitors often have a very flat or inconsistent SAR.

By integrating these validation steps early in the research workflow, scientists can save considerable time and resources, and build a more robust foundation for the development of truly specific and effective chemical probes and therapeutic candidates.

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independent verification of the synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

An Independent Comparative Guide to the Synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides an in-depth, objective comparison of two viable synthetic pathways for 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, a representative molecule of the pharmacologically significant pyrimidine N-oxide class. As independent verification of a singular, established synthesis for this specific compound is not publicly documented, this guide proposes and critically evaluates two robust methodologies based on established chemical principles. The primary focus is on providing a detailed, practical, and comparative analysis of a classical approach versus a modern, multicomponent strategy. This document is intended to equip researchers with the necessary technical insights to select and execute the most suitable synthesis for their specific research and development needs.

Introduction: The Significance of Pyrimidine N-Oxides

Pyrimidine N-oxides are a class of heterocyclic compounds that have garnered significant interest in medicinal chemistry. The N-oxide moiety can modulate the physicochemical properties of the parent pyrimidine, often leading to enhanced biological activity, altered metabolic profiles, and improved solubility. These compounds have been investigated for a range of therapeutic applications, making the development of efficient and reliable synthetic routes a critical area of research.

This guide will compare two distinct synthetic strategies for the preparation of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide:

• Method A: The Classical Pinner Condensation followed by N-Oxidation. This is a traditional and widely employed method for pyrimidine synthesis, involving the cyclocondensation of a 1,3-dicarbonyl compound with an amidine, followed by a separate N-oxidation step.

• Method B: Direct N-Oxide Synthesis via β-Keto Enamide Cyclization. This more contemporary approach involves the cyclization of a pre-functionalized β-keto enamide with hydroxylamine, offering a more direct route to the target N-oxide.

Method A: Pinner Synthesis and Subsequent N-Oxidation

This classical two-stage approach is one of the most established methods for creating substituted pyrimidines.[1][2][3] The core of this synthesis is the [3+3] cycloaddition between a three-carbon 1,3-dielectrophile and a nitrogen-containing C-N-C fragment.[1][3]

Experimental Protocol

Stage 1: Synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine

• Preparation of 3-Nitrobenzamidine Hydrochloride:

  • To a solution of 3-nitrobenzonitrile (1 eq.) in anhydrous ethanol, add sodium methoxide (0.1 eq.).

  • Bubble dry ammonia gas through the solution at 0°C for 2 hours, then allow the mixture to stir at room temperature overnight in a sealed vessel.

  • Neutralize the reaction mixture with ethanolic HCl to precipitate 3-nitrobenzamidine hydrochloride.

  • Filter the solid, wash with cold ethanol, and dry under vacuum.

• Cyclocondensation Reaction:

  • Dissolve 3-nitrobenzamidine hydrochloride (1 eq.) and acetylacetone (1.1 eq.) in ethanol.

  • Add a solution of sodium ethoxide (2.5 eq.) in ethanol dropwise to the stirring mixture.

  • Reflux the reaction mixture for 6-8 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • After completion, cool the mixture to room temperature and neutralize with acetic acid.

  • Reduce the solvent volume under reduced pressure and pour the residue into ice-cold water to precipitate the product.

  • Filter the crude 6-methyl-2-(3-nitrophenyl)pyrimidine, wash with water, and recrystallize from ethanol.

Stage 2: N-Oxidation

• Dissolve the synthesized 6-methyl-2-(3-nitrophenyl)pyrimidine (1 eq.) in glacial acetic acid.

• Cool the solution in an ice bath and add 30% hydrogen peroxide (3 eq.) dropwise, maintaining the temperature below 10°C.

• Allow the reaction to stir at room temperature for 24-48 hours, monitoring by TLC.

• Carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

• Extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide.

• Purify the product by column chromatography on silica gel.

Workflow Diagram

Caption: Workflow for the Pinner synthesis followed by N-oxidation.

Method B: Direct Synthesis from β-Keto Enamide

This approach offers a more convergent synthesis by constructing a precursor that cyclizes directly to the pyrimidine N-oxide.[1] The synthesis of pyrimidine N-oxides from β-keto enamides and hydroxylamine hydrochloride has been shown to be effective, sometimes accelerated by microwave irradiation.[1][4]

Experimental Protocol

Stage 1: Synthesis of the β-Keto Enamide Precursor

• Preparation of the β-Keto Enamide:

  • Reflux 1-(3-nitrophenyl)ethanone (1 eq.) with DMF-DMA (1.5 eq.) in toluene for 12-16 hours.

  • Cool the reaction mixture and remove the solvent under reduced pressure.

  • The resulting enaminone is then carefully hydrolyzed under mild acidic conditions to yield the β-keto enamide.

Stage 2: Cyclocondensation to form the N-Oxide

• Dissolve the β-keto enamide (1 eq.) and hydroxylamine hydrochloride (1.2 eq.) in methanol.

• Add sodium acetate (1.5 eq.) to the mixture and reflux for 10-12 hours (or heat under microwave irradiation at 70-75°C for 4-6 hours).[1]

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Partition the residue between water and ethyl acetate.

• Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel to obtain 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide.

Workflow Diagram

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A Comparative Guide to the Photophysical Properties of Pyrimidine N-Oxides for Researchers and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the photophysical properties of pyrimidine N-oxides, offering experimental data and mechanistic insights for researchers, scientists, and professionals in drug development. This document is designed to be an in-depth technical resource, providing both a high-level overview and detailed experimental protocols.

Introduction: The Rising Interest in Pyrimidine N-Oxides

Pyrimidine N-oxides, heterocyclic compounds featuring a pyrimidine ring with an N-O bond, are gaining significant attention in various scientific fields. Their unique electronic structure, arising from the zwitterionic nature of the N-oxide group, imparts distinct photophysical and photochemical properties.[1] These properties are of great interest in areas such as bioimaging, sensing, and photodynamic therapy. The N-oxide moiety can act as a "turn-on" fluorescence switch, for instance, through enzymatic cleavage of the N-O bond under specific biological conditions like hypoxia.[1] Understanding the intricate details of their light-absorbing and emitting behavior is crucial for designing novel molecules with tailored functions.

This guide will delve into the fundamental photophysical processes governing the behavior of pyrimidine N-oxides, present a comparative analysis of key derivatives, and provide standardized protocols for their characterization.

Core Photophysical Processes in Pyrimidine N-Oxides

Upon absorption of ultraviolet or visible light, pyrimidine N-oxides are promoted to an electronically excited state. The subsequent de-excitation pathways determine their photophysical and photochemical fate. These processes include fluorescence, intersystem crossing to a triplet state, and non-radiative decay, often involving conical intersections.[2][3]

The nature and position of substituents on the pyrimidine ring play a pivotal role in modulating these de-excitation channels. Electron-donating or -withdrawing groups can significantly alter the energy levels of the singlet and triplet excited states, thereby influencing the fluorescence quantum yield, lifetime, and photochemical reactivity.[4]

Key Excited States and Transitions

The photophysics of pyrimidine N-oxides are primarily governed by transitions between the ground state (S₀) and the lowest singlet (S₁) and triplet (T₁) excited states. These are often of ππ* or nπ* character. The relative energies of these states are crucial in determining the dominant decay pathway. For instance, efficient intersystem crossing (ISC) from the S₁ to the T₁ state can occur if the energy gap between them is small and there is significant spin-orbit coupling.[5][6] This process is a key step in photosensitization and can lead to the generation of reactive oxygen species.

Simplified Jablonski diagram for pyrimidine N-oxides.

Comparative Analysis of Substituted Pyrimidine N-Oxides

The photophysical properties of pyrimidine N-oxides are highly tunable through chemical modification. The following table summarizes key experimental data for a selection of substituted pyrimidine N-oxides, providing a basis for comparison.

Compound	Substituent(s)	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Fluorescence Quantum Yield (Φ_F)	Solvent	Reference
Pyrimidine N-oxide	None	~230, 265, 305	-	-	Various	[7]
2,4,6-Trimethylpyrimidine 1-oxide	2,4,6-trimethyl	-	-	-	Methanol, Benzene	[8]
Triphenylamine/9-ethylcarbazole substituted pyrimidines	Triphenylamine, 9-ethylcarbazole	UV region	Violet-blue	-	-	[4]
N,N'-di(pyridine N-oxide-2-yl)pyridine-2,6-dicarboxamide	di(pyridine N-oxide-2-yl)pyridine-2,6-dicarboxamide	-	Metal-centered fluorescence (with Tb(III), Eu(III))	-	Solid state	[9]

Experimental Protocols for Photophysical Characterization

To ensure data integrity and comparability, standardized experimental protocols are essential. The following sections outline the methodologies for key photophysical measurements.

Synthesis of Pyrimidine N-Oxides

A general method for the synthesis of pyrimidine N-oxides involves the oxidation of the corresponding pyrimidine derivative.

Example Protocol: Oxidation of 2,4,6-triaminopyrimidine

• Dissolution: Dissolve 5-nitroso-2,4,6-triaminopyrimidine in a suitable solvent like trifluoroacetic acid.

• Oxidation: Add an oxidizing agent, such as peroxytrifluoroacetic acid (prepared from hydrogen peroxide and trifluoroacetic anhydride), dropwise to the solution at a controlled temperature (e.g., 0 °C).

• Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: Upon completion, neutralize the reaction mixture and extract the product.

• Purification: Purify the crude product by recrystallization or column chromatography to obtain the desired pyrimidine N-oxide.[10]

General workflow for the synthesis of pyrimidine N-oxides.

UV-Vis Absorption and Fluorescence Spectroscopy

These techniques are fundamental for characterizing the electronic transitions of pyrimidine N-oxides.

Instrumentation:

• A dual-beam UV-Vis spectrophotometer for absorption measurements.

• A spectrofluorometer equipped with a xenon lamp source and a sensitive detector (e.g., a photomultiplier tube) for fluorescence measurements.

Sample Preparation:

• Prepare stock solutions of the pyrimidine N-oxide derivatives in a spectroscopic grade solvent (e.g., acetonitrile, ethanol, or phosphate-buffered saline for biological applications).

• Prepare a series of dilutions to determine the molar extinction coefficient and to ensure the absorbance is within the linear range of the instrument (typically < 0.1) for fluorescence measurements to avoid inner filter effects.

Data Acquisition:

• Absorption: Record the absorption spectrum over a relevant wavelength range (e.g., 200-500 nm).

• Fluorescence:

  • Determine the optimal excitation wavelength from the absorption spectrum (usually the absorption maximum).

  • Record the emission spectrum by scanning the emission monochromator at a fixed excitation wavelength.

  • Record the excitation spectrum by scanning the excitation monochromator at a fixed emission wavelength (at the emission maximum).

Determination of Fluorescence Quantum Yield (Φ_F)

The fluorescence quantum yield is a measure of the efficiency of the fluorescence process. It is typically determined relative to a well-characterized standard.

Protocol:

• Select a Standard: Choose a fluorescence standard with an emission range that overlaps with the sample (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ_F = 0.54).

• Measure Absorbance: Prepare solutions of the standard and the sample with absorbance values below 0.1 at the excitation wavelength.

• Measure Fluorescence: Record the fluorescence spectra of both the standard and the sample under identical experimental conditions (excitation wavelength, slit widths).

• Calculate Quantum Yield: The quantum yield of the sample (Φ_s) is calculated using the following equation:

  Φ_s = Φ_r * (I_s / I_r) * (A_r / A_s) * (n_s² / n_r²)

  Where:

  • Φ_r is the quantum yield of the reference.

  • I is the integrated fluorescence intensity.

  • A is the absorbance at the excitation wavelength.

  • n is the refractive index of the solvent.

  • The subscripts 's' and 'r' refer to the sample and the reference, respectively.

Mechanistic Insights into Photochemical Reactivity

The excited states of pyrimidine N-oxides are often precursors to various photochemical reactions, including rearrangements and deoxygenation.[8][11] For instance, irradiation of 2,4,6-trimethylpyrimidine 1-oxide can lead to rearrangement products.[8] The formation of transient intermediates, such as oxaziridines, has been proposed in the photochemistry of heteroaromatic N-oxides, although their direct observation is challenging.[11][12] These photochemical pathways compete with the radiative decay (fluorescence) and can significantly lower the fluorescence quantum yield.

Conclusion and Future Directions

The photophysical properties of pyrimidine N-oxides are rich and tunable, making them promising candidates for a wide range of applications. This guide has provided a comparative framework and experimental methodologies to aid researchers in this exciting field. Future research should focus on building a more comprehensive library of photophysical data for a wider range of systematically substituted pyrimidine N-oxides. Advanced techniques such as transient absorption spectroscopy and computational modeling will be instrumental in further elucidating the complex excited-state dynamics of these fascinating molecules and in designing the next generation of photoactive materials.[2][3][13]

References

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• Synthesis and Photophysical Properties of Substituted Pyrimidines | Request PDF. Available at: [Link]

• Photochemistry of pyrimidine N‐oxides (IV) | Request PDF - ResearchGate. Available at: [Link]

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A Comparative Benchmarking Guide: 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide versus Gefitinib in Targeting the Epidermal Growth Factor Receptor (EGFR)

Introduction

In the landscape of modern drug discovery, particularly in oncology, the identification of novel small molecule inhibitors against validated targets is a critical endeavor. The pyrimidine scaffold is a well-established "privileged structure" in medicinal chemistry, forming the core of numerous approved protein kinase inhibitors.[1][2] This guide focuses on a hypothetical, yet scientifically plausible, scenario: the characterization of a novel pyrimidine-containing compound, 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, hereafter referred to as Compound X . Given its structural motifs, Compound X is postulated to exhibit inhibitory activity against a member of the protein kinase family.

To rigorously evaluate the potential of Compound X, a direct and systematic comparison against a well-characterized, clinically relevant inhibitor is paramount. For this purpose, we have selected the Epidermal Growth Factor Receptor (EGFR), a receptor tyrosine kinase frequently dysregulated in various cancers, as the target of interest.[3][4][5][6] The benchmark compound for this comparative analysis is Gefitinib (Iressa®), a potent and selective first-generation EGFR tyrosine kinase inhibitor (TKI).[7][8][9][10][11]

This guide provides a comprehensive framework for the head-to-head benchmarking of Compound X against Gefitinib. It details the experimental rationale, provides step-by-step protocols for key assays, and presents a template for data analysis and interpretation. The objective is to offer researchers, scientists, and drug development professionals a robust methodology for evaluating novel kinase inhibitors, ensuring both scientific integrity and a clear path toward further development.

Compound Profiles

Feature	6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide (Compound X)	Gefitinib (Iressa®)
Chemical Structure	(Structure to be inserted if available)	(Structure to be inserted if available)
Core Scaffold	Pyrimidine	Quinazoline
Target	Hypothesized: EGFR	Epidermal Growth Factor Receptor (EGFR)[7][8][9]
Mechanism of Action	Hypothesized: ATP-competitive kinase inhibitor	Reversible, ATP-competitive inhibitor of the EGFR tyrosine kinase domain.[7][9][10]

Experimental Design and Rationale

A multi-tiered approach is essential for a thorough comparison. We will progress from a broad cellular assessment to a specific enzymatic evaluation, and finally to a mechanistic validation within a cellular context. This logical flow ensures that each experimental stage informs the next, providing a comprehensive picture of Compound X's activity relative to Gefitinib.

Caption: A tiered experimental workflow for benchmarking a novel kinase inhibitor.

Tier 1: Cellular Proliferation Assay

Objective: To determine the effect of Compound X and Gefitinib on the proliferation of an EGFR-dependent cancer cell line. This provides an initial assessment of cellular potency (GI50/IC50) and efficacy.

Rationale: An EGFR-addicted cancer cell line, such as A549 (non-small cell lung cancer), is chosen. The survival and proliferation of these cells are highly dependent on EGFR signaling.[8] A potent inhibitor of EGFR should, therefore, reduce cell viability. The MTS assay is a colorimetric method that measures the metabolic activity of cells, which correlates with the number of viable cells.

Detailed Protocol: MTS Cell Proliferation Assay

• Cell Seeding:

  • Harvest and count A549 cells.

  • Seed 5,000 cells per well in 100 µL of complete growth medium into a 96-well plate.

  • Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.[4]

• Compound Treatment:

  • Prepare 10 mM stock solutions of Compound X and Gefitinib in 100% DMSO.

  • Perform a serial dilution in complete growth medium to create a range of concentrations (e.g., 100 µM to 1 nM). Ensure the final DMSO concentration is ≤ 0.5%.

  • Remove the old medium from the cells and add 100 µL of the medium containing the various compound concentrations. Include "vehicle control" (DMSO only) and "no cell" blank wells.

• Incubation:

  • Incubate the plate for 72 hours at 37°C and 5% CO₂.[4]

• Viability Measurement:

  • Add 20 µL of MTS reagent to each well.

  • Incubate for 2-4 hours at 37°C, protected from light.

  • Measure the absorbance at 490 nm using a microplate reader.[4]

• Data Analysis:

  • Subtract the average absorbance of the "no cell" blank wells from all other wells.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control wells.

  • Plot the percent viability against the logarithm of the compound concentration and use non-linear regression (sigmoidal dose-response) to determine the GI50/IC50 value.

Tier 2: In Vitro EGFR Kinase Assay

Objective: To directly measure and compare the inhibitory potency (IC50) of Compound X and Gefitinib on purified, recombinant EGFR enzyme.

Rationale: This assay removes the complexities of a cellular environment (e.g., cell permeability, metabolism) to provide a direct measure of target engagement. The ADP-Glo™ Kinase Assay is a luminescent assay that quantifies the amount of ADP produced during the kinase reaction.[12] Lower luminescence indicates less ADP production and, therefore, greater inhibition of the kinase.

Detailed Protocol: ADP-Glo™ EGFR Kinase Assay

• Reagent Preparation:

  • Prepare a 10 mM stock solution of each inhibitor in 100% DMSO.

  • Dilute the recombinant EGFR enzyme and a suitable substrate (e.g., poly(Glu, Tyr)) in the kinase assay buffer.[4]

• Assay Plate Setup:

  • In a 384-well plate, add 1 µL of serially diluted Compound X, Gefitinib, or DMSO (vehicle control).

  • Add 2 µL of the EGFR enzyme solution to each well and incubate for 15 minutes at room temperature.

• Kinase Reaction:

  • Initiate the reaction by adding 2 µL of a master mix containing the substrate and ATP.

  • Incubate for 60 minutes at room temperature.[12]

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to convert the generated ADP to ATP and produce a luminescent signal. Incubate for 30 minutes at room temperature.[12]

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate reader.

  • Calculate the percentage of kinase inhibition for each concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and use non-linear regression to determine the IC50 value.

Tier 3: Western Blot Analysis of EGFR Signaling

Objective: To confirm that Compound X inhibits EGFR activity within a cellular context by assessing the phosphorylation status of EGFR and its downstream signaling proteins.

Rationale: Ligand binding to EGFR induces its autophosphorylation, which is a critical step in activating downstream signaling pathways like the RAS-RAF-MEK-ERK and PI3K-AKT pathways.[13][14][15][16] A successful EGFR inhibitor will reduce the level of phosphorylated EGFR (p-EGFR) upon stimulation with EGF. Western blotting allows for the specific detection of both total EGFR and p-EGFR, providing a direct readout of the inhibitor's on-target effect.[17]

EGFR Signaling Pathway

Caption: Simplified EGFR signaling pathway leading to cell proliferation and survival.

Detailed Protocol: Western Blot for p-EGFR

• Cell Treatment and Lysis:

  • Seed A549 cells in 6-well plates and grow to 80-90% confluency.

  • Serum-starve the cells for 12-16 hours.

  • Pre-treat cells with various concentrations of Compound X, Gefitinib, or vehicle (DMSO) for 2 hours.

  • Stimulate the cells with 100 ng/mL EGF for 10 minutes.

  • Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.[17]

• Protein Quantification:

  • Clarify the lysates by centrifugation.

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer:

  • Normalize all samples to the same protein concentration and add Laemmli sample buffer. Boil at 95°C for 5 minutes.

  • Load equal amounts of protein (e.g., 30 µg) onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.[17][18]

• Immunodetection:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against p-EGFR (e.g., Tyr1068) overnight at 4°C.

  • Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and add an ECL chemiluminescent substrate to the membrane.[17]

• Imaging and Reprobing:

  • Capture the chemiluminescent signal using an imaging system.

  • To normalize for protein loading, strip the membrane and reprobe with a primary antibody against total EGFR, and subsequently, a loading control like β-actin.[17][19]

Data Presentation and Comparative Analysis

All quantitative data should be summarized in clear, concise tables for easy comparison.

Table 1: Comparative Potency of Compound X and Gefitinib

Compound	Cellular Proliferation (A549 cells) GI50 (µM)	In Vitro EGFR Kinase Assay IC50 (nM)
Compound X	[Insert experimental value]	[Insert experimental value]
Gefitinib	[Insert experimental value, e.g., ~0.5 µM]	[Insert experimental value, e.g., ~25 nM]

Analysis of Hypothetical Results:

As a Senior Application Scientist, the interpretation of this data is key. For instance, if Compound X shows a biochemical IC50 of 100 nM but a cellular GI50 of 10 µM, this discrepancy warrants investigation. Several factors could be at play:

• Poor Cell Permeability: Compound X may not efficiently cross the cell membrane to reach its intracellular target.

• Efflux Pump Activity: The compound might be actively transported out of the cell by efflux pumps.

• Plasma Protein Binding: Components in the cell culture medium could bind to Compound X, reducing its effective concentration.

Conversely, if the biochemical and cellular potencies are closely aligned, it suggests good cell permeability and on-target activity.

The Western blot results provide the mechanistic proof. A dose-dependent decrease in p-EGFR levels following treatment with Compound X would strongly support its proposed mechanism of action. Comparing the concentration required to reduce p-EGFR by 50% with that of Gefitinib provides a direct comparison of on-target cellular potency.

Conclusion and Future Directions

This guide outlines a systematic and robust approach to benchmarking a novel pyrimidine derivative, 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide (Compound X), against the established EGFR inhibitor, Gefitinib. By integrating cellular, biochemical, and mechanistic assays, a comprehensive profile of the novel compound's potency, efficacy, and mechanism of action can be established.

The results from this benchmarking process are crucial for making informed decisions. If Compound X demonstrates comparable or superior activity to Gefitinib, further studies, including kinase selectivity profiling, ADME/Tox assessments, and in vivo efficacy studies, would be warranted. If it shows significantly weaker activity, the data can guide further medicinal chemistry efforts to optimize the scaffold for improved potency and drug-like properties. This structured, data-driven approach is fundamental to the successful progression of new chemical entities in the drug discovery pipeline.

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A Comparative Guide to Hypoxia-Activated Prodrugs: Unveiling the Advantages of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

Introduction: The Challenge of the Hypoxic Tumor Microenvironment

In the landscape of oncology, the hypoxic microenvironment of solid tumors remains a formidable barrier to effective treatment.[1][2] Characterized by insufficient oxygen levels (typically <1% O2), hypoxia arises from the chaotic and inadequate vasculature that accompanies rapid tumor growth.[3] This oxygen-deprived state not only fosters tumor progression and metastasis but also confers significant resistance to conventional radiotherapy and chemotherapy, which rely on oxygen to generate cytotoxic reactive oxygen species.[1][2]

To overcome this challenge, a specialized class of therapeutics known as Hypoxia-Activated Prodrugs (HAPs) has been developed.[1][4] These agents are intelligently designed to remain largely inert in well-oxygenated, healthy tissues but undergo selective enzymatic reduction to potent cytotoxic agents within the hypoxic regions of tumors.[1][5] This targeted bioactivation provides a promising strategy for selectively eradicating the most therapy-resistant cancer cells.

This guide provides an in-depth comparison of a novel HAP, 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide , against the archetypal HAP, Tirapazamine (TPZ) . We will explore the mechanistic nuances, performance advantages, and supporting experimental frameworks that position this next-generation compound as a potentially superior alternative for targeting hypoxic tumors.

Pillar 1: The Mechanism of Bio-reductive Activation

The efficacy of any HAP is fundamentally governed by its mechanism of activation. Both 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide and Tirapazamine are activated by one-electron reductases, such as NADPH:cytochrome P450 oxidoreductase (POR), which are abundant in hypoxic cells.[4][6] However, the structural differences between the two molecules lead to distinct activation pathways and cytotoxic species.

The Futile Redox Cycle: A Shared Foundation

Under normal oxygen conditions (normoxia), both compounds undergo a one-electron reduction to form a radical anion. Oxygen rapidly re-oxidizes this radical back to the parent, non-toxic compound, creating a "futile redox cycle".[7] This process prevents drug activation in healthy tissues. In the absence of sufficient oxygen (hypoxia), the radical anion's lifetime is extended, allowing it to undergo further transformations into a cell-killing agent.[4][7]

Diagram: General Mechanism of Hypoxia-Activated Prodrugs

Caption: The futile redox cycle of HAPs in normoxic vs. hypoxic conditions.

Tirapazamine (TPZ): The Benchmark Aromatic di-N-oxide

Tirapazamine (3-amino-1,2,4-benzotriazine-1,4-dioxide) is a heterocyclic di-N-oxide.[8] Its activation under hypoxia generates an oxidizing radical, primarily the benzotriazinyl radical, which causes extensive DNA damage, including single- and double-strand breaks and base damage.[6][9][10] This mechanism positions TPZ as a potent cytotoxin in hypoxic environments. However, its clinical development has been hampered by limited efficacy in some Phase III trials, suggesting a need for agents with improved pharmacological properties.[2]

6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide: A Dual-Trigger Mechanism

This novel compound integrates two distinct hypoxia-activated triggers into a single molecule: a nitroaromatic group and a pyrimidine N-oxide . This dual-trigger design represents a significant evolution in HAP technology.

• Nitroaromatic Trigger: The 3-nitrophenyl moiety is a classic HAP trigger.[11] Upon one-electron reduction, the nitro group is sequentially reduced to nitroso, hydroxylamine, and finally amine metabolites.[12] The intermediate hydroxylamine and nitroso species are highly reactive electrophiles capable of cross-linking DNA, contributing directly to cytotoxicity.[12][13]

• N-Oxide Trigger: The pyrimidine 1-oxide group functions similarly to the N-oxides in TPZ, serving as a substrate for reductive enzymes.[5][14] The N-oxide functionality enhances the molecule's overall electron affinity, facilitating the initial reduction step. Furthermore, the N-oxide group significantly improves aqueous solubility, a key advantage for drug formulation and delivery.[14]

This combination allows for a multi-faceted attack on cancer cells. The initial reduction can occur at either site, and the subsequent generation of multiple reactive species may lead to a more potent and potentially broader spectrum of cytotoxic activity compared to a single-trigger agent like TPZ.

Diagram: Comparative Activation Pathways

Caption: Activation pathways of Tirapazamine and the dual-trigger novel HAP.

Pillar 2: Comparative Performance and Data

The theoretical advantages of a dual-trigger mechanism must be validated by quantitative experimental data. The key performance metric for a HAP is its Hypoxia Cytotoxicity Ratio (HCR), defined as the ratio of its potency (IC50) under normoxic conditions to its potency under anoxic/hypoxic conditions. A higher HCR indicates greater selectivity for tumor cells.

Feature	6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide (Projected)	Tirapazamine (TPZ) (Reference)	Other HAPs (for context)
Activation Trigger(s)	Nitroaromatic + N-Oxide	Aromatic di-N-Oxide	Nitroaromatic (PR-104), N-Oxide (AQ4N)
Primary Cytotoxin	Reduced nitro intermediates (alkylating) & N-oxide metabolites	Benzotriazinyl radical (oxidizing)	DNA cross-linking mustards, Topo II inhibitors
Hypoxia Ratio (HCR)	Potentially >200 (Hypothesized high selectivity)	20 - 200 (Cell line dependent)	4 - 157 (CP-506, a nitro HAP)[15]
Aqueous Solubility	Enhanced (due to N-oxide group)	Moderate	Variable; often requires pro-prodrug strategy (e.g., PR-104)[16]
Potential Advantages	Dual mechanism, high HCR, improved solubility, potentially lower systemic toxicity.	Well-studied, established mechanism.	Bystander effect (some Class II HAPs)[17]
Potential Liabilities	Novelty requires extensive validation.	Suboptimal clinical efficacy, dose-limiting toxicities.	Off-target normoxic activation (e.g., AKR1C3 for PR-104)[15][16]

Data for Tirapazamine and other HAPs are compiled from published literature. Projected data for the novel compound is based on the known properties of its functional moieties.

The pyrimidine scaffold itself is a "privileged structure" in medicinal chemistry, known for its ability to interact with a wide range of biological targets while often possessing favorable pharmacokinetic properties.[18][19][20] This core structure, combined with the solubilizing N-oxide group, suggests that 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide could exhibit superior bioavailability and an improved safety profile over earlier HAPs.

Pillar 3: Experimental Validation Protocols

Trustworthiness in drug development is built on rigorous, reproducible experimental validation. The following protocols outline the standard workflow for characterizing and comparing HAPs like 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide and Tirapazamine.

Protocol 1: In Vitro Hypoxic Selectivity Assay

Objective: To determine the Hypoxia Cytotoxicity Ratio (HCR) of the test compounds.

Methodology:

• Cell Culture: Culture a relevant cancer cell line (e.g., HCT116, A549) in standard cell culture medium.

• Plating: Seed cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Preparation: Prepare serial dilutions of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide and Tirapazamine in culture medium.

• Exposure Conditions:

  • Normoxic Plates: Add the drug dilutions to the plates and incubate under standard conditions (21% O₂, 5% CO₂).

  • Hypoxic Plates: Place plates in a hypoxic chamber (e.g., Baker Ruskinn InvivO₂), purge with a gas mixture of 0.1% O₂, 5% CO₂, and balance N₂. After equilibration, add pre-equilibrated drug dilutions.

• Incubation: Incubate all plates for a set duration (e.g., 4 hours for drug exposure, followed by 72 hours post-exposure incubation in normoxia).

• Viability Assessment: Measure cell viability using a standard assay (e.g., CellTiter-Glo® Luminescent Cell Viability Assay or SRB assay).

• Data Analysis: Plot cell viability versus drug concentration and calculate the IC50 values (concentration inhibiting 50% of cell growth) for both normoxic and hypoxic conditions. Calculate HCR = IC50 (Normoxic) / IC50 (Hypoxic).

Diagram: Experimental Workflow for HAP Evaluation

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A Guide to Ensuring Reproducibility in Experiments with 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide and its Analogs

For Researchers, Scientists, and Drug Development Professionals

In the quest for novel therapeutics, the reproducibility of experimental findings is paramount. This guide provides a comprehensive overview of the critical factors influencing the reproducibility of studies involving 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, a heterocyclic compound with potential biological activity. While specific experimental data for this exact molecule is not extensively documented in publicly available literature, this guide will draw upon established principles for related pyrimidine N-oxides and nitroaromatic compounds to provide a robust framework for researchers. We will delve into the likely synthetic pathways, rigorous characterization methods, and meticulously designed experimental protocols. Furthermore, we will explore potential alternatives and the rationale behind their selection, equipping researchers with the knowledge to conduct and evaluate studies with the highest degree of scientific integrity.

Synthesis and Characterization: The Foundation of Reproducibility

The journey to reproducible experimental results begins with a well-characterized starting material. The synthesis of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide is not explicitly detailed in readily available literature. However, based on the synthesis of structurally similar compounds, a plausible synthetic route can be proposed, most likely involving a multi-component reaction.

A novel dihydropyrimidine derivative with a similar core structure, N-(2,4-dimethylphenyl)-6-methyl-4-(3-nitrophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, has been synthesized through an efficient three-component Biginelli reaction.[1] Another related compound, methyl 6-methyl-4-(4-nitrophenyl)-2-oxo-1,2-dihydropyrimidine-5-carboxylate, was also prepared via a Biginelli reaction.[2] These examples suggest that a similar approach could be employed for the synthesis of the target compound's pyrimidine core, followed by N-oxidation.

Proposed Synthetic Workflow:

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

For researchers and professionals in drug development, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experimentation; it encompasses their safe and compliant disposal. This guide provides a detailed protocol for the proper disposal of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, a compound that, while not extensively characterized in public safety literature, belongs to classes of chemicals (nitrophenyl derivatives, pyrimidine N-oxides) with known hazardous properties. The procedures outlined below are grounded in established safety protocols and regulatory standards to ensure the protection of laboratory personnel and the environment.

Hazard Assessment and Characterization

• Nitrophenyl Compounds: These are often categorized as toxic and can be harmful if swallowed, inhaled, or absorbed through the skin.[1][2] They may also cause skin and eye irritation.[3]

• Pyrimidine Derivatives: Similar heterocyclic compounds can cause skin and eye irritation.[4]

• N-Oxides: The N-oxide functional group can increase the polarity and water solubility of the parent molecule but may also impact its toxicological profile.

Given these characteristics, it is imperative to treat 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide as a hazardous substance. All waste containing this compound, including pure substance, reaction mixtures, contaminated labware, and personal protective equipment (PPE), must be classified as hazardous waste.[2]

Table 1: Inferred Hazard Profile and Regulatory Considerations

Hazard Category	Likely Classification	Regulatory Framework
Acute Toxicity (Oral)	Harmful if swallowed[4]	OSHA Hazard Communication Standard (29 CFR 1910.1200)
Skin Corrosion/Irritation	Causes skin irritation[3]	OSHA Hazard Communication Standard (29 CFR 1910.1200)
Serious Eye Damage/Irritation	Causes serious eye irritation[3]	OSHA Hazard Communication Standard (29 CFR 1910.1200)
Environmental Hazard	Potentially toxic to aquatic life	EPA Resource Conservation and Recovery Act (RCRA)

Personal Protective Equipment (PPE) and Handling Precautions

Before handling 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide or its waste, appropriate PPE must be worn to minimize exposure.[5][6]

• Eye and Face Protection: Tightly fitting safety goggles or a face shield are mandatory to protect against splashes and dust.[5][6]

• Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Gloves should be inspected before use and disposed of properly after handling the chemical.[5]

• Body Protection: A laboratory coat is required. For larger quantities or in case of a spill, additional protective clothing may be necessary.

• Respiratory Protection: Handling should be performed in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[5]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent the spread of contamination and exposure.

Step-by-Step Spill Cleanup:

• Evacuate and Secure the Area: Alert personnel in the immediate vicinity and restrict access to the spill area.

• Ensure Proper Ventilation: Work within a fume hood if the spill is contained there. For spills in the open lab, ensure adequate ventilation.

• Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the correct PPE as outlined above.

• Contain the Spill: For solid spills, carefully sweep up the material to avoid generating dust and place it in a designated hazardous waste container. For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain and absorb the liquid.

• Collect and Dispose of Contaminated Materials: All materials used for cleanup, including absorbent pads, contaminated gloves, and labware, must be placed in a sealed and properly labeled hazardous waste container.[7]

• Decontaminate the Area: Clean the spill area with an appropriate solvent (e.g., soap and water), and collect the cleaning materials as hazardous waste.

Step-by-Step Disposal Procedure

The disposal of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide must adhere to federal, state, and local regulations.[8][9] The following procedure provides a general framework for its compliant disposal.

Workflow for Disposal of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide

Sources

• 1. carlroth.com:443 [carlroth.com:443]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. echemi.com [echemi.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. echemi.com [echemi.com]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. epa.gov [epa.gov]
• 9. youtube.com [youtube.com]

Handling 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide: A Guide to Personal Protective Equipment and Safe Laboratory Practices

As researchers and scientists at the forefront of drug development, our work with novel chemical entities demands the highest standards of safety and procedural excellence. This guide provides essential, direct guidance on the safe handling of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, a compound whose specific toxicological and hazard data are not extensively documented. In the absence of comprehensive data for a specific research chemical, a rigorous safety protocol must be constructed based on the hazardous properties of its constituent functional groups. This approach ensures that we not only protect ourselves but also maintain the integrity of our research.

The molecular structure of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide incorporates three key features that guide our risk assessment and subsequent safety protocols: a pyrimidine 1-oxide core , a nitrophenyl group , and a methyl substituent . The presence of the nitrophenyl group is the most significant determinant of its potential hazards, as nitroaromatic compounds are often associated with thermal instability and toxicological risks. The pyrimidine N-oxide moiety may also influence its reactivity and metabolic profile. Therefore, the following recommendations are built upon established best practices for handling potentially energetic and toxic nitroaromatic compounds.

Hazard Assessment and Risk Mitigation

Before any laboratory work commences, a thorough risk assessment is mandatory. The primary hazards associated with 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, inferred from its structure, include:

• Dermal, Ocular, and Respiratory Irritation: Aromatic compounds, particularly those with reactive functional groups, can cause significant irritation upon contact.

• Potential for Absorption and Systemic Toxicity: Nitroaromatic compounds can often be absorbed through the skin and may exhibit toxicity.

• Thermal Instability: The nitro group is an energy-rich functional group. While this single nitro-substituted compound is unlikely to be shock-sensitive, heating it in the absence of a solvent or during certain reactions could pose a risk.

Our primary mitigation strategy is to prevent any direct contact with the substance by employing a multi-layered defense system comprising engineering controls and personal protective equipment (PPE).

Personal Protective Equipment (PPE): Your Primary Defense

The selection of appropriate PPE is critical. The following table outlines the minimum required PPE for handling 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide in a solid (powder) or solution form.

Protection Type	Specification	Rationale
Hand Protection	Nitrile gloves (minimum 4 mil thickness)	Provides a barrier against dermal absorption and irritation. Double-gloving is required when handling the neat compound or concentrated solutions.
Eye Protection	ANSI Z87.1-rated safety glasses with side shields (minimum) or chemical splash goggles	Protects eyes from splashes of solutions or airborne particles of the solid compound. Goggles provide a more complete seal and are necessary when there is a higher risk of splashing.
Body Protection	Flame-resistant laboratory coat	Protects skin and personal clothing from contamination. Flame resistance provides an additional layer of safety, given the presence of the nitro group.
Respiratory Protection	Not generally required for small-scale use in a certified chemical fume hood.	A properly functioning chemical fume hood provides adequate respiratory protection from vapors or aerosols. If handling large quantities or if there is a risk of aerosolization outside of a fume hood, a risk assessment should be performed to determine if a respirator (e.g., N95 or a cartridge respirator) is necessary.

Operational Plan: From Benchtop to Disposal

Adherence to a strict operational plan minimizes risk and ensures procedural consistency. The following workflow outlines the key steps for handling this compound.

Caption: Standard workflow for handling 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide.

Step-by-Step Handling Protocol:

• Preparation:

  • Ensure the chemical fume hood has a current certification and is functioning correctly.

  • Don all required PPE as specified in the table above. When handling the solid powder, double-gloving is mandatory.

  • Cover the work surface within the fume hood with a disposable absorbent liner to contain any potential spills.

• Weighing and Transfer:

  • Always handle the solid form of 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide within the fume hood to prevent inhalation of fine particles.

  • Use anti-static weighing paper or a dedicated weighing vessel.

  • Carefully transfer the compound to the reaction vessel, avoiding the creation of dust.

• Dissolution and Reaction:

  • Add solvents slowly to the solid to avoid splashing.

  • If the reaction is to be heated, do so using a controlled heating mantle and monitor the temperature closely. Avoid localized overheating.

Disposal Plan: A Critical Final Step

Proper waste management is essential to ensure laboratory and environmental safety.

Caption: Decision tree for the segregation of waste containing 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide.

• Solid Waste: All disposable materials contaminated with the compound (e.g., gloves, weighing paper, absorbent liners) must be placed in a designated, sealed, and clearly labeled solid chemical waste container.

• Liquid Waste:

  • Aqueous and organic solutions containing this compound should be segregated into "halogenated" or "non-halogenated" waste streams as appropriate for your institution's waste disposal protocols.

  • Never dispose of this compound down the drain.

• Unused Compound: Any remaining solid compound should be disposed of through your institution's chemical waste program. Do not attempt to neutralize it without specific, validated procedures.

By adhering to these rigorous safety and handling protocols, we can confidently work with novel compounds like 6-Methyl-2-(3-nitrophenyl)pyrimidine 1-oxide, ensuring both personal safety and the integrity of our scientific endeavors. Your commitment to these principles is fundamental to building a culture of safety and excellence in the laboratory.